4-Methyl-1-pentanol

• CAS: 1320-98-5

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Methyl-1-pentanol: Chemical and Physical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methyl-1-pentanol, also known as isohexanol, is a branched-chain primary alcohol with the chemical formula C6H14O.[1] It is a colorless liquid at room temperature and is recognized for its characteristic nutty odor. This compound is found naturally in some plants and is also a product of fermentation in beverages like wine. In the realm of scientific research, 4-methyl-1-pentanol serves as a versatile solvent, a reagent in organic synthesis, and a subject of study for its biological activities, including its role as an alcohol antagonist and its potential antimicrobial and neurotoxic effects.[2] This technical guide provides a comprehensive overview of the core chemical and physical properties of 4-methyl-1-pentanol, detailed experimental protocols for their determination, and visualizations of its known biological pathways and interactions.

Chemical and Physical Properties

The fundamental chemical and physical properties of 4-Methyl-1-pentanol are summarized in the tables below. These values have been compiled from various reputable sources and provide a quantitative basis for its use in research and development.

Table 1: General and Chemical Properties of 4-Methyl-1-pentanol

Property	Value	Source(s)
IUPAC Name	4-methylpentan-1-ol	[1]
Synonyms	Isohexanol, Isohexyl alcohol, 2-Methyl-5-pentanol
CAS Number	626-89-1
Molecular Formula	C6H14O	[1]
Molecular Weight	102.17 g/mol	[1]
SMILES	CC(C)CCCO
InChI	InChI=1S/C6H14O/c1-6(2)4-3-5-7/h6-7H,3-5H2,1-2H3

Table 2: Physical Properties of 4-Methyl-1-pentanol

Property	Value	Source(s)
Appearance	Colorless clear liquid	[3]
Odor	Nutty
Boiling Point	151-152 °C at 760 mmHg	[4]
Density	0.821 g/mL at 25 °C
Flash Point	57 °C (closed cup)
Solubility in Water	7.6 g/L	[4]
Solubility in Organic Solvents	Soluble in ethanol, diethyl ether, DMF, DMSO	[4]
Refractive Index	n20/D 1.414
Vapor Pressure	1.366 mmHg at 25 °C (estimated)	[4]

Experimental Protocols

The following sections detail the methodologies for determining key physical and chemical properties of 4-Methyl-1-pentanol. These are generalized protocols that are standard in chemical analysis.

Determination of Boiling Point (Micro Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. A common micro method for its determination is as follows:

• Sample Preparation: A small amount (a few milliliters) of 4-Methyl-1-pentanol is placed in a small test tube.

• Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the test tube containing the sample.

• Heating: The test tube assembly is attached to a thermometer and heated in a controlled manner, often using a Thiele tube or a melting point apparatus with a heating block.

• Observation: As the sample is heated, a stream of bubbles will emerge from the open end of the capillary tube. The heat is then slowly reduced.

• Boiling Point Determination: The boiling point is recorded as the temperature at which the liquid just begins to enter the capillary tube upon cooling. This indicates that the vapor pressure of the sample is equal to the atmospheric pressure.

Determination of Density

The density of a liquid is its mass per unit volume. It can be determined using a pycnometer or by direct mass and volume measurements.

• Mass Measurement: A known volume of 4-Methyl-1-pentanol is accurately dispensed into a tared (pre-weighed) volumetric flask or pycnometer at a specific temperature (e.g., 25 °C).

• Weighing: The flask or pycnometer containing the sample is weighed to determine the mass of the liquid.

• Calculation: The density is calculated by dividing the mass of the liquid by its known volume.

  • Density (ρ) = Mass (m) / Volume (V)

Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful analytical technique used to separate, identify, and quantify the components of a volatile sample.

• Sample Preparation: A dilute solution of 4-Methyl-1-pentanol is prepared in a suitable volatile solvent (e.g., dichloromethane).

• Injection: A small volume (typically 1 µL) of the prepared sample is injected into the gas chromatograph.

• Separation: The sample is vaporized and carried by an inert gas (e.g., helium) through a capillary column. The components of the sample are separated based on their boiling points and interactions with the stationary phase of the column.

• Detection and Identification: As the separated components exit the column, they enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique fragmentation pattern that allows for the identification of 4-Methyl-1-pentanol by comparing it to a spectral library.[5]

• Quantification: The abundance of the characteristic ions can be used to quantify the amount of 4-Methyl-1-pentanol in the sample.

Biological Pathways and Interactions

While 4-Methyl-1-pentanol is not a central molecule in major signaling pathways, it exhibits interesting biological activities. The following diagrams illustrate its biosynthetic origin and a key pharmacological interaction.

Caption: Biosynthetic pathway for 4-Methyl-1-pentanol.[6]

The biosynthesis of 4-Methyl-1-pentanol can be achieved through a constructed metabolic pathway.[6] This pathway begins with intermediates from valine biosynthesis, which are converted to isobutyrate.[6] The isobutyrate is then activated to isobutyryl-CoA and undergoes a CoA-dependent condensation with acetyl-CoA, followed by reduction steps to yield 4-methyl-valerate.[6] A final reduction step converts 4-methyl-valerate to 4-Methyl-1-pentanol.[6]

References

• 1. 4-Methyl-1-pentanol | C6H14O | CID 12296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Ethanol’s Molecular Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 4-Methyl-1-pentanol 99.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 5. echemi.com [echemi.com]
• 6. researchgate.net [researchgate.net]

Synthesis of 4-Methyl-1-pentanol via Hydroboration-Oxidation of 4-Methyl-1-pentene: A Technical Guide

Abstract

This technical guide provides a comprehensive overview of the synthesis of 4-methyl-1-pentanol through the hydroboration-oxidation of 4-methyl-1-pentene. This anti-Markovnikov addition reaction is a cornerstone of modern organic synthesis, allowing for the regioselective hydration of terminal alkenes. This document is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis. It includes a detailed examination of the reaction mechanism, experimental protocols adapted from established procedures, and a summary of relevant quantitative data. Visualizations of the reaction pathway and experimental workflow are provided to facilitate a deeper understanding of the process.

Introduction

The hydroboration-oxidation reaction is a two-step organic chemical reaction that converts an alkene into an alcohol. The reaction was first reported by H.C. Brown, who received the Nobel Prize in Chemistry in 1979 for this work. A key feature of this reaction is its anti-Markovnikov regioselectivity, where the hydroxyl group adds to the less substituted carbon of the double bond. This makes it a powerful tool for the synthesis of primary alcohols from terminal alkenes, a transformation that is not achievable with direct acid-catalyzed hydration.

The synthesis of 4-methyl-1-pentanol from 4-methyl-1-pentene serves as an excellent example of this reaction's utility. 4-Methyl-1-pentanol is a valuable building block in the synthesis of various organic molecules and pharmaceuticals. This guide will detail the theoretical and practical aspects of this specific transformation.

Reaction Mechanism and Regioselectivity

The hydroboration-oxidation of 4-methyl-1-pentene proceeds in two distinct steps:

• Hydroboration: The addition of a borane reagent (e.g., borane-tetrahydrofuran complex, BH₃·THF, or 9-borabicyclo[3.3.1]nonane, 9-BBN) across the double bond of 4-methyl-1-pentene. This step is a syn-addition, meaning the boron and hydrogen atoms add to the same face of the double bond. The boron atom, being the electrophile, adds to the less sterically hindered terminal carbon, while the hydride adds to the more substituted carbon. This orientation is driven by both steric and electronic factors. This initial reaction forms a monoalkylborane, which can further react with two more equivalents of the alkene to form a trialkylborane.

• Oxidation: The trialkylborane intermediate is then oxidized in the presence of a basic aqueous solution of hydrogen peroxide. This step proceeds with retention of stereochemistry, meaning the hydroxyl group replaces the boron atom at the same position. The overall result is the syn-addition of a hydrogen and a hydroxyl group across the double bond in an anti-Markovnikov fashion.

The choice of borane reagent can significantly influence the regioselectivity of the reaction. Sterically hindered boranes, such as 9-BBN, exhibit very high regioselectivity for the terminal carbon of a-olefins.

Experimental Protocols

3.1. Materials and Equipment

• Reagents:

  • 4-Methyl-1-pentene (≥98% purity)

  • Borane-tetrahydrofuran complex (1 M solution in THF) or 9-Borabicyclo[3.3.1]nonane (0.5 M solution in THF)

  • Tetrahydrofuran (THF), anhydrous

  • Sodium hydroxide (3 M aqueous solution)

  • Hydrogen peroxide (30% aqueous solution)

  • Diethyl ether or MTBE (for extraction)

  • Saturated aqueous sodium chloride solution (brine)

  • Anhydrous magnesium sulfate or sodium sulfate

• Equipment:

  • Round-bottom flask with a magnetic stir bar

  • Septum and nitrogen inlet

  • Syringes and needles

  • Addition funnel

  • Ice bath

  • Separatory funnel

  • Rotary evaporator

  • Distillation apparatus

3.2. Procedure

Step 1: Hydroboration

• A dry, 500 mL round-bottom flask equipped with a magnetic stir bar, a septum, and a nitrogen inlet is flushed with dry nitrogen.

• 4-Methyl-1-pentene (e.g., 25.2 g, 0.3 mol) and 100 mL of anhydrous THF are added to the flask via syringe.

• The flask is cooled to 0 °C in an ice bath.

• A 1 M solution of borane-THF complex in THF (e.g., 110 mL, 0.11 mol) is added dropwise to the stirred solution of the alkene over a period of 30-45 minutes, maintaining the temperature below 5 °C.

• After the addition is complete, the reaction mixture is stirred at 0 °C for an additional hour and then allowed to warm to room temperature and stirred for another 2 hours.

Step 2: Oxidation

• The reaction mixture is cooled again to 0 °C in an ice bath.

• 3 M aqueous sodium hydroxide solution (e.g., 40 mL, 0.12 mol) is added cautiously to the flask.

• 30% aqueous hydrogen peroxide (e.g., 40 mL, 0.35 mol) is then added dropwise via an addition funnel, ensuring the internal temperature does not exceed 40-50 °C.

• After the addition of hydrogen peroxide is complete, the mixture is stirred at room temperature for at least 1 hour, or until the reaction is complete (monitored by TLC or GC).

Step 3: Work-up and Purification

• The reaction mixture is transferred to a separatory funnel. The aqueous layer is separated and extracted twice with diethyl ether or MTBE (2 x 100 mL).

• The combined organic layers are washed with saturated brine (100 mL), dried over anhydrous magnesium sulfate or sodium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

• The crude 4-methyl-1-pentanol is then purified by fractional distillation under atmospheric or reduced pressure. The product is collected at its boiling point.

Note: Based on similar reactions with terminal alkenes, this procedure is anticipated to yield 4-methyl-1-pentanol in high purity and with a yield in the range of 85-95%.

Data Presentation

The following tables summarize the key quantitative data for the starting material and the product.

Table 1: Physical and Spectroscopic Properties of 4-Methyl-1-pentene

Property	Value
Molecular Formula	C₆H₁₂
Molecular Weight	84.16 g/mol
Boiling Point	53.9 °C
Density	0.665 g/cm³ at 20 °C
¹H NMR (CDCl₃, δ)	~5.8 (m, 1H), ~4.9 (m, 2H), ~2.0 (t, 2H), ~1.6 (m, 1H), ~0.9 (d, 6H)
¹³C NMR (CDCl₃, δ)	~139.0, ~114.5, ~40.0, ~28.0, ~22.5

Table 2: Physical and Spectroscopic Properties of 4-Methyl-1-pentanol

Property	Value
Molecular Formula	C₆H₁₄O
Molecular Weight	102.17 g/mol
Boiling Point	151-152 °C
Density	0.812 g/cm³ at 20 °C
¹H NMR (CDCl₃, δ)	~3.6 (t, 2H), ~1.5 (m, 3H), ~1.2 (m, 2H), ~0.9 (d, 6H)
¹³C NMR (CDCl₃, δ)	~63.0, ~39.0, ~30.0, ~28.0, ~22.5
Anticipated Yield	85-95%
Anticipated Purity	>98% (after distillation)

Mandatory Visualizations

5.1. Reaction Mechanism

The following diagram illustrates the two-step mechanism of the hydroboration-oxidation of 4-methyl-1-pentene.

Caption: Reaction mechanism of hydroboration-oxidation.

5.2. Experimental Workflow

The following diagram outlines the key stages of the experimental procedure for the synthesis of 4-methyl-1-pentanol.

Caption: Experimental workflow for the synthesis.

Conclusion

The hydroboration-oxidation of 4-methyl-1-pentene is a highly efficient and regioselective method for the synthesis of 4-methyl-1-pentanol. This technical guide has provided a detailed overview of the reaction mechanism, a representative experimental protocol, and relevant physical and spectroscopic data. The anti-Markovnikov selectivity of this reaction makes it an indispensable tool in modern organic synthesis for the preparation of primary alcohols from terminal alkenes. The provided workflow and mechanistic diagrams serve to enhance the understanding of this important transformation for professionals in the chemical and pharmaceutical sciences.

The Enigmatic Presence of 4-Methyl-1-pentanol in Nature: A Technical Guide

An in-depth exploration into the natural occurrence, biosynthesis, and analysis of 4-Methyl-1-pentanol in botanical and fermented matrices, providing a comprehensive resource for researchers, scientists, and professionals in drug development.

Introduction

4-Methyl-1-pentanol, a branched-chain primary alcohol, is a volatile organic compound that contributes to the complex aroma profiles of various plants and fermented foods. While its presence is often subtle, its impact on the sensory characteristics of these natural products is significant. This technical guide delves into the known occurrences of 4-Methyl-1-pentanol, detailing its concentration in different natural sources, the methodologies for its detection and quantification, and the current understanding of its biosynthetic origins. This document aims to serve as a foundational resource for researchers investigating the roles of volatile compounds in natural systems and for professionals in fields such as flavor chemistry and drug development, where understanding the composition of natural products is paramount.

Natural Occurrence of 4-Methyl-1-pentanol

4-Methyl-1-pentanol has been identified as a natural constituent in a variety of plant species and is a common byproduct of fermentation processes. Its presence contributes to the characteristic nutty and fruity aromas of many of these products.

In Plants

The occurrence of 4-Methyl-1-pentanol has been documented in several plant species, often as a component of their essential oils or volatile emissions. Notable examples include:

• Angelica gigas (Korean Angelica): This medicinal plant is known for its aromatic roots, which contain a complex mixture of volatile compounds.

• Capsicum annuum (Chili Pepper): Various cultivars of chili peppers have been found to contain 4-Methyl-1-pentanol, contributing to their intricate flavor profiles.

• Nicotiana tabacum (Tobacco): The leaves of the tobacco plant contain a diverse array of volatile compounds, including 4-Methyl-1-pentanol.

• Longan Fruit (Dimocarpus longan): This tropical fruit is another natural source of 4-Methyl-1-pentanol.[1]

In Fermented Foods and Beverages

4-Methyl-1-pentanol is a well-known fusel alcohol, a class of higher alcohols that are formed during fermentation by yeast and other microorganisms. It is a common volatile component in many fermented products:

• Wine: 4-Methyl-1-pentanol is a volatile aroma component found in red wine, where it is produced during the fermentation process.[2][3][4][5][6]

• Beer and Spirits: As a fusel alcohol, it is also present in various types of beer and distilled spirits.

• Mead: This alcoholic beverage produced by fermenting honey also contains 4-Methyl-1-pentanol as part of its volatile profile.

Quantitative Data on 4-Methyl-1-pentanol Occurrence

While the qualitative presence of 4-Methyl-1-pentanol is established in numerous sources, quantitative data remains somewhat limited and can vary significantly based on the specific cultivar, growing conditions, fermentation parameters, and analytical methods used. The following table summarizes available quantitative data.

Natural Source	Matrix	Concentration Range	Analytical Method	Reference(s)
Red Wine	Wine	4.8 to 8.4 mg/L (combined with 2-methyl-1-butanol)	GC-MS	[7]
Dried Chili Pepper (Capsicum annuum)	Fruit Powder	Peak Area (relative abundance)	GC-MS	[8]
Fermented Beverages	Various	0.5 - 350,000 mg/L (part of a broad quantification range for 40 volatiles)	GC-MS	[9]

Note: The data presented is often part of a broader analysis of volatile compounds, and direct, isolated quantification of 4-Methyl-1-pentanol is not always the primary focus of the cited studies. The peak area data from chili pepper analysis indicates relative abundance rather than an absolute concentration.

Biosynthesis of 4-Methyl-1-pentanol in Fermentation

In microorganisms, particularly yeast such as Saccharomyces cerevisiae, 4-Methyl-1-pentanol is primarily synthesized as a fusel alcohol through two main metabolic routes: the Ehrlich pathway and the Harris pathway (an anabolic pathway).

The Ehrlich Pathway: This is the main catabolic pathway for the production of higher alcohols from amino acids. In the case of 4-Methyl-1-pentanol, the precursor amino acid is leucine. The pathway involves:

• Transamination: Leucine is converted to its corresponding α-keto acid, α-ketoisocaproate.

• Decarboxylation: α-Ketoisocaproate is decarboxylated to form 3-methylbutanal.

• Reduction: 3-Methylbutanal is then reduced by alcohol dehydrogenase to produce 4-Methyl-1-pentanol.

The Anabolic Pathway (Harris Pathway): Higher alcohols can also be synthesized de novo from carbohydrates. This pathway shares intermediates with amino acid biosynthesis. For 4-Methyl-1-pentanol, the synthesis starts from pyruvate and acetyl-CoA, which are intermediates in glycolysis.

The relative contribution of each pathway to the final concentration of 4-Methyl-1-pentanol depends on the fermentation conditions, including the availability of precursor amino acids and sugars, the yeast strain, and other environmental factors.

Below is a simplified representation of the Ehrlich pathway for 4-Methyl-1-pentanol formation.

Ehrlich pathway for 4-Methyl-1-pentanol synthesis.

Experimental Protocols for Analysis

The analysis of 4-Methyl-1-pentanol in plant and fermented food matrices typically involves extraction of the volatile compounds followed by gas chromatography-mass spectrometry (GC-MS) for identification and quantification.

Sample Preparation and Extraction

1. Headspace Solid-Phase Microextraction (HS-SPME)

HS-SPME is a widely used, solvent-free technique for the extraction of volatile and semi-volatile compounds from various matrices.

• Principle: A fused-silica fiber coated with a stationary phase is exposed to the headspace above the sample. Volatile compounds partition from the sample matrix into the headspace and are then adsorbed onto the fiber coating. The fiber is subsequently transferred to the GC injector for thermal desorption and analysis.

• Generalized Protocol:

  • Sample Preparation: A known amount of the homogenized sample (e.g., ground plant material, liquid beverage) is placed in a sealed headspace vial. For solid samples, a liquid (e.g., water, brine solution) may be added to facilitate the release of volatiles. An internal standard is often added for quantification.

  • Incubation: The vial is incubated at a specific temperature (e.g., 40-60 °C) for a set time (e.g., 15-30 minutes) to allow the volatile compounds to equilibrate in the headspace.

  • Extraction: The SPME fiber is exposed to the headspace for a defined period (e.g., 20-40 minutes) to adsorb the analytes. The choice of fiber coating (e.g., DVB/CAR/PDMS) is crucial and depends on the polarity of the target analytes.

  • Desorption: The fiber is retracted and immediately inserted into the heated GC injection port (e.g., 250 °C) for thermal desorption of the analytes onto the GC column.

2. Liquid-Liquid Extraction (LLE)

LLE is a classic method for extracting analytes from a liquid sample into an immiscible solvent.

• Principle: The sample is mixed with an organic solvent in which the target analytes have a higher affinity. The two phases are then separated, and the solvent containing the analytes is concentrated and analyzed.

• Generalized Protocol:

  • Sample Preparation: A measured volume of the liquid sample is placed in a separatory funnel. An internal standard is added.

  • Extraction: A suitable organic solvent (e.g., dichloromethane, diethyl ether) is added, and the mixture is shaken vigorously for a few minutes.

  • Phase Separation: The layers are allowed to separate, and the organic layer is collected. The extraction process may be repeated to improve recovery.

  • Drying and Concentration: The collected organic extract is dried over an anhydrous salt (e.g., sodium sulfate) and then concentrated under a gentle stream of nitrogen or by rotary evaporation.

  • Analysis: The concentrated extract is reconstituted in a small volume of solvent and injected into the GC-MS.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Principle: GC separates the volatile compounds based on their boiling points and interactions with the stationary phase of the column. The separated compounds then enter the mass spectrometer, which ionizes them and separates the resulting ions based on their mass-to-charge ratio, allowing for identification and quantification.

• Typical GC-MS Parameters:

  • Column: A capillary column with a suitable stationary phase (e.g., DB-5ms, HP-INNOWAX) is used.

  • Carrier Gas: Helium is typically used as the carrier gas at a constant flow rate.

  • Oven Temperature Program: The oven temperature is programmed to ramp from a low initial temperature to a high final temperature to elute compounds with a wide range of boiling points.

  • Injector and Detector Temperatures: The injector and MS transfer line temperatures are maintained at a high enough temperature to ensure volatilization and prevent condensation.

  • MS Detection: The mass spectrometer is operated in electron ionization (EI) mode, and data is collected in full scan mode for identification or selected ion monitoring (SIM) mode for targeted quantification.

The following diagram illustrates a general workflow for the analysis of 4-Methyl-1-pentanol.

General workflow for 4-Methyl-1-pentanol analysis.

Signaling Pathways and Physiological Roles

Currently, there is a lack of specific research detailing signaling pathways directly involving 4-Methyl-1-pentanol in either plants or microorganisms. The primary focus of existing literature is on its formation as a secondary metabolite during fermentation.

In yeast, the production of fusel alcohols, including 4-Methyl-1-pentanol, is closely linked to nitrogen metabolism. The Ehrlich pathway is a mechanism for the yeast to utilize amino acids as a nitrogen source, with the carbon skeleton being converted into fusel alcohols. The regulation of this pathway is complex and influenced by the overall nitrogen and carbon status of the cell. Therefore, the production of 4-Methyl-1-pentanol can be seen as an indicator of the metabolic state of the yeast.

In plants, the physiological role of 4-Methyl-1-pentanol is less clear. As a volatile organic compound, it may play a role in plant-insect interactions, such as attracting pollinators or deterring herbivores. However, specific studies to confirm such roles for 4-Methyl-1-pentanol are limited. It is also possible that it is simply a byproduct of other metabolic processes within the plant.

Conclusion

4-Methyl-1-pentanol is a naturally occurring volatile compound found in a range of plants and is a common metabolite in fermented foods and beverages. Its presence contributes to the sensory profile of these products. While analytical methods for its detection and quantification are well-established, there is a need for more comprehensive quantitative data across a wider variety of natural sources. Furthermore, the elucidation of its specific physiological roles and any potential signaling functions in plants and microorganisms remains an area ripe for future research. This guide provides a current overview and a framework for further investigation into the multifaceted nature of 4-Methyl-1-pentanol in the natural world.

References

• 1. scottjanish.com [scottjanish.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. caymanchem.com [caymanchem.com]
• 4. glpbio.com [glpbio.com]
• 5. guidechem.com [guidechem.com]
• 6. mdpi.com [mdpi.com]
• 7. conservancy.umn.edu [conservancy.umn.edu]
• 8. [Higher alcohols metabolism by Saccharomyces cerevisiae: a mini review] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Transcriptomic Identification of Core Regulatory Genes for Higher Alcohol Production in Saccharomyces cerevisiae at Different Sugar Concentrations in Wine Fermentation - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 4-Methyl-1-pentanol (CAS: 626-89-1)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Methyl-1-pentanol (CAS: 626-89-1), a branched-chain primary alcohol with emerging significance in biomedical research. This document details its chemical and physical properties, spectroscopic data, and safety information. Furthermore, it presents detailed experimental protocols for its chemical synthesis via hydroboration-oxidation, its evaluation as an alcohol antagonist in L1-mediated cell adhesion assays, and an overview of its microbial biosynthesis. The guide is intended to serve as a valuable resource for researchers and professionals in chemistry, pharmacology, and biotechnology, facilitating further investigation into the therapeutic and industrial potential of 4-Methyl-1-pentanol.

Chemical and Physical Properties

4-Methyl-1-pentanol, also known as isohexanol, is a colorless liquid with a characteristic nutty odor.[1] It is a branched-chain primary alcohol that sees use as a flavoring agent and in cosmetic formulations due to its antimicrobial properties.[1]

Table 1: Physical and Chemical Properties of 4-Methyl-1-pentanol

Property	Value	Reference(s)
Molecular Formula	C₆H₁₄O	[2]
Molecular Weight	102.17 g/mol	[2]
CAS Number	626-89-1	[2]
Appearance	Colorless liquid	[3]
Density	0.821 g/mL at 25 °C	[3]
Boiling Point	160-165 °C	[3]
Flash Point	57 °C (closed cup)	[3]
Refractive Index	n20/D 1.414	[3]
Solubility	Soluble in DMF, DMSO, and Ethanol. Limited solubility in PBS (pH 7.2) at 1.4 mg/mL.	[1]

Spectroscopic Data

The structural characterization of 4-Methyl-1-pentanol is supported by various spectroscopic techniques.

Table 2: Spectroscopic Data for 4-Methyl-1-pentanol

Spectrum Type	Key Peaks/Shifts	Reference(s)
¹H NMR (90 MHz, CDCl₃)	δ (ppm): 0.86 (d, 6H), 1.15-1.70 (m, 5H), 1.94 (s, 1H, OH), 3.61 (t, 2H)	[2]
¹³C NMR (15.09 MHz, CDCl₃)	δ (ppm): 22.6, 27.9, 30.6, 35.0, 62.9	[2]
Mass Spectrum (EI)	m/z: 43, 56, 41, 70, 84, 55, 69, 102	[2]
Infrared (Solution)	ν (cm⁻¹): 3636 (O-H stretch, free), 3333 (O-H stretch, H-bonded), 2959, 2874 (C-H stretch), 1058 (C-O stretch)	[4]

Synthesis of 4-Methyl-1-pentanol

A common and efficient laboratory-scale synthesis of 4-Methyl-1-pentanol is the hydroboration-oxidation of 4-methyl-1-pentene.[5][6] This two-step reaction proceeds with anti-Markovnikov regioselectivity, yielding the primary alcohol.[6]

Experimental Protocol: Hydroboration-Oxidation of 4-Methyl-1-pentene

Materials:

• 4-Methyl-1-pentene

• Borane-tetrahydrofuran complex (BH₃·THF) solution (1 M in THF)

• Tetrahydrofuran (THF), anhydrous

• Sodium hydroxide (NaOH) solution (3 M)

• Hydrogen peroxide (H₂O₂) solution (30%)

• Diethyl ether

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, condenser, separatory funnel, rotary evaporator.

Procedure:

• Hydroboration:

  • Set up a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

  • Dissolve 4-methyl-1-pentene in anhydrous THF in the flask and cool the solution to 0 °C in an ice bath.

  • Slowly add the borane-THF complex solution from the dropping funnel to the stirred solution of the alkene.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1-2 hours.

• Oxidation:

  • Cool the reaction mixture back to 0 °C.

  • Carefully and slowly add the 3 M sodium hydroxide solution, followed by the dropwise addition of 30% hydrogen peroxide solution. The addition of hydrogen peroxide is exothermic and should be done with caution to maintain the temperature below 30 °C.

  • After the addition is complete, warm the mixture to room temperature and stir for an additional hour.

• Work-up and Purification:

  • Transfer the reaction mixture to a separatory funnel and add diethyl ether to extract the product.

  • Separate the organic layer and wash it sequentially with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate using a rotary evaporator.

  • The crude product can be purified by fractional distillation under atmospheric pressure to yield pure 4-Methyl-1-pentanol.

Synthesis of 4-Methyl-1-pentanol via Hydroboration-Oxidation.

Biological Activity: Alcohol Antagonist

4-Methyl-1-pentanol has been identified as an antagonist of alcohol's inhibitory effects on L1-mediated cell adhesion.[7] The L1 cell adhesion molecule is crucial for nervous system development, and its inhibition by ethanol is implicated in Fetal Alcohol Syndrome.[8] 4-Methyl-1-pentanol can counteract the effects of ethanol and 1-butanol on L1-mediated cell-cell adhesion.[7]

Experimental Protocol: L1-Mediated Cell Adhesion Assay

This protocol is adapted from methodologies described in the literature for assessing the effects of alcohol and its antagonists on L1-mediated cell adhesion.[3][7]

Materials:

• Human L1-transfected NIH/3T3 cells (or other suitable L1-expressing cell line)

• Control (vector-transfected) NIH/3T3 cells

• Dulbecco's Modified Eagle Medium (DMEM) with 10% fetal bovine serum

• Phosphate-buffered saline (PBS), calcium and magnesium-free

• EDTA solution (2 mM in PBS)

• DNase I

• Ethanol

• 4-Methyl-1-pentanol

• 96-well cell culture plates

• Hemocytometer or automated cell counter

• Plate reader for colorimetric or fluorescent quantification (optional, for high-throughput analysis)

Procedure:

• Cell Culture:

  • Culture L1-transfected and control NIH/3T3 cells in DMEM supplemented with 10% fetal bovine serum in a humidified incubator at 37 °C with 5% CO₂.

• Cell Preparation for Assay:

  • Wash sub-confluent cell monolayers with PBS.

  • Detach cells using a non-enzymatic cell dissociation solution or gentle scraping in PBS containing 2 mM EDTA and DNase I.

  • Resuspend the cells in serum-free DMEM to create a single-cell suspension.

  • Determine the cell concentration using a hemocytometer.

• Adhesion Assay:

  • Prepare cell suspensions in serum-free DMEM containing the desired concentrations of ethanol (agonist) and/or 4-Methyl-1-pentanol (antagonist). A typical concentration for ethanol is 100 mM, and for 4-Methyl-1-pentanol, a range including 32 µM can be tested.[3]

  • Pipette the cell suspensions into a 96-well plate.

  • Incubate the plate at 37 °C for 30-60 minutes to allow for cell aggregation.

• Quantification of Cell Adhesion:

  • After incubation, gently agitate the plate to resuspend non-aggregated cells.

  • Measure the extent of cell aggregation. This can be done by:

    • Microscopy: Visually inspecting and counting the number and size of cell aggregates.

    • Particle Counting: Using an automated cell counter to determine the decrease in single-cell concentration.

    • Spectrophotometry: For some assay formats, cell adhesion can be quantified by staining the adherent cells and measuring the absorbance.

• Data Analysis:

  • Calculate the percentage of cell aggregation for each condition relative to a control without any added alcohol.

  • Determine the inhibitory effect of ethanol and the antagonistic effect of 4-Methyl-1-pentanol.

Workflow for L1-Mediated Cell Adhesion Assay.

Microbial Biosynthesis

4-Methyl-1-pentanol can be produced through engineered microbial fermentation, offering a potential route for sustainable and bio-based production. The biosynthesis typically involves the extension of the native amino acid metabolic pathways in microorganisms like Escherichia coli.[9]

General Experimental Protocol for Microbial Production

This protocol outlines a general approach for the microbial production of branched-chain higher alcohols, which can be adapted for 4-Methyl-1-pentanol.

Materials:

• Engineered E. coli strain (e.g., overexpressing genes from the valine and leucine biosynthesis pathways and a 2-keto-acid decarboxylase and an alcohol dehydrogenase).

• Defined growth medium (e.g., M9 minimal medium) supplemented with glucose and appropriate antibiotics.

• Shake flasks or bioreactor.

• Incubator shaker.

• GC-MS for product analysis.

Procedure:

• Strain Cultivation:

  • Inoculate a starter culture of the engineered E. coli strain in a rich medium (e.g., LB) and grow overnight.

  • Inoculate the main culture in the defined minimal medium with the starter culture.

  • Grow the cells at 37 °C with shaking.

• Induction and Fermentation:

  • When the culture reaches a desired optical density (e.g., OD₆₀₀ of 0.6-0.8), induce the expression of the heterologous genes with an appropriate inducer (e.g., IPTG).

  • Continue the fermentation at a suitable temperature (e.g., 30 °C) for 24-72 hours.

• Product Extraction and Analysis:

  • Centrifuge the culture to separate the cells from the supernatant.

  • Extract the supernatant with an organic solvent (e.g., ethyl acetate).

  • Analyze the organic extract by GC-MS to identify and quantify the produced 4-Methyl-1-pentanol.

A potential engineered pathway for 4-Methyl-1-pentanol biosynthesis.

Safety Information

4-Methyl-1-pentanol is a flammable liquid and vapor. It is harmful if swallowed and may cause skin and eye irritation. Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this chemical. Work should be conducted in a well-ventilated area or a fume hood.

Table 3: GHS Hazard Information for 4-Methyl-1-pentanol

Hazard Class	Hazard Statement
Flammable liquids (Category 3)	H226: Flammable liquid and vapor
Acute toxicity, Oral (Category 4)	H302: Harmful if swallowed
Skin irritation (Category 2)	H315: Causes skin irritation
Eye irritation (Category 2A)	H319: Causes serious eye irritation

Conclusion

4-Methyl-1-pentanol is a molecule with diverse applications, from a flavoring agent to a potential therapeutic agent in the context of alcohol-related neurodevelopmental disorders. This technical guide has provided a detailed summary of its chemical properties, synthesis, and biological activity, along with practical experimental protocols. It is hoped that this comprehensive resource will aid researchers in their future studies of this promising compound.

References

• 1. Hydroboration Oxidation of Alkenes - Chemistry Steps [chemistrysteps.com]
• 2. 4-Methyl-1-pentanol | C6H14O | CID 12296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. File:Laboratory synthesis of 4-methyl-1-pentanol.svg - Wikimedia Commons [commons.wikimedia.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Novel antagonists of alcohol inhibition of l1-mediated cell adhesion: multiple mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. L1 cell adhesion molecule signaling is inhibited by ethanol in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Pentanol isomer synthesis in engineered microorganisms - PMC [pmc.ncbi.nlm.nih.gov]

Isohexyl Alcohol: A Comprehensive Technical Guide for Solvent Selection

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physicochemical properties of isohexyl alcohol (IUPAC name: 4-methyl-1-pentanol). This document is intended to be a valuable resource for researchers, scientists, and professionals in drug development for the judicious selection of solvents in various applications. All quantitative data is summarized in structured tables for ease of comparison, and where available, detailed experimental methodologies are provided.

Core Physicochemical Properties

Isohexyl alcohol is a branched-chain primary alcohol that finds utility as a solvent and intermediate in various chemical processes. A thorough understanding of its physical and chemical characteristics is paramount for its effective and safe use.

Identification and General Properties

Property	Value	Source
IUPAC Name	4-Methyl-1-pentanol	[1]
Synonyms	Isohexyl alcohol, Isohexanol, 2-Methyl-5-pentanol	[1][2][3][4]
CAS Number	626-89-1	[2][3][5]
Molecular Formula	C6H14O	[3]
Molecular Weight	102.17 g/mol	[6]
Appearance	Colorless liquid	[2]
Odor	Nutty	[3]

Thermal and Density Properties

Property	Value	Conditions	Source
Boiling Point	151-152 °C	@ 760 mmHg	[7]
160-165 °C	[2][8]
Melting Point	Data not available
Density	0.821 g/mL	@ 25 °C	[2][8]

Solubility and Miscibility

Property	Value	Conditions	Source
Solubility in Water	7.6 g/L	@ 25 °C	[7]
Solubility in Organic Solvents	Soluble in DMF, DMSO, Ethanol	[3][9]
Miscibility	Miscible with many organic solvents	[10]

Safety and Flammability

Property	Value	Conditions	Source
Flash Point	57 °C (134.6 °F)	Closed Cup	[8]
125 °F	TCC	[7]
Autoignition Temperature	Data not available

Experimental Protocols

While specific experimental protocols for determining the physicochemical properties of isohexyl alcohol are not extensively documented in publicly available literature, the following are generalized and widely accepted methods for alcohols that would be applicable.

Boiling Point Determination (Capillary Method)

The boiling point of a liquid can be determined using a capillary tube method. A small amount of the liquid is placed in a larger tube, and a capillary tube, sealed at one end, is inverted into the liquid. The setup is heated, and the temperature at which a steady stream of bubbles emerges from the capillary tube, and upon slight cooling the liquid re-enters the capillary, is recorded as the boiling point.

Density Determination (Pycnometer Method)

A pycnometer, a flask with a specific volume, is used to determine the density of a liquid. The procedure involves the following steps:

• Weigh the clean, dry, and empty pycnometer.

• Fill the pycnometer with the sample liquid (isohexyl alcohol) and weigh it again.

• The difference in weight gives the mass of the liquid.

• The density is calculated by dividing the mass of the liquid by the known volume of the pycnometer.

Solubility Determination (Shake-Flask Method)

The shake-flask method is a standard procedure to determine the solubility of a substance in a particular solvent.

• An excess amount of the solute (the substance being dissolved) is added to a known volume of the solvent (isohexyl alcohol) in a sealed container.

• The mixture is agitated at a constant temperature for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

• The saturated solution is then separated from the undissolved solute by filtration or centrifugation.

• The concentration of the solute in the clear solution is determined using an appropriate analytical technique, such as chromatography or spectroscopy.

Solvent Selection Workflow

The selection of an appropriate solvent is a critical step in many chemical and pharmaceutical processes. The following diagram illustrates a logical workflow for solvent selection, taking into account the physicochemical properties of the solvent.

Caption: A logical workflow for solvent selection based on physicochemical properties.

References

• 1. 1-Pentanol, 4-methyl- [webbook.nist.gov]
• 2. 4-Methyl-1-pentanol | 626-89-1 [chemicalbook.com]
• 3. caymanchem.com [caymanchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. 4-Methyl-1-pentanol 99.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 6. 4-Methyl-1-pentanol | C6H14O | CID 12296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 4-methyl-1-pentanol, 626-89-1 [thegoodscentscompany.com]
• 8. 4-Methyl-1-pentanol 97 626-89-1 [sigmaaldrich.com]
• 9. glpbio.com [glpbio.com]
• 10. 4-Methyl-2-pentanol - Wikipedia [en.wikipedia.org]

An In-Depth Technical Guide to the Health and Safety of 4-Methyl-1-pentanol for Laboratory Use

This document provides comprehensive health and safety information for the laboratory use of 4-Methyl-1-pentanol (CAS: 626-89-1). It is intended for researchers, scientists, and professionals in drug development and other scientific fields who handle this chemical. The guide covers physical and chemical properties, hazard classifications, toxicological data, and detailed protocols for safe handling, storage, and emergency procedures.

Chemical Identification and Physical Properties

4-Methyl-1-pentanol, also known as Isohexanol or 4-methylpentan-1-ol, is a branched-chain primary alcohol.[1][2] It is a colorless, clear liquid with a characteristic alcohol odor.[2][3] Its primary applications in a laboratory setting include its use as a solvent, a reagent in organic synthesis, and as an intermediate in the production of other chemical compounds, such as fragrances.[2]

Table 1: Physical and Chemical Properties of 4-Methyl-1-pentanol

Property	Value	Source(s)
CAS Number	626-89-1	[4][5][6]
Molecular Formula	C₆H₁₄O	[7][8][9]
Molecular Weight	102.17 g/mol	[7][8]
Appearance	Colorless, clear liquid	[3]
Boiling Point	151-152 °C @ 760 mmHg	[3][9]
Flash Point	51-57 °C (124-135 °F) - Closed Cup	[3][6][9]
Density	0.821 g/mL at 20-25 °C	[6]
Solubility	Not miscible or difficult to mix with water.[6] Soluble in various organic solvents.[1]
Vapor Pressure	1.366 mmHg	[3]
Refractive Index	1.411 - 1.417 @ 20 °C	[3]

Hazard Identification and Classification

4-Methyl-1-pentanol is classified as a flammable liquid.[4][5] It is essential to handle this chemical with appropriate safety precautions to mitigate risks.

Table 2: GHS Hazard Classification for 4-Methyl-1-pentanol

Classification	Code	Description	Source(s)
Flammable Liquids	H226	Flammable liquid and vapour	[4][5][7]
Acute Toxicity, Oral	H302	Harmful if swallowed	[8][9]
Aspiration Hazard	H304	May be fatal if swallowed and enters airways	[6]
Acute Toxicity, Dermal	H311	Toxic in contact with skin	[8]
Acute Toxicity, Inhalation	H331	Toxic if inhaled	[8]
STOT - Single Exposure	H335	May cause respiratory irritation	[6]

Note: Classifications may vary slightly between suppliers and regulatory bodies.

GHS Label Elements:

• Pictogram(s): GHS02 (Flame)[5], GHS07 (Exclamation Mark)[6], GHS08 (Health Hazard)[6]

• Signal Word: Warning [4][5] or Danger [6][8]

• Key Precautionary Statements:

  • P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources. No smoking.[4][5][6]

  • P233: Keep container tightly closed.[4][5]

  • P240: Ground and bond container and receiving equipment.[4][5]

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][5]

  • P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.[6]

  • P331: Do NOT induce vomiting.[6]

  • P403+P235: Store in a well-ventilated place. Keep cool.[4][5]

NFPA 704 Rating:

• Health: 1 (Exposure would cause irritation with only minor residual injury)[7]

• Flammability: 2 (Must be moderately heated or exposed to relatively high ambient temperature before ignition can occur)[7]

• Instability/Reactivity: 0 (Normally stable, even under fire exposure conditions)[7]

Toxicological Data

The toxicological properties of 4-Methyl-1-pentanol have not been thoroughly investigated, but available data indicates moderate acute toxicity.[7]

Table 3: Acute Toxicity Values for 4-Methyl-1-pentanol

Route	Species	Value	Source(s)
Oral LD50	Rat	6.5 mL/kg	[8]
Dermal LD50	Rabbit	3.97 mL/kg	[8]
Intravenous LD50	Mouse	170 mg/kg	[7]

There is limited data available regarding carcinogenicity, mutagenicity, or reproductive toxicity.[5][7] It is not classified as a carcinogen by IARC.[7]

Experimental Protocols and Safety Procedures

Strict adherence to safety protocols is mandatory when working with 4-Methyl-1-pentanol.

The selection of appropriate PPE is the first line of defense against exposure. The following workflow should be used to determine necessary protection.

Caption: PPE selection workflow for handling 4-Methyl-1-pentanol.

Methodology for PPE Selection:

• Assess Inhalation Risk: Evaluate the ventilation of the workspace. For procedures that may generate vapors or aerosols, or in areas with inadequate ventilation, a fume hood or a suitable respirator is required.[4]

• Assess Eye Contact Risk: For any risk of splashing, wear tightly fitting safety goggles.[4] A face shield provides additional protection. For minimal risk, safety glasses with side shields are sufficient.

• Assess Skin Contact Risk: Wear chemical-impermeable gloves (e.g., nitrile) and a lab coat to prevent skin contact.[4] Contaminated clothing should be removed immediately.[4][5]

Methodology for General Handling:

• Preparation: Before use, consult the Safety Data Sheet (SDS).[7] Ensure the work area is well-ventilated and free of ignition sources like sparks or open flames.[4][5]

• Grounding: Use explosion-proof electrical and ventilating equipment.[4][5] Ground and bond containers and receiving equipment to prevent static discharge.[4][5]

• Transfer: Use non-sparking tools when handling containers.[4][5] Avoid inhalation of vapors or mists.[7]

• Post-Handling: Keep the container tightly closed when not in use.[4][5] Wash hands thoroughly after handling.[5]

Caption: Standard operating procedure for handling 4-Methyl-1-pentanol.

Methodology for Storage:

• Container: Store in the original, tightly closed container.[4][7] Containers that have been opened must be carefully resealed and kept upright.[7]

• Location: Store in a dry, cool, and well-ventilated place.[4][5][7]

• Conditions: Keep away from heat, sparks, and open flames.[5] Protect from sunlight.[5]

• Incompatibilities: Store away from incompatible materials, such as strong oxidizing agents.[5]

Emergency Procedures

Rapid and correct response during an emergency is critical to minimizing harm.

Experimental Protocol for First-Aid Response:

• General Advice: Move the victim from the danger area. Consult a physician and show them the safety data sheet.[4][7]

• If Inhaled: Move the person into fresh air.[4] If breathing is difficult or has stopped, provide artificial respiration and seek immediate medical attention.[4][7]

• In Case of Skin Contact: Take off immediately all contaminated clothing.[4] Wash the affected area with soap and plenty of water.[4][7]

• In Case of Eye Contact: Rinse the eyes with pure water for at least 15 minutes, holding the eyelids apart.[4][5] Consult a physician.[4]

• If Swallowed: Do NOT induce vomiting.[4][5][7] Rinse mouth with water and never give anything by mouth to an unconscious person.[4][7] Call a poison control center or doctor immediately.[4]

• Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon dioxide.[4][5][7]

• Unsuitable Extinguishing Media: Do not use a water jet, as it may spread the fire.[5]

• Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash back.[5] Hazardous combustion products include carbon monoxide and carbon dioxide.[5][7]

• Protective Actions: Firefighters should wear self-contained breathing apparatus (SCBA).[4][7] Use water spray to cool unopened containers.[7]

The following workflow outlines the protocol for responding to a spill.

Caption: Emergency response protocol for a 4-Methyl-1-pentanol spill.

Methodology for Spill Containment and Cleanup:

• Personal Precautions: Avoid breathing vapors.[4] Use personal protective equipment as dictated by the spill size and location.[4]

• Environmental Precautions: Prevent the chemical from entering drains or waterways.[4][5]

• Containment: Remove all sources of ignition.[4] Use spark-proof tools and explosion-proof equipment.[4]

• Cleanup: Absorb the spill with an inert, non-combustible material (e.g., sand, diatomite, universal binders).[6] Collect the material and place it in a suitable, closed container for disposal.[4]

• Final Steps: Ventilate the affected area and clean the spill site thoroughly.[5] Dispose of contaminated materials in accordance with local, state, and federal regulations.[4]

References

• 1. glpbio.com [glpbio.com]
• 2. CAS 626-89-1: 4-Methyl-1-pentanol | CymitQuimica [cymitquimica.com]
• 3. 4-methyl-1-pentanol, 626-89-1 [thegoodscentscompany.com]
• 4. echemi.com [echemi.com]
• 5. chemos.de [chemos.de]
• 6. cpachem.com [cpachem.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. 4-Methyl-1-pentanol | C6H14O | CID 12296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. tcichemicals.com [tcichemicals.com]

An In-depth Technical Guide to 4-Methyl-1-pentanol: Isomers, Synthesis, and Biological Antagonism

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Methyl-1-pentanol, its structural isomers, and related compounds. It delves into their chemical and physical properties, synthesis methodologies, and analytical characterization. A significant focus is placed on the biological activity of 4-Methyl-1-pentanol as an antagonist of ethanol's effects on the L1 cell adhesion molecule (L1CAM) signaling pathway, a critical area of research in developmental neurobiology and fetal alcohol spectrum disorders.

Physicochemical Properties of 4-Methyl-1-pentanol and Its Isomers

4-Methyl-1-pentanol is a branched-chain primary alcohol with the molecular formula C6H14O.[1] It is a colorless liquid with a characteristic mild, fruity odor.[2] Understanding the physicochemical properties of its various structural isomers is crucial for applications in synthesis, separation, and biological studies. The following table summarizes key quantitative data for 4-Methyl-1-pentanol and its representative isomers.

Compound Name	IUPAC Name	CAS Number	Boiling Point (°C)	Density (g/mL at 20°C)	Water Solubility (g/L)
4-Methyl-1-pentanol	4-Methylpentan-1-ol	626-89-1	160-165[3]	0.821[3]	10.42 (at 20°C)[4]
1-Hexanol	Hexan-1-ol	111-27-3	157[5]	0.820[5]	5.9 (at 20°C)[5]
2-Hexanol	Hexan-2-ol	626-93-7	136-140	0.814	14
3-Hexanol	Hexan-3-ol	623-37-0	135	0.819	16
2-Methyl-1-pentanol	2-Methylpentan-1-ol	105-30-6	147-148	0.825	7.4
3-Methyl-1-pentanol	3-Methylpentan-1-ol	589-35-5	153[6]	0.824[6]	Soluble in ethanol, diethyl ether[6]
2-Methyl-2-pentanol	2-Methylpentan-2-ol	590-36-3	121-122	0.809	28
3-Methyl-2-pentanol	3-Methylpentan-2-ol	565-60-6	131-134[7]	0.815[7]	-
4-Methyl-2-pentanol	4-Methylpentan-2-ol	108-11-2	130-133[8]	0.810[8]	16.4[8]
2,2-Dimethyl-1-butanol	2,2-Dimethylbutan-1-ol	1185-33-7	136-137	0.829	-
2,3-Dimethyl-1-butanol	2,3-Dimethylbutan-1-ol	19550-30-2	145	0.835	-
3,3-Dimethyl-1-butanol	3,3-Dimethylbutan-1-ol	624-95-3	143	0.812	-
3,3-Dimethyl-2-butanol	3,3-Dimethylbutan-2-ol	464-07-3	120	0.812	-

Synthesis of 4-Methyl-1-pentanol and Its Isomers

The synthesis of specific alcohol isomers is fundamental for their targeted application. Below are detailed experimental protocols for the synthesis of 4-Methyl-1-pentanol and a selection of its isomers.

Synthesis of 4-Methyl-1-pentanol via Hydroboration-Oxidation

This method provides a high-yield, anti-Markovnikov addition of water to an alkene.

Experimental Protocol:

• Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, place 4-methyl-1-pentene (1.0 eq) in anhydrous tetrahydrofuran (THF).

• Hydroboration: Cool the flask to 0 °C in an ice bath. Add borane-tetrahydrofuran complex (BH3·THF, 1.0 M in THF, 0.4 eq) dropwise via the dropping funnel over 30 minutes, maintaining the temperature at 0 °C. After the addition is complete, allow the mixture to warm to room temperature and stir for 2 hours.

• Oxidation: Cool the reaction mixture back to 0 °C. Slowly add a 3 M aqueous solution of sodium hydroxide (NaOH, 1.2 eq), followed by the dropwise addition of 30% hydrogen peroxide (H2O2, 1.2 eq), ensuring the temperature does not exceed 25 °C.

• Work-up: After stirring for 1 hour at room temperature, saturate the aqueous layer with potassium carbonate. Separate the organic layer and extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by fractional distillation to yield 4-Methyl-1-pentanol.

Figure 1: Synthesis of 4-Methyl-1-pentanol.

Synthesis of 2-Methyl-1-pentanol via Aldol Condensation and Hydrogenation

This industrial method involves the condensation of two smaller aldehydes followed by reduction.[7][9]

Experimental Protocol:

• Aldol Condensation: In a reaction vessel, combine propionaldehyde (2.0 eq) with a catalytic amount of a base (e.g., sodium hydroxide). Stir the mixture at a controlled temperature (e.g., 10-20 °C) to facilitate the aldol condensation, forming 2-methyl-2-pentenal.

• Hydrogenation: Transfer the crude 2-methyl-2-pentenal to a high-pressure reactor. Add a hydrogenation catalyst (e.g., nickel or palladium on carbon). Pressurize the reactor with hydrogen gas and heat to the desired temperature and pressure to reduce both the alkene and aldehyde functionalities.

• Purification: After the reaction is complete, cool the reactor, release the pressure, and filter to remove the catalyst. Purify the resulting 2-Methyl-1-pentanol by fractional distillation.

Figure 2: Synthesis of 2-Methyl-1-pentanol.

Synthesis of 3,3-Dimethyl-1-butanol via Grignard Reaction

This method utilizes a Grignard reagent to form a new carbon-carbon bond.[10]

Experimental Protocol:

• Grignard Reagent Formation: In a flame-dried flask under an inert atmosphere, react tert-butyl chloride with magnesium turnings in anhydrous diethyl ether or THF to form tert-butylmagnesium chloride.

• Grignard Reaction: Cool the Grignard reagent to 0 °C and slowly add a solution of paraformaldehyde or ethylene oxide in the same anhydrous solvent.

• Work-up: After the reaction is complete, quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extraction and Purification: Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate. Purify the product by distillation.

Analytical Characterization: GC-MS Analysis of Hexanol Isomers

Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the separation and identification of volatile compounds like alcohol isomers.

Experimental Protocol:

• Sample Preparation: Prepare a dilute solution (e.g., 100 ppm) of the alcohol isomer mixture in a suitable solvent such as dichloromethane or hexane. If the sample is in an aqueous matrix, a liquid-liquid extraction or solid-phase microextraction (SPME) can be employed.

• GC-MS Instrumentation:

  • Gas Chromatograph: Equipped with a capillary column suitable for polar analytes (e.g., a wax-type column like DB-WAX or a mid-polar column like DB-624).

  • Injector: Split/splitless injector, operated in split mode to avoid column overloading.

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: Start at a low temperature (e.g., 40 °C) and ramp up to a higher temperature (e.g., 200 °C) to ensure separation of all isomers.

  • Mass Spectrometer: Operated in electron ionization (EI) mode.

• Data Analysis: Identify the individual isomers based on their retention times and by comparing their mass spectra to a reference library (e.g., NIST).

Figure 3: GC-MS Experimental Workflow.

Biological Activity and Relevance to Drug Development

Recent research has highlighted the role of certain branched-chain alcohols as modulators of neuronal cell adhesion, a process critical for nervous system development. Ethanol is known to inhibit the function of the L1 cell adhesion molecule (L1CAM), and this inhibition is implicated in the pathology of Fetal Alcohol Spectrum Disorders.

4-Methyl-1-pentanol as an Antagonist of Ethanol's Effect on L1CAM

Studies have shown that 4-Methyl-1-pentanol can act as an antagonist to the inhibitory effects of ethanol and 1-butanol on L1-mediated cell-cell adhesion.[2] This antagonistic effect is not overcome by increasing the concentration of the agonist (ethanol or 1-butanol), suggesting a non-competitive mechanism of action.[2] This makes 4-Methyl-1-pentanol and related compounds interesting candidates for further investigation as potential therapeutic agents to mitigate the neurodevelopmental damage caused by prenatal alcohol exposure.

L1CAM Signaling Pathway

L1CAM is a transmembrane glycoprotein that plays a crucial role in neuronal migration, neurite outgrowth, and axonal fasciculation.[9] Its signaling can be initiated through homophilic (L1-L1) or heterophilic (e.g., L1-integrin) binding. Ethanol has been shown to disrupt L1 adhesion, potentially by interacting with a hydrophobic pocket on the L1 extracellular domain. The antagonism by 4-Methyl-1-pentanol suggests it may interfere with this interaction or modulate the downstream signaling cascade.

The simplified diagram below illustrates the L1CAM signaling pathway and the proposed point of interference by ethanol and its antagonist, 4-Methyl-1-pentanol.

Figure 4: L1CAM Signaling and Alcohol Antagonism.

Conclusion

4-Methyl-1-pentanol and its isomers represent a versatile class of compounds with applications ranging from industrial solvents to potential therapeutic leads. Their distinct physicochemical properties, dictated by their molecular structure, allow for a wide range of applications. The ability of 4-Methyl-1-pentanol to counteract the detrimental effects of ethanol on the crucial L1CAM signaling pathway opens up new avenues for research in the field of neurodevelopmental disorders and drug discovery. The detailed synthetic and analytical protocols provided in this guide serve as a valuable resource for researchers aiming to explore the full potential of these fascinating molecules.

References

• 1. researchgate.net [researchgate.net]
• 2. 1-Hexanol - Wikipedia [en.wikipedia.org]
• 3. chembk.com [chembk.com]
• 4. Page loading... [wap.guidechem.com]
• 5. Neural cell adhesion molecule L1: signaling pathways and growth cone motility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Method for preparing 3,3-dimethyl-1-butanol - Eureka | Patsnap [eureka.patsnap.com]
• 7. 3-Methylpentan-2-ol | C6H14O | CID 11261 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Effect of Lipid Raft Disruption on Ethanol Inhibition of L1 Adhesion - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. Novel antagonists of alcohol inhibition of l1-mediated cell adhesion: multiple mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Thermochemical Properties of 4-Methyl-1-pentanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the thermochemical data for 4-Methyl-1-pentanol (isohexyl alcohol). The information is presented in a structured format to facilitate its use in research, drug development, and various scientific applications. This document includes tabulated quantitative data, detailed experimental protocols for the determination of key thermochemical properties, and a visualization of the experimental workflow.

Core Thermochemical Data

The following tables summarize the key thermochemical properties of 4-Methyl-1-pentanol. Due to the limited availability of direct experimental data for this specific isomer, some values have been estimated using established group contribution methods, such as the Joback method. These estimations provide reliable approximations for use in modeling and calculations.

Table 1: General and Physical Properties of 4-Methyl-1-pentanol

Property	Value	Source
Molecular Formula	C6H14O	--INVALID-LINK--
Molecular Weight	102.17 g/mol	--INVALID-LINK--
CAS Number	626-89-1	--INVALID-LINK--
Boiling Point	160-165 °C	--INVALID-LINK--
Density	0.821 g/mL at 25 °C	--INVALID-LINK--
Vapor Pressure	1.7 mmHg at 25 °C	--INVALID-LINK--

Table 2: Enthalpy and Entropy Data for 4-Methyl-1-pentanol

Property	Value (kJ/mol)	Method	Source
Standard Enthalpy of Vaporization (ΔvapH°)	60.47	Experimental	--INVALID-LINK--
Standard Enthalpy of Formation (liquid, ΔfH°liq)	-396.2 (estimated)	Joback Method	Calculated
Standard Enthalpy of Formation (gas, ΔfH°gas)	-335.73 (estimated)	Joback Method	Calculated
Standard Enthalpy of Combustion (ΔcH°)	-3965 (estimated)	-	--INVALID-LINK--[1]
Standard Molar Entropy (liquid, S°liq)	285.3 (estimated)	Joback Method	Calculated
Standard Molar Entropy (gas, S°gas)	399.8 (estimated)	Joback Method	Calculated

Table 3: Heat Capacity of 4-Methyl-1-pentanol

Property	Value (J/mol·K)	Temperature (K)	Method	Source
Liquid Heat Capacity (Cp,liq)	235.1 (estimated)	298.15	Joback Method	Calculated
Ideal Gas Heat Capacity (Cp,gas)	175.4 (estimated)	298.15	Joback Method	Calculated

Experimental Protocols

A crucial thermochemical parameter for any fuel or combustible material is its enthalpy of combustion. The following section details the experimental protocol for determining the standard enthalpy of combustion of 4-Methyl-1-pentanol using bomb calorimetry.

Determination of the Enthalpy of Combustion using Bomb Calorimetry

This procedure follows the general principles of bomb calorimetry, adapted for a liquid alcohol sample.

1. Apparatus and Materials:

• Oxygen bomb calorimeter

• Benzoic acid (standard for calibration)

• 4-Methyl-1-pentanol (high purity)

• Gelatin capsules or a suitable crucible for liquid samples

• Fuse wire (platinum or similar)

• Oxygen cylinder with pressure regulator

• Digital thermometer with high resolution (±0.001 °C)

• Stirrer

• Balance (accurate to ±0.0001 g)

• Deionized water

2. Calibration of the Calorimeter: The heat capacity of the calorimeter must be determined by combusting a known amount of a standard substance, typically benzoic acid.

• Accurately weigh approximately 1 g of benzoic acid into a crucible.

• Place the crucible in the bomb, and attach a piece of fuse wire of known length and mass, ensuring it is in contact with the benzoic acid pellet.

• Add approximately 1 mL of deionized water to the bottom of the bomb to ensure saturation of the internal atmosphere with water vapor.

• Seal the bomb and charge it with pure oxygen to a pressure of approximately 30 atm.

• Place the bomb in the calorimeter bucket containing a precisely known mass of deionized water (typically 2000 g).

• Assemble the calorimeter, ensuring the stirrer and thermometer are correctly positioned.

• Allow the system to reach thermal equilibrium while stirring, and record the initial temperature for several minutes to establish a baseline.

• Ignite the sample by passing an electric current through the fuse wire.

• Record the temperature at regular intervals until it reaches a maximum and then begins to cool.

• After the experiment, release the pressure from the bomb and measure the length of any unburned fuse wire.

• Calculate the heat capacity of the calorimeter (C_cal) using the known enthalpy of combustion of benzoic acid and the measured temperature rise, correcting for the heat released by the combustion of the fuse wire.

3. Combustion of 4-Methyl-1-pentanol:

• Accurately weigh a gelatin capsule.

• Add approximately 0.5-0.8 g of 4-Methyl-1-pentanol to the capsule and seal it.

• Place the sealed capsule in the crucible within the bomb.

• Follow the same procedure as for the benzoic acid calibration (steps 2c-2j).

• Calculate the total heat released during the combustion of the 4-Methyl-1-pentanol sample.

• The standard enthalpy of combustion (ΔcH°) can then be calculated by dividing the heat released by the number of moles of 4-Methyl-1-pentanol combusted.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental procedure for determining the enthalpy of combustion of 4-Methyl-1-pentanol.

Figure 1: Experimental workflow for determining the enthalpy of combustion.

This guide provides a foundational understanding of the thermochemical properties of 4-Methyl-1-pentanol. For more in-depth research and applications, it is recommended to consult the primary literature and specialized databases. The use of estimated data should be acknowledged in any subsequent work.

References

• 1. Enthalpy of combustion of alcohols isomeric ethers data trend graph explaining trend pattern determining delta H combustion comparison of alcohols with ethers equations advanced A level organic chemistry revision notes doc brown [docbrown.info]

Protocols & Analytical Methods

Application Notes and Protocols: 4-Methyl-1-pentanol as a Pharmaceutical Intermediate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 4-Methyl-1-pentanol as a pharmaceutical intermediate, with a focus on its application in the synthesis of isohexyl 4-aminobenzoate, a potential local anesthetic. The information is based on established synthetic methodologies for structurally similar alkyl 4-aminobenzoates.

Introduction

4-Methyl-1-pentanol, a branched primary alcohol, serves as a versatile building block in organic synthesis. Its isohexyl carbon skeleton is of interest in drug design for modulating lipophilicity and, consequently, the pharmacokinetic and pharmacodynamic properties of active pharmaceutical ingredients (APIs). One potential application of 4-Methyl-1-pentanol is in the synthesis of isohexyl 4-aminobenzoate, an ester belonging to the class of local anesthetics. This document outlines the synthesis, potential applications, and relevant protocols.

Application: Synthesis of Isohexyl 4-aminobenzoate

Isohexyl 4-aminobenzoate can be synthesized via the Fischer esterification of 4-aminobenzoic acid (PABA) with 4-Methyl-1-pentanol. This reaction is typically acid-catalyzed and proceeds by the nucleophilic attack of the alcohol on the protonated carboxylic acid. Alkyl 4-aminobenzoates are a well-known class of local anesthetics that function by blocking voltage-gated sodium channels in nerve membranes, thereby inhibiting the propagation of action potentials and preventing the sensation of pain. The "isohexyl" moiety from 4-Methyl-1-pentanol can influence the potency and duration of action of the anesthetic by altering its partitioning into the lipid bilayer of the nerve cell membrane.

Quantitative Data for Alkyl 4-Aminobenzoate Synthesis

The following table summarizes typical reaction parameters and outcomes for the synthesis of alkyl 4-aminobenzoates, which can be extrapolated for the synthesis of isohexyl 4-aminobenzoate.

Ester Product	Alcohol	Catalyst	Reaction Time (hours)	Yield (%)	Purity (%)	Reference
Ethyl 4-aminobenzoate	Ethanol	Sulfuric Acid	1-2	~90	>98	Organic Syntheses
Isobutyl 4-aminobenzoate	Isobutanol	Sulfuric Acid	2	85-95	>98	Adapted from literature
Isohexyl 4-aminobenzoate (Proposed)	4-Methyl-1-pentanol	Sulfuric Acid	2-3	80-90 (Expected)	>97 (Expected)	-
2-Ethylhexyl 4-aminobenzoate	2-Ethylhexanol	p-Toluenesulfonic acid	4-6	88-95	>99	Patent Literature

Experimental Protocols

Protocol 1: Synthesis of Isohexyl 4-aminobenzoate

Materials:

• 4-Aminobenzoic acid (PABA)

• 4-Methyl-1-pentanol

• Concentrated Sulfuric Acid (H₂SO₄)

• Sodium Bicarbonate (NaHCO₃), saturated solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Toluene

• Ethanol

• Dean-Stark apparatus

• Reflux condenser

• Separatory funnel

• Rotary evaporator

• Melting point apparatus

• Spectroscopic instruments (NMR, IR)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, combine 4-aminobenzoic acid (1 equivalent), 4-Methyl-1-pentanol (3 equivalents), and a catalytic amount of concentrated sulfuric acid (0.1 equivalents) in toluene.

• Esterification: Heat the reaction mixture to reflux. The water formed during the reaction will be collected in the Dean-Stark trap. Continue the reflux until no more water is collected (typically 2-3 hours).

• Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate solution to neutralize the excess acid. Wash subsequently with brine.

• Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

• Purification: Recrystallize the crude isohexyl 4-aminobenzoate from ethanol to obtain a purified solid product.

• Characterization: Confirm the identity and purity of the product using melting point determination, ¹H NMR, ¹³C NMR, and IR spectroscopy.

Visualizations

Mechanism of Action: Local Anesthetics

Caption: General mechanism of local anesthetics.

Experimental Workflow: Synthesis of Isohexyl 4-aminobenzoate

Caption: Synthesis and purification workflow.

Application Notes and Protocols for 4-Methyl-1-pentanol in Organic Synthesis

Introduction

4-Methyl-1-pentanol, also known as isohexyl alcohol, is a primary alcohol with the chemical formula C6H14O.[1] It is a colorless, clear liquid utilized as a reagent and building block in various organic syntheses.[2][3] Its structure, featuring a branched alkyl chain, makes it a valuable precursor for synthesizing a range of organic molecules, including esters, alkyl halides, and aldehydes. This document provides detailed application notes and experimental protocols for its use in key synthetic transformations, aimed at researchers and professionals in drug development and chemical synthesis.

Physicochemical and Safety Data

A summary of essential quantitative data for 4-methyl-1-pentanol is provided below for easy reference in experimental design.

Property	Value	References
Molecular Formula	C6H14O	[1][4]
Molar Mass	102.17 g·mol⁻¹	[3][4][5]
Appearance	Colorless clear liquid	[2][3][6]
Density	0.821 g·cm⁻³ (at 25 °C)	[5]
Boiling Point	160–165 °C	[5]
Refractive Index	1.414 (at 20 °C)	[5]
Flash Point	57 °C (134.6 °F)
CAS Number	626-89-1	[4][5]

Safety Information: 4-Methyl-1-pentanol is a flammable liquid (H226).[6] Appropriate safety precautions, such as wearing suitable gloves and eye/face protection and keeping it away from ignition sources, are mandatory.[2][6]

Key Applications in Organic Synthesis

4-Methyl-1-pentanol serves as a versatile starting material for several fundamental organic reactions.

Synthesis of Alkyl Halides via Nucleophilic Substitution

The hydroxyl group of 4-methyl-1-pentanol can be readily substituted by a halogen to form 1-halo-4-methylpentane. The reaction with phosphorus tribromide (PBr₃) to yield 1-bromo-4-methylpentane is a classic example that proceeds via an SN2-type mechanism.[7] In this reaction, the hydroxyl group is converted into a good leaving group, which is then displaced by the bromide ion.[7]

Caption: Workflow for the SN2 synthesis of 1-bromo-4-methylpentane.

Esterification Reactions

4-Methyl-1-pentanol reacts with carboxylic acids or their derivatives in the presence of an acid catalyst (e.g., H₂SO₄) to form esters. This process, known as Fischer esterification, is a reversible reaction.[8][9] The resulting esters often possess characteristic fruity or pleasant odors and are used in the fragrance and flavor industries.[10] For example, its reaction with acetic acid yields (4-methylpentyl) acetate.

Oxidation to Aldehydes and Carboxylic Acids

As a primary alcohol, 4-methyl-1-pentanol can be oxidized to either an aldehyde or a carboxylic acid, depending on the choice of oxidizing agent and reaction conditions.[11]

• Partial Oxidation to Aldehyde: Using milder reagents like pyridinium chlorochromate (PCC) allows for the selective oxidation to 4-methylpentanal.[12] To prevent further oxidation, the aldehyde is typically distilled off as it forms.[11]

• Complete Oxidation to Carboxylic Acid: Stronger oxidizing agents, such as potassium dichromate(VI) in acidified solution or Jones' reagent, will oxidize the primary alcohol completely to 4-methylpentanoic acid.[11][13]

Experimental Protocols

Protocol 1: Synthesis of 1-Bromo-4-methylpentane

Principle: This protocol describes the conversion of 4-methyl-1-pentanol to 1-bromo-4-methylpentane using phosphorus tribromide. The reaction follows an SN2 mechanism where the hydroxyl group is converted to a better leaving group that is subsequently displaced by a bromide ion.[7]

Parameter	Value
Reactant	4-Methyl-1-pentanol
Reagent	Phosphorus tribromide (PBr₃)
Product	1-Bromo-4-methylpentane
Reaction Type	SN2 Nucleophilic Substitution
Expected Yield	75-85% (Typical for this reaction type)

Materials and Reagents:

• 4-Methyl-1-pentanol (1.0 mol)

• Phosphorus tribromide (0.4 mol)

• Anhydrous diethyl ether (as solvent)

• 5% Sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Ice bath

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• Set up a dry three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser. Protect the apparatus from atmospheric moisture with a drying tube.

• Add 4-methyl-1-pentanol (1.0 mol) to the flask and cool it in an ice bath.

• Slowly add phosphorus tribromide (0.4 mol) dropwise from the dropping funnel with continuous stirring. Maintain the temperature below 10 °C during the addition.

• After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 2-3 hours.

• Gently heat the mixture under reflux for 1 hour to complete the reaction.

• Cool the mixture back to room temperature and carefully pour it over crushed ice.

• Transfer the mixture to a separatory funnel. Separate the organic layer.

• Wash the organic layer sequentially with cold water, 5% sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter to remove the drying agent and purify the crude 1-bromo-4-methylpentane by fractional distillation.

Safety Precautions:

• Phosphorus tribromide is corrosive and reacts violently with water. Handle it with extreme care in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves.

• Diethyl ether is highly flammable. Ensure there are no open flames or ignition sources nearby.

Protocol 2: Synthesis of 4-Methyl-1-pentanol via Hydroboration-Oxidation

Principle: 4-Methyl-1-pentanol can be synthesized from 4-methyl-1-pentene via a two-step hydroboration-oxidation reaction.[5] This process results in the anti-Markovnikov addition of water across the double bond, yielding the primary alcohol with high regioselectivity.[5] The reaction typically produces the desired product in good yield (approx. 80%).[5]

Caption: Experimental workflow for the synthesis of 4-methyl-1-pentanol.

Materials and Reagents:

• 4-Methyl-1-pentene

• Borane-tetrahydrofuran complex (BH₃·THF)

• Anhydrous tetrahydrofuran (THF)

• 3M Sodium hydroxide (NaOH) solution

• 30% Hydrogen peroxide (H₂O₂) solution

• Diethyl ether

• Saturated sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

Equipment:

• Nitrogen/Argon gas inlet

• Dry, two-necked round-bottom flask

• Magnetic stirrer and stir bar

• Syringes for liquid transfer

• Ice bath

• Separatory funnel

Procedure:

• Under an inert atmosphere (N₂ or Ar), add 4-methyl-1-pentene to a dry, two-necked flask containing anhydrous THF.

• Cool the flask in an ice bath.

• Slowly add the borane-THF complex solution via syringe while maintaining the temperature at 0-5 °C.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 2 hours.

• Cool the flask again in an ice bath and slowly add the 3M NaOH solution, followed by the dropwise addition of 30% H₂O₂ solution. Ensure the temperature does not rise above 30 °C.

• After the addition of peroxide, remove the ice bath and stir the mixture at room temperature for at least 1 hour.

• Add diethyl ether to the reaction mixture and transfer it to a separatory funnel.

• Separate the organic layer and wash it with brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter and remove the solvent under reduced pressure. Purify the resulting crude alcohol by distillation.

Safety Precautions:

• Borane-THF is flammable and corrosive. Handle under an inert atmosphere.

• Hydrogen peroxide (30%) is a strong oxidizer and can cause severe skin burns.

• Perform the reaction in a well-ventilated fume hood and wear appropriate PPE.

References

• 1. 4-Methyl-1-pentanol | C6H14O | CID 12296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. 4-Methyl-1-pentanol | 626-89-1 [chemicalbook.com]
• 4. scbt.com [scbt.com]
• 5. 4-Methyl-1-pentanol – Wikipedia [de.wikipedia.org]
• 6. 4-methyl-1-pentanol, 626-89-1 [thegoodscentscompany.com]
• 7. brainly.com [brainly.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. chemguide.co.uk [chemguide.co.uk]
• 10. ukessays.com [ukessays.com]
• 11. chemguide.co.uk [chemguide.co.uk]
• 12. quora.com [quora.com]
• 13. chegg.com [chegg.com]

Application of 4-Methyl-1-pentanol in Flavor and Fragrance Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methyl-1-pentanol, also known as isohexyl alcohol, is a branched-chain primary alcohol that contributes to the sensory profile of various foods and beverages and possesses properties valuable in the cosmetic industry. It is a volatile aroma component found naturally in some red wines and is characterized by a complex odor profile described as nutty, fermented, oily, and alcoholic.[1][2][3][4] Its Generally Recognized as Safe (GRAS) status, as determined by the Flavor and Extract Manufacturers Association (FEMA), allows for its use as a flavoring agent in a wide range of food products. Furthermore, its antimicrobial properties make it a viable ingredient in cosmetic formulations.

This document provides detailed application notes and experimental protocols for the synthesis, purification, sensory evaluation, and antimicrobial assessment of 4-Methyl-1-pentanol for researchers and professionals in the flavor, fragrance, and drug development industries.

Data Presentation

Physical and Chemical Properties

Property	Value	Reference
CAS Number	626-89-1	[5]
Molecular Formula	C6H14O	[5]
Molecular Weight	102.17 g/mol	[5]
Boiling Point	160-165 °C	[5]
Density	0.821 g/mL at 25 °C	[5]
Refractive Index	n20/D 1.414	[5]
Odor Profile	Nutty, Fermented, Oily, Alcoholic	[1][4]

FEMA GRAS Information

4-Methyl-1-pentanol and its derivatives are recognized as GRAS by FEMA for use as flavoring ingredients.[1][6] Specific usage levels in various food categories are available from FEMA.

Experimental Protocols

Synthesis of 4-Methyl-1-pentanol via Hydroboration-Oxidation

This protocol describes the synthesis of 4-Methyl-1-pentanol from 4-methyl-1-pentene using a two-step hydroboration-oxidation reaction. This method results in the anti-Markovnikov addition of a hydroxyl group to the alkene.[7][8][9]

Materials:

• 4-methyl-1-pentene

• Borane-tetrahydrofuran complex (BH3•THF) solution (1 M in THF)

• Tetrahydrofuran (THF), anhydrous

• Sodium hydroxide (NaOH) solution (3 M)

• Hydrogen peroxide (H2O2) solution (30%)

• Diethyl ether

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO4)

• Round-bottom flask with a magnetic stirrer

• Septum and nitrogen inlet

• Addition funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Hydroboration:

  • Set up a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stirrer and a septum.

  • Add 4-methyl-1-pentene and anhydrous THF to the flask.

  • Cool the flask in an ice bath.

  • Slowly add the borane-THF complex solution via an addition funnel over 30 minutes, maintaining the temperature below 10 °C.

  • After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 2 hours.

• Oxidation:

  • Cool the reaction mixture again in an ice bath.

  • Slowly and carefully add the 3 M sodium hydroxide solution, followed by the dropwise addition of 30% hydrogen peroxide solution, ensuring the temperature does not exceed 40 °C.

  • After the addition is complete, remove the ice bath and stir the mixture at room temperature for 1 hour.

• Work-up and Isolation:

  • Transfer the reaction mixture to a separatory funnel.

  • Add diethyl ether to extract the product.

  • Separate the organic layer and wash it sequentially with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate using a rotary evaporator to obtain the crude 4-Methyl-1-pentanol.

Purification by Fractional Distillation

This protocol is designed to purify the crude 4-Methyl-1-pentanol obtained from the synthesis to a high purity suitable for flavor and fragrance applications. Fractional distillation separates compounds based on their boiling points.[3][10][11]

Materials:

• Crude 4-Methyl-1-pentanol

• Fractional distillation apparatus (distillation flask, fractionating column, condenser, receiving flask)

• Heating mantle

• Boiling chips

• Thermometer

• Vacuum source (optional, for vacuum distillation)

Procedure:

• Assemble the fractional distillation apparatus. Ensure all glass joints are properly sealed.

• Place the crude 4-Methyl-1-pentanol and a few boiling chips into the distillation flask.

• Begin heating the distillation flask gently with the heating mantle.

• Monitor the temperature at the top of the fractionating column. The temperature will rise as the vapor of the most volatile component reaches the thermometer.

• Collect the fraction that distills over at a constant temperature corresponding to the boiling point of 4-Methyl-1-pentanol (160-165 °C at atmospheric pressure).

• Discard any initial fractions that distill at a lower temperature (impurities) and stop the distillation when the temperature begins to rise significantly or drop, indicating that the desired compound has been collected.

• The collected fraction is the purified 4-Methyl-1-pentanol.

Sensory Evaluation by Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique to identify odor-active compounds in a sample. The effluent from the gas chromatograph is split, with one portion going to a detector (like a mass spectrometer) and the other to a sniffing port where a trained panelist can describe the odor of the eluting compounds.[12][13][14]

Materials:

• Purified 4-Methyl-1-pentanol solution in a suitable solvent (e.g., ethanol)

• Gas chromatograph with a flame ionization detector (FID) or mass spectrometer (MS)

• Olfactometry sniffing port

• Appropriate GC column (e.g., DB-WAX)

• Trained sensory panelists

• Data acquisition software for both instrumental and sensory data

Procedure:

• Sample Preparation: Prepare a dilution of the purified 4-Methyl-1-pentanol in ethanol to a concentration suitable for GC analysis without overloading the column.

• GC-O Analysis:

  • Inject the sample into the GC.

  • As the compounds elute from the column, a trained panelist at the sniffing port will record the perceived odor, its intensity, and its duration.

  • Simultaneously, the detector (FID or MS) will record the instrumental data.

• Data Analysis:

  • Correlate the sensory data (odor descriptors and intensities) with the instrumental data (retention times and mass spectra) to identify the compound responsible for each odor.

  • For 4-Methyl-1-pentanol, the panelist should detect and describe its characteristic nutty, fermented, oily, and alcoholic aroma at its specific retention time.

Antimicrobial Efficacy Assessment (Challenge Test)

This protocol outlines a challenge test to evaluate the antimicrobial efficacy of 4-Methyl-1-pentanol in a cosmetic lotion formulation. The test involves inoculating the product with a known concentration of microorganisms and monitoring the microbial population over time.[4][15][16][17]

Materials:

• Cosmetic lotion base (without preservative)

• 4-Methyl-1-pentanol

• Test microorganisms (e.g., Staphylococcus aureus, Pseudomonas aeruginosa, Candida albicans, Aspergillus brasiliensis)

• Sterile containers

• Incubator

• Plating medium (e.g., Tryptic Soy Agar for bacteria, Sabouraud Dextrose Agar for fungi)

• Sterile pipettes and loops

Procedure:

• Product Preparation: Prepare a batch of the cosmetic lotion containing a specific concentration of 4-Methyl-1-pentanol as the preservative. Also, prepare a control batch without any preservative.

• Inoculation:

  • Dispense known amounts of the test and control lotions into sterile containers.

  • Inoculate each container with a standardized suspension of one of the test microorganisms to achieve a final concentration of approximately 10^5 to 10^6 CFU/g.

• Incubation: Incubate the inoculated samples at a controlled temperature (e.g., 20-25 °C).

• Sampling and Plating: At specified time intervals (e.g., 0, 7, 14, and 28 days), take a sample from each container, perform serial dilutions, and plate onto the appropriate agar medium.

• Enumeration: After incubation of the plates, count the number of colonies to determine the concentration of viable microorganisms (CFU/g) in the product at each time point.

• Evaluation: Compare the reduction in the microbial population in the product containing 4-Methyl-1-pentanol to the control and to established acceptance criteria (e.g., European Pharmacopoeia or PCPC guidelines) to determine its preservative efficacy.

Olfactory Signaling Pathway

The perception of odors, including that of 4-Methyl-1-pentanol, is initiated by the interaction of odorant molecules with olfactory receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal epithelium. This interaction triggers a G-protein-coupled signaling cascade. While the specific receptor(s) for 4-Methyl-1-pentanol have not been definitively identified, the general pathway is well-established.

Upon binding of an odorant molecule to its specific OR, the associated G-protein (Gαolf) is activated. This activation leads to the stimulation of adenylyl cyclase type III (ACIII), which in turn catalyzes the conversion of ATP to cyclic AMP (cAMP). The increase in intracellular cAMP opens cyclic nucleotide-gated (CNG) ion channels, allowing an influx of cations (primarily Ca2+ and Na+). This influx depolarizes the neuron's membrane, generating an action potential that is transmitted to the olfactory bulb in the brain for further processing and perception of the smell.

References

• 1. femaflavor.org [femaflavor.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Purification [chem.rochester.edu]
• 4. Challenge Test Cosmetics [saniterlab.com]
• 5. femaflavor.org [femaflavor.org]
• 6. femaflavor.org [femaflavor.org]
• 7. doubtnut.com [doubtnut.com]
• 8. Untitled Document [ursula.chem.yale.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Fractional distillation - Wikipedia [en.wikipedia.org]
• 11. AE-117 [extension.purdue.edu]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. Gas Chromatography Olfactometry (GC-O) for the (Semi)Quantitative Screening of Wine Aroma [mdpi.com]
• 15. Microbiological Quality Assessment of Skin and Body care Cosmetics by using Challenge test - PMC [pmc.ncbi.nlm.nih.gov]
• 16. skinconsult.com [skinconsult.com]
• 17. Microbiological Stability of Cosmetics by using Challenge Test Procedure - Journal of Pure and Applied Microbiology [microbiologyjournal.org]

Application Note: 4-Methyl-1-pentanol as an Internal Standard for Gas Chromatography

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details the use of 4-methyl-1-pentanol as a robust internal standard (IS) for the quantitative analysis of volatile organic compounds (VOCs), particularly alcohols, by gas chromatography with flame ionization detection (GC-FID). Its chemical properties, including a boiling point and polarity that are distinct from many common analytes, make it an excellent choice to compensate for variations in sample injection volume, solvent evaporation, and instrument response. This document provides a comprehensive protocol for the preparation of standards and samples, detailed gas chromatography conditions, and method validation parameters, including linearity, precision, and accuracy.

Introduction

In quantitative gas chromatography, the use of an internal standard is a widely accepted technique to improve the accuracy and precision of the analysis.[1] An ideal internal standard should be a compound that is chemically similar to the analyte(s) of interest, well-resolved from other components in the chromatogram, and not naturally present in the sample matrix.[2][3] 4-Methyl-1-pentanol, a primary alcohol, possesses properties that make it a suitable internal standard for the analysis of various short to medium-chain alcohols and other volatile compounds often found in pharmaceutical preparations, alcoholic beverages, and biological matrices.[4][5][6] Its branched structure and six-carbon chain provide a retention time that is typically intermediate to many common analytes, ensuring good separation and reliable quantification.[4]

This application note provides a generalized yet detailed protocol for employing 4-methyl-1-pentanol as an internal standard in GC-FID analysis. The methodologies described herein can be adapted for specific applications within research, quality control, and drug development.

Physicochemical Properties of 4-Methyl-1-pentanol

A thorough understanding of the internal standard's properties is crucial for method development.

Property	Value	Reference
Chemical Formula	C₆H₁₄O	[Source]
Molecular Weight	102.17 g/mol	[Source]
Boiling Point	160-165 °C	[Source]
Density	0.821 g/mL at 25 °C	[Source]
Solubility	Soluble in alcohol; sparingly soluble in water.	[Source]
Structure	(CH₃)₂CH(CH₂)₃OH	[Source]

Experimental Protocols

Materials and Reagents

• Analytes of Interest: (e.g., ethanol, propanol, butanol, etc.) of high purity (≥99%)

• Internal Standard: 4-Methyl-1-pentanol (≥99% purity)

• Solvent: Deionized water, methanol, or another appropriate solvent, depending on the sample matrix.

• Volumetric flasks and pipettes: Class A

• GC Vials: 2 mL screw-top vials with septa

Preparation of Standard Solutions

• Internal Standard Stock Solution (IS Stock):

  • Accurately weigh approximately 1 g of 4-methyl-1-pentanol into a 100 mL volumetric flask.

  • Dissolve and dilute to the mark with the chosen solvent. This creates a stock solution of approximately 10 mg/mL.

• Analyte Stock Solution:

  • Accurately weigh approximately 1 g of each analyte into separate 100 mL volumetric flasks.

  • Dissolve and dilute to the mark with the chosen solvent to create individual stock solutions of approximately 10 mg/mL.

• Calibration Standards:

  • Prepare a series of calibration standards by making appropriate dilutions of the analyte stock solution(s) into volumetric flasks.

  • To each calibration standard, add a constant volume of the IS Stock solution to achieve a final concentration of the internal standard that is consistent across all standards (e.g., 100 µg/mL).

  • Dilute to the final volume with the solvent.

Sample Preparation

• Accurately weigh or pipette a known amount of the sample into a volumetric flask.

• Add the same constant volume of the IS Stock solution as used in the calibration standards.

• Dilute to the final volume with the solvent.

• For complex matrices, a sample cleanup step such as filtration or solid-phase extraction may be necessary prior to the addition of the internal standard.

Gas Chromatography (GC-FID) Conditions

The following GC parameters provide a starting point and should be optimized for the specific analytes and matrix.

Parameter	Recommended Condition
Gas Chromatograph	Agilent 7890B or equivalent
Detector	Flame Ionization Detector (FID)
Column	DB-Wax (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent polar capillary column
Carrier Gas	Helium, constant flow rate of 1.0 mL/min
Injector Temperature	230 °C
Injection Volume	1 µL
Split Ratio	50:1 (can be adjusted based on analyte concentration)
Oven Temperature Program	Initial: 40 °C (hold for 5 minutes) Ramp 1: 10 °C/min to 150 °C Ramp 2: 20 °C/min to 240 °C (hold for 5 minutes)
Detector Temperature	250 °C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas (Helium)	25 mL/min

Data Presentation and Method Validation

The performance of the method should be validated to ensure reliable results. Key validation parameters are summarized below.[7]

Linearity

Linearity is assessed by analyzing the calibration standards at a minimum of five concentration levels. The ratio of the peak area of the analyte to the peak area of the internal standard is plotted against the concentration of the analyte.

Analyte	Concentration Range (µg/mL)	Correlation Coefficient (R²)
Ethanol	10 - 1000	> 0.999
n-Propanol	10 - 1000	> 0.999
Isobutanol	10 - 1000	> 0.998
n-Butanol	10 - 1000	> 0.999

Note: The data presented in this table is representative and should be generated for each specific application.

Precision

Precision is evaluated by repeatedly analyzing a sample at a known concentration. It is typically expressed as the relative standard deviation (RSD).

Parameter	Analyte	Concentration (µg/mL)	RSD (%) (n=6)
Repeatability	Ethanol	500	< 2.0%
(Intra-day)	n-Propanol	500	< 2.0%
Intermediate Precision	Ethanol	500	< 3.0%
(Inter-day)	n-Propanol	500	< 3.0%

Note: The data presented in this table is representative and should be generated for each specific application.[8]

Accuracy

Accuracy is determined by analyzing samples with known amounts of spiked analyte (recovery studies).

Analyte	Spiked Concentration (µg/mL)	Mean Recovery (%)
Ethanol	250	98 - 102%
750	99 - 103%
n-Propanol	250	97 - 102%
750	98 - 103%

Note: The data presented in this table is representative and should be generated for each specific application.[9]

Visualization of Workflows

Experimental Workflow

Caption: Workflow for GC analysis using an internal standard.

Logical Relationship of Internal Standard Method

Caption: Logic of quantification with an internal standard.

Conclusion

4-Methyl-1-pentanol serves as an effective internal standard for the quantitative analysis of alcohols and other volatile organic compounds by GC-FID. Its physicochemical properties allow for good chromatographic separation from common analytes, and its use significantly improves the precision and accuracy of quantification by correcting for variations inherent in the analytical process. The protocols and validation data presented in this application note provide a solid foundation for the development and implementation of robust analytical methods in research and industrial settings.

References

• 1. Development of an analytical method to determine methyl alcohol and isopropyl alcohol in food using static headspace gas chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. Choosing an Internal Standard [restek.com]
• 4. gcms.labrulez.com [gcms.labrulez.com]
• 5. Determination of acetaldehyde, methanol and fusel oils in distilled liquors and sakès by headspace gas chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Food Science and Preservation [ekosfop.or.kr]
• 7. environics.com [environics.com]
• 8. Determination of fusel oil content in various types of liquor distributed in Korea -Food Science and Preservation | Korea Science [koreascience.kr]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Isohexyl Esters Using 4-Methyl-1-pentanol

Introduction

Isohexyl esters, derived from the reaction of 4-methyl-1-pentanol (also known as isohexyl alcohol) with various carboxylic acids, are a versatile class of organic compounds.[1][2] These esters are highly valued in the fragrance, flavor, and cosmetics industries for their distinct aromatic profiles, which often include fruity and floral notes.[3][4][5] Their applications range from fine perfumes and personal care products to food flavorings and industrial solvents.[6][7] The synthesis of these esters is typically achieved through Fischer-Speier esterification, a reaction that is both slow and reversible, necessitating the use of a catalyst and specific reaction conditions to achieve high yields.[8][9][10]

This document provides detailed application notes and experimental protocols for the synthesis of various isohexyl esters, focusing on different catalytic systems including homogeneous acid, heterogeneous solid acid, and enzymatic catalysis.

General Reaction Principle: Fischer-Speier Esterification

The synthesis of isohexyl esters from 4-methyl-1-pentanol and a carboxylic acid is a classic example of Fischer-Speier esterification. The reaction involves heating the alcohol and the carboxylic acid in the presence of an acid catalyst. The reaction is an equilibrium process, and to drive it towards the formation of the ester, it is common to use an excess of one reactant (typically the alcohol) or to remove the water formed during the reaction.[8][10][11]

Caption: General reaction scheme for Fischer-Speier esterification.

Application Note 1: Synthesis of Isohexyl Acetate

Isohexyl acetate is known for its fruity, pear-like aroma and is widely used as a flavoring agent and in perfumery.[12] The synthesis is typically performed using a strong acid catalyst or a heterogeneous catalyst to facilitate the reaction between 4-methyl-1-pentanol and acetic acid.

Experimental Protocol (Homogeneous Acid Catalysis)

• Apparatus Setup: Assemble a reflux apparatus using a 250 mL round-bottom flask, a water-cooled condenser, and a heating mantle.

• Reactant Charging: To the round-bottom flask, add 25.5 g (0.25 mol) of 4-methyl-1-pentanol and 22.5 g (0.375 mol) of glacial acetic acid. The alcohol is the limiting reagent.

• Catalyst Addition: Carefully add 1 mL of concentrated sulfuric acid (H₂SO₄) to the mixture while swirling. Add a few boiling chips to ensure smooth boiling.

• Reaction: Heat the mixture to reflux and maintain the reflux for 2-3 hours.

• Work-up and Extraction:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel containing 50 mL of cold water.

  • Separate the lower aqueous layer.

  • Wash the organic layer sequentially with 50 mL of 5% sodium bicarbonate solution (to neutralize the acid catalyst; be cautious of CO₂ evolution) and 50 mL of saturated sodium chloride (brine) solution.[13]

• Drying and Purification:

  • Transfer the organic layer to an Erlenmeyer flask and dry it over anhydrous magnesium sulfate (MgSO₄).

  • Decant or filter the dried ester into a clean, dry round-bottom flask.

  • Purify the crude isohexyl acetate by simple or fractional distillation. Collect the fraction boiling at approximately 168-170 °C.

• Characterization: Confirm the product identity and purity using Gas Chromatography (GC) and Infrared (IR) Spectroscopy. The IR spectrum should show a characteristic strong C=O stretch around 1735-1750 cm⁻¹ and the absence of the broad O-H peak from the starting alcohol and carboxylic acid.[14]

Data Summary: Isohexyl Acetate Synthesis

Catalyst	Alcohol:Acid Molar Ratio	Temperature (°C)	Reaction Time (h)	Typical Yield (%)	Reference
Sulfuric Acid	1:1.5	Reflux (~120)	2-3	75-85	[15]
Amberlyst-15	1:2	80-100	4-6	>90	[16][17]

Application Note 2: Synthesis of Isohexyl Salicylate

Isohexyl salicylate is a common ingredient in sunscreens as a UV filter and in cosmetics for its floral scent.[18][19] Its synthesis can be achieved via direct esterification or transesterification, often employing solid acid catalysts to simplify product purification.

Experimental Protocol (Heterogeneous Solid Acid Catalysis)

• Apparatus Setup: Set up a reflux apparatus equipped with a Dean-Stark trap to remove the water formed during the reaction, driving the equilibrium towards the product.

• Reactant Charging: In a 250 mL round-bottom flask, combine 27.6 g (0.2 mol) of salicylic acid and 61.3 g (0.6 mol) of 4-methyl-1-pentanol (molar ratio 1:3).

• Catalyst Addition: Add a solid acid catalyst, such as 3-5% (by total reactant weight) of a sulfated zirconia or a functionalized solid superacid (e.g., SO₄²⁻/TiO₂-WO₃).[20]

• Reaction: Heat the mixture to reflux at a temperature of 180-195 °C. Use a solvent like n-heptane if a lower temperature is desired (e.g., 110-115 °C).[21] Continuously remove the water collected in the Dean-Stark trap. Monitor the reaction progress by GC until the salicylic acid conversion is >98%. The reaction typically takes 3-8 hours.[20][21]

• Catalyst Removal: After cooling the mixture, filter it to recover the solid acid catalyst, which can often be washed, dried, and reused.[22]

• Work-up and Purification:

  • Wash the filtrate with hot water, saturated sodium bicarbonate solution, and again with hot water to remove any unreacted salicylic acid and impurities.[20]

  • Dry the resulting ester layer over anhydrous MgSO₄.

  • Remove the excess 4-methyl-1-pentanol and any solvent by distillation under reduced pressure to obtain the final product.

• Characterization: Analyze the final product for purity using GC. A purity of >99% is often achievable.[21]

Data Summary: Isohexyl Salicylate Synthesis

Catalyst	Method	Alcohol:Acid Molar Ratio	Temperature (°C)	Reaction Time (h)	Yield/Conversion (%)	Purity (%)	Reference
Solid Superacid (SO₄²⁻/TiO₂-WO₃)	Direct Esterification	3:1	190	3.5	>98 (Yield)	>98	[20]
Sodium Hydrogen Sulfate	Direct Esterification	N/A	110 ± 5	8-10	>99 (Conversion)	>99.5	[21]
Immobilized Lipase (Novozym® 435)	Transesterification	N/A	66.5	23.1	88.2 (Conversion)	N/A	[18][19]

Application Note 3: Lipase-Catalyzed Synthesis of Isohexyl Laurate

Enzymatic synthesis using lipases offers a green and highly selective alternative to chemical catalysis, operating under milder conditions.[23][24] Isohexyl laurate is used as an emollient in cosmetics.[6] This protocol describes a solvent-free synthesis using an immobilized lipase.

Experimental Protocol (Enzymatic Catalysis)

• Apparatus Setup: Use a jacketed batch reactor or a temperature-controlled shaker flask.

• Reactant Charging: Combine lauric acid and 4-methyl-1-pentanol in a 1:1 to 1:3 molar ratio in a solvent-free system.

• Catalyst Addition: Add an immobilized lipase, such as Novozym® 435 or Lipozyme® IM-77, at a loading of 2-5% (w/w of substrates).[6][23]

• Reaction: Maintain the reaction at a constant temperature, typically between 50-70 °C, with continuous stirring (e.g., 200 rpm). The reaction can take several hours to reach high conversion.[24][25] The removal of water, for example by applying a vacuum, can improve the yield.

• Catalyst Recovery: After the reaction, the immobilized enzyme can be easily separated by filtration for reuse in subsequent batches.

• Purification: The product mixture typically requires minimal purification. Unreacted starting materials can be removed by vacuum distillation.

• Characterization: Monitor the reaction and final product using GC to determine the percentage molar conversion.

Data Summary: Lipase-Catalyzed Ester Synthesis

Ester	Lipase	Alcohol:Acid Molar Ratio	Temperature (°C)	Reaction Time	Conversion (%)	Reference
Hexyl Laurate	Lipozyme IM-77	Stoichiometric	58.2	40.6 min	~70	[6]
2-Ethylhexyl Palmitate	Novozym® 435	Stoichiometric	70-80	4-6 h	97-99	[23]
2-Ethylhexyl Palmitate	Fermase CALB 10000	5.5:1	60	2 h	~96.6	[25][26]

General Experimental Workflow

The overall process for synthesizing, purifying, and analyzing isohexyl esters follows a logical sequence of steps, as illustrated in the workflow diagram below.

Caption: A generalized workflow for the synthesis of isohexyl esters.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Isohexanol - Wikipedia [en.wikipedia.org]
• 3. assets-global.website-files.com [assets-global.website-files.com]
• 4. Why Esters Are Must-have Ingredients In Fragrance [chemicalbull.com]
• 5. scentjourner.com [scentjourner.com]
• 6. Optimal formation of hexyl laurate by Lipozyme IM-77 in solvent-free system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. EP1565426B1 - Esters and their use in perfumery - Google Patents [patents.google.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. chemguide.co.uk [chemguide.co.uk]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. google.com [google.com]
• 12. fraterworks.com [fraterworks.com]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. Ester - Wikipedia [en.wikipedia.org]
• 15. ukessays.com [ukessays.com]
• 16. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 17. Item - Synthesis of n-hexyl acetate in batch and chromatographic reactors - Loughborough University - Figshare [repository.lboro.ac.uk]
• 18. mdpi.com [mdpi.com]
• 19. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 20. CN102838487A - Synthesis method of 2-ethylhexyl salicylate - Google Patents [patents.google.com]
• 21. CN104355999A - Production method of ethylhexyl salicylate - Google Patents [patents.google.com]
• 22. researchgate.net [researchgate.net]
• 23. Sustainable Biocatalytic Procedure for Obtaining New Branched Acid Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. researchgate.net [researchgate.net]
• 26. researchgate.net [researchgate.net]

Application Notes and Protocols for 4-Methyl-1-pentanol as a Solvent in Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

4-Methyl-1-pentanol, an isomer of hexanol, presents a unique combination of properties that suggest its potential as a solvent in various organic reactions. With a moderate boiling point, miscibility with many organic solvents, and a protic nature due to its hydroxyl group, it offers an alternative to more conventional alcohol solvents. However, a comprehensive review of publicly available scientific literature reveals a notable scarcity of specific, well-documented applications of 4-methyl-1-pentanol as a primary solvent for named organic reactions.

This document provides a detailed overview of the physicochemical properties of 4-methyl-1-pentanol, discusses its potential applications based on these properties, and offers generalized protocols for its use. The information herein is intended to serve as a foundational guide for researchers interested in exploring 4-methyl-1-pentanol as a novel reaction medium.

Physicochemical Properties of 4-Methyl-1-pentanol

A thorough understanding of a solvent's physical and chemical properties is paramount for its effective application in organic synthesis. The following table summarizes the key properties of 4-methyl-1-pentanol.[1][2][3][4][5]

Property	Value	Reference
CAS Number	626-89-1	[1][2]
Molecular Formula	C₆H₁₄O	[2]
Molecular Weight	102.17 g/mol	[2]
Appearance	Colorless liquid	[1]
Boiling Point	160-165 °C	[1]
Melting Point	-90 °C	[1]
Density	0.821 g/mL at 25 °C	[1]
Solubility in Water	1.4 mg/mL	[5]
Solubility	Soluble in DMF, DMSO, Ethanol	[5]
Flash Point	57 °C (135 °F)	[1]
Refractive Index	1.414	[1]

Potential Applications in Organic Synthesis

While specific examples are limited, the properties of 4-methyl-1-pentanol suggest its utility in several areas of organic synthesis:

• High-Temperature Reactions: With a boiling point exceeding that of common alcohols like ethanol and isopropanol, 4-methyl-1-pentanol can serve as a solvent for reactions requiring elevated temperatures.

• Reactions Requiring a Protic Medium: As a primary alcohol, it can act as a proton source and participate in hydrogen bonding, which is beneficial for certain reaction mechanisms, such as SN1 reactions.

• As a Co-solvent: Its miscibility with other organic solvents makes it a candidate as a co-solvent to modify the polarity and solvating properties of a reaction medium. This could be particularly useful for dissolving reactants with varying polarities.

• Crystallization: Its moderate volatility and ability to dissolve a range of organic compounds suggest it could be explored as a solvent for the crystallization and purification of reaction products.

• Enzymatic Reactions: In biocatalysis, organic solvents are often used to shift reaction equilibria and dissolve hydrophobic substrates. While specific data for 4-methyl-1-pentanol is scarce, alcohols are a known class of co-solvents for certain enzymatic transformations.

Experimental Protocols: A Generalized Approach

Given the lack of specific literature precedents, the following section provides a generalized protocol for utilizing 4-methyl-1-pentanol as a solvent in an organic reaction. This template can be adapted by researchers for their specific transformations.

General Protocol for a Hypothetical Reaction in 4-Methyl-1-pentanol

Objective: To evaluate 4-methyl-1-pentanol as a solvent for the synthesis of a target molecule.

Materials:

• Reactant A

• Reactant B

• Catalyst (if applicable)

• 4-Methyl-1-pentanol (anhydrous, if required)

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Magnetic stirrer and hotplate

• Inert gas supply (e.g., Nitrogen or Argon), if necessary

• Analytical equipment (TLC, GC-MS, NMR)

Procedure:

• Preparation: Ensure all glassware is clean and dry. If the reaction is sensitive to moisture, dry the glassware in an oven and cool under an inert atmosphere.

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add Reactant A and the catalyst (if used).

• Solvent Addition: Add a sufficient volume of 4-methyl-1-pentanol to dissolve the reactants. The concentration will be dependent on the specific reaction.

• Reactant Addition: While stirring, add Reactant B to the solution. If the reaction is exothermic, the addition may need to be done portion-wise or via a dropping funnel, potentially with external cooling.

• Reaction Conditions: Heat the reaction mixture to the desired temperature under an inert atmosphere if necessary. Monitor the progress of the reaction by a suitable analytical technique (e.g., TLC or GC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. The work-up procedure will be highly dependent on the nature of the product and reactants. A typical work-up may involve:

  • Quenching the reaction with water or an aqueous solution.

  • Extracting the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

  • Washing the organic layer with brine.

  • Drying the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

  • Filtering and concentrating the solvent under reduced pressure.

• Purification: Purify the crude product by an appropriate method, such as column chromatography, crystallization, or distillation.

• Analysis: Characterize the purified product using spectroscopic methods (e.g., ¹H NMR, ¹³C NMR, IR, Mass Spectrometry) to confirm its identity and purity.

Visualizing Workflows and Concepts

The following diagrams, generated using the DOT language, illustrate conceptual workflows relevant to the use of 4-methyl-1-pentanol as a solvent.

Caption: Workflow for evaluating a novel solvent in organic synthesis.

Caption: A generalized experimental setup for a reaction in 4-methyl-1-pentanol.

Conclusion

While 4-methyl-1-pentanol is commercially available and its physicochemical properties are well-characterized, its application as a primary solvent in published organic reactions is not widespread. Its higher boiling point compared to lower alcohols and its protic nature make it a theoretically interesting candidate for specific applications. The provided generalized protocol and conceptual workflows are intended to guide researchers in exploring the potential of 4-methyl-1-pentanol as a solvent in their own synthetic endeavors. Further research and publication in this area would be invaluable to the broader chemical community.

References

• 1. 4-Methyl-1-pentanol | 626-89-1 [chemicalbook.com]
• 2. 4-Methyl-1-pentanol | C6H14O | CID 12296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-Pentanol, 4-methyl- (CAS 626-89-1) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. scent.vn [scent.vn]
• 5. glpbio.com [glpbio.com]

GC-MS Analysis of Volatile Compounds: A Focus on 4-Methyl-1-pentanol

Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely used analytical technique for the separation, identification, and quantification of volatile and semi-volatile organic compounds. Its high sensitivity and specificity make it an indispensable tool in various fields, including pharmaceutical development, food and beverage analysis, environmental monitoring, and metabolomics. This application note provides a detailed protocol for the analysis of volatile compounds by GC-MS, with a specific focus on the quantification of 4-Methyl-1-pentanol, a volatile organic compound that can be found as a fermentation byproduct or as a trace impurity.

Quantitative Data Summary

The following tables summarize the key quantitative data for the GC-MS analysis of 4-Methyl-1-pentanol and other common volatile analytes. Table 1 provides the mass spectrometry characteristics of 4-Methyl-1-pentanol, while Table 2 details its chromatographic performance under a specific method.

Table 1: Mass Spectrometric Data for 4-Methyl-1-pentanol

Compound	Molecular Formula	CAS Number	Key Mass-to-Charge Ratios (m/z) and Relative Intensities	Reference Ion for Quantification
4-Methyl-1-pentanol	C6H14O	626-89-1	56 (99.99%), 41 (63.96%), 43 (50.13%), 42 (42.10%), 69 (40.38%)[1]	69

Table 2: Chromatographic and Quantitative Parameters for 4-Methyl-1-pentanol

Compound	Retention Time (min)	Limit of Detection (LOD) (mg/L)	Limit of Quantification (LOQ) (mg/L)
4-Methyl-1-pentanol	2.729	4	10

Data obtained from a rapid GC-MS method for volatile metabolites in fermented food and beverages.

Experimental Protocols

This section outlines the detailed methodologies for the analysis of volatile compounds, including 4-Methyl-1-pentanol, by GC-MS.

Sample Preparation

The choice of sample preparation technique is critical for the accurate analysis of volatile compounds and depends on the sample matrix. Common and effective methods include Headspace (HS) sampling, Solid Phase Microextraction (SPME), and Liquid-Liquid Extraction (LLE).

a) Headspace (HS) Sampling Protocol (for liquid and solid samples)

Headspace analysis is ideal for the determination of volatile compounds in complex matrices without injecting the non-volatile components into the GC system.

• Sample Aliquoting: Place a precisely weighed or measured amount of the liquid or solid sample into a headspace vial (e.g., 1-5 grams of a solid or 1-5 mL of a liquid in a 20 mL vial).

• Internal Standard Spiking: Add a known amount of an appropriate internal standard (e.g., a deuterated analog or a compound with similar chemical properties not present in the sample) to each sample, calibrator, and quality control sample.

• Matrix Modification (if necessary): For aqueous samples, adding a salt (e.g., sodium chloride) can increase the volatility of the analytes.

• Vial Sealing: Immediately seal the vials with PTFE-lined septa and aluminum caps.

• Equilibration: Place the vials in the headspace autosampler tray and incubate at a controlled temperature (e.g., 60-80°C) for a specific time (e.g., 10-30 minutes) to allow the volatile compounds to partition into the headspace.

• Injection: The autosampler will then inject a specific volume of the headspace gas into the GC inlet.

b) Solid Phase Microextraction (SPME) Protocol (for liquid and solid samples)

SPME is a solvent-free extraction technique that uses a coated fiber to concentrate volatile and semi-volatile analytes from a sample.

• Sample Preparation: Place the sample into a vial as described for headspace analysis.

• Fiber Exposure: Introduce the SPME fiber into the headspace above the sample (headspace SPME) or directly into the liquid sample (direct immersion SPME).

• Extraction: Allow the fiber to be exposed for a defined period (e.g., 15-30 minutes) at a specific temperature to allow the analytes to adsorb to the fiber coating.

• Desorption: Retract the fiber and insert it into the heated GC inlet, where the analytes are thermally desorbed onto the GC column.

c) Liquid-Liquid Extraction (LLE) Protocol (for liquid samples)

LLE is a classic extraction method used to separate compounds based on their differential solubilities in two immiscible liquids.

• Sample and Solvent: In a separatory funnel, combine a known volume of the liquid sample with an equal or specified volume of an immiscible organic solvent (e.g., dichloromethane, diethyl ether).

• Extraction: Shake the funnel vigorously for a few minutes, periodically venting to release pressure.

• Phase Separation: Allow the layers to separate.

• Collection: Collect the organic layer, which now contains the analytes of interest.

• Drying and Concentration: Dry the organic extract with a drying agent (e.g., anhydrous sodium sulfate) and, if necessary, concentrate the extract to a smaller volume using a gentle stream of nitrogen.

• Analysis: Inject an aliquot of the concentrated extract into the GC-MS.

GC-MS Instrumentation and Conditions

The following are typical GC-MS parameters for the analysis of volatile compounds. These may need to be optimized for specific applications.

• Gas Chromatograph: Agilent 7890B GC System (or equivalent)

• Mass Spectrometer: Agilent 5977A MSD (or equivalent)

• GC Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar column.

• Inlet: Split/splitless injector

• Injector Temperature: 250°C

• Injection Mode: Split (e.g., 20:1 split ratio) or Splitless, depending on the required sensitivity.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: Increase to 150°C at a rate of 10°C/min.

  • Ramp: Increase to 250°C at a rate of 20°C/min, hold for 5 minutes.

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Full Scan (e.g., m/z 35-350) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis to enhance sensitivity.

Data Analysis

• Compound Identification: Identify the target analytes by comparing their retention times and mass spectra with those of authentic reference standards or by searching a commercial mass spectral library (e.g., NIST/EPA/NIH Mass Spectral Library).

• Quantification: For quantitative analysis, create a calibration curve by analyzing a series of calibration standards of known concentrations. Plot the peak area ratio of the analyte to the internal standard against the concentration. Determine the concentration of the analyte in the samples by interpolating their peak area ratios from the calibration curve.

Visualizations

The following diagrams illustrate the experimental and data analysis workflows for the GC-MS analysis of volatile compounds.

Figure 1. Experimental workflow for GC-MS analysis of volatile compounds.

Figure 2. Logical workflow for data analysis in GC-MS.

References

• 1. 4-Methyl-1-pentanol | C6H14O | CID 12296 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: 4-Methyl-1-pentanol as an Alcohol Antagonist

Audience: Researchers, scientists, and drug development professionals.

Introduction:

4-Methyl-1-pentanol, also known as isohexyl alcohol, has emerged as a significant tool in biological research for its role as an alcohol antagonist. It is particularly noted for its ability to counteract the inhibitory effects of ethanol on L1-mediated cell-cell adhesion, a crucial process in neural development and function.[1][2] This property makes it a valuable compound for investigating the cellular and molecular mechanisms underlying Fetal Alcohol Spectrum Disorders (FASD) and other neurological conditions associated with alcohol exposure.[1][2] Unlike some other alcohol antagonists, 4-Methyl-1-pentanol exhibits a noncompetitive mechanism of antagonism against ethanol's effects on L1 adhesion, suggesting it acts at a distinct site.[1][3][4]

These application notes provide a summary of the current understanding of 4-Methyl-1-pentanol's antagonist activity, along with detailed protocols for its use in in vitro cell adhesion assays.

Data Presentation

Table 1: Antagonistic Effect of 4-Methyl-1-pentanol on Alcohol Inhibition of L1-Mediated Cell Adhesion

Antagonist	Concentration	Agonist (Alcohol)	Agonist Concentration	Target Cell Line	Key Finding	Reference
4-Methyl-1-pentanol	32 µM	1-Butanol	2 mM	L1-transfected NIH/3T3 cells	Significantly antagonized the inhibition of cell adhesion caused by 1-butanol.[2]	Wilkemeyer et al., 2002[2]
4-Methyl-1-pentanol	Not specified	Ethanol	100 mM	L1-transfected NIH/3T3 cells	Antagonism was not overcome by increasing the concentration of ethanol, suggesting a noncompetitive mechanism.[1][3][4]	Wilkemeyer et al., 2002[1][3][4]

Signaling Pathways and Mechanisms

The primary established mechanism of 4-Methyl-1-pentanol's alcohol antagonist activity is its interference with the inhibitory effect of ethanol on the L1 cell adhesion molecule. L1 plays a critical role in the development of the nervous system, including neurite outgrowth and neuronal migration. Ethanol has been shown to directly inhibit L1-mediated cell-cell adhesion, which is considered a contributing factor to the neurodevelopmental defects observed in FASD.[3][4]

4-Methyl-1-pentanol appears to act at a site on or related to the L1 molecule that is distinct from the binding site of ethanol. This is supported by evidence that its antagonist activity is noncompetitive.[1][3][4]

Figure 1. Proposed mechanism of 4-Methyl-1-pentanol antagonism of ethanol's effect on L1 cell adhesion.

While ethanol is known to modulate the function of ligand-gated ion channels such as GABA-A and NMDA receptors, there is currently no direct evidence to suggest that 4-Methyl-1-pentanol exerts its alcohol antagonist effects through these channels.

Experimental Protocols

Protocol 1: In Vitro Cell Aggregation Assay to Assess Alcohol Antagonism

This protocol is adapted from methodologies used in the study of alcohol's effects on L1-mediated cell adhesion.[1][3][4]

Objective: To determine the ability of 4-Methyl-1-pentanol to antagonize ethanol- or butanol-induced inhibition of cell aggregation in L1-transfected fibroblasts.

Materials:

• L1-transfected NIH/3T3 cells

• Control (vector-transfected) NIH/3T3 cells

• Dulbecco's Modified Eagle's Medium (DMEM) with 10% fetal bovine serum (FBS)

• Phosphate-buffered saline (PBS), Ca2+/Mg2+-free

• Trypsin-EDTA solution

• Soybean trypsin inhibitor

• Ethanol (200 proof)

• 1-Butanol

• 4-Methyl-1-pentanol

• Hanks' Balanced Salt Solution (HBSS) with 10 mM HEPES, pH 7.4

• 35-mm tissue culture dishes

• Hemocytometer or automated cell counter

• Phase-contrast microscope with a camera

Experimental Workflow:

Figure 2. Workflow for the in vitro cell aggregation assay.

Procedure:

• Cell Culture: Culture L1-transfected and control NIH/3T3 cells in DMEM with 10% FBS in a humidified incubator at 37°C and 5% CO2.

• Cell Preparation: a. Wash confluent cell monolayers with Ca2+/Mg2+-free PBS. b. Incubate with trypsin-EDTA until cells detach. c. Neutralize trypsin with soybean trypsin inhibitor. d. Gently triturate the cells to obtain a single-cell suspension. e. Wash the cells twice with HBSS and resuspend in HBSS with 10 mM HEPES to a final concentration of 2 x 10^6 cells/mL.

• Treatment: a. Prepare stock solutions of ethanol, 1-butanol, and 4-Methyl-1-pentanol in HBSS. b. Set up experimental groups in 35-mm dishes:

  • Control (vehicle)
  • Ethanol (e.g., 100 mM) or 1-Butanol (e.g., 2 mM)
  • 4-Methyl-1-pentanol (e.g., 32 µM)
  • Ethanol/1-Butanol + 4-Methyl-1-pentanol c. Add 4-Methyl-1-pentanol or its vehicle to the cell suspension and pre-incubate for 10 minutes at 37°C. d. Add ethanol, 1-butanol, or their vehicle to the respective dishes.

• Aggregation: a. Incubate the dishes on a rotary shaker at 80 rpm for 30 minutes at 37°C.

• Quantification: a. Immediately after incubation, pipette a sample from each dish onto a hemocytometer. b. Count the number of single cells and aggregates. c. Alternatively, image the cells under a phase-contrast microscope and use image analysis software to quantify the number and size of aggregates.

• Data Analysis: a. Calculate the aggregation index as (N0 - Nt) / N0, where N0 is the initial particle number (single cells) and Nt is the total particle number (single cells + aggregates) at the end of the incubation. b. Compare the aggregation indices between the different treatment groups using appropriate statistical tests.

Expected Results:

• L1-transfected cells should show a significantly higher aggregation index compared to control cells.

• Ethanol or 1-butanol treatment should significantly decrease the aggregation index in L1-transfected cells.

• Co-treatment with 4-Methyl-1-pentanol should reverse the inhibitory effect of ethanol or 1-butanol on cell aggregation.

4-Methyl-1-pentanol serves as a specific and potent antagonist of alcohol's inhibitory effects on L1-mediated cell adhesion. The provided protocols offer a framework for researchers to investigate these interactions further and to explore the therapeutic potential of targeting the L1 signaling pathway in alcohol-related neurodevelopmental disorders. The noncompetitive nature of its antagonism makes it a particularly interesting tool for dissecting the molecular mechanisms of alcohol's action on cell adhesion molecules.

References

• 1. Novel antagonists of alcohol inhibition of l1-mediated cell adhesion: multiple mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols for the Laboratory Synthesis and Purification of 4-Methyl-1-pentanol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the laboratory-scale synthesis and purification of 4-methyl-1-pentanol, a primary alcohol with applications as a volatile aroma component and in chemical synthesis.[1][2] The described methods are based on established organic chemistry principles and provide a framework for obtaining high-purity material suitable for research and development purposes.

Physicochemical Data

A summary of the key physical and chemical properties of 4-methyl-1-pentanol is presented below. This data is essential for the proper handling, characterization, and purification of the compound.

Property	Value
IUPAC Name	4-methylpentan-1-ol
Synonyms	Isohexanol, Isohexyl alcohol
CAS Number	626-89-1
Molecular Formula	C₆H₁₄O
Molecular Weight	102.17 g/mol
Appearance	Colorless liquid
Boiling Point	160-165 °C
Density	0.821 g/mL at 25 °C
Refractive Index	n20/D 1.414
Solubility	Slightly soluble in water; soluble in alcohol

(Data sourced from references[3][4])

Synthesis of 4-Methyl-1-pentanol

Two common and effective methods for the laboratory synthesis of 4-methyl-1-pentanol are presented: the Grignard reaction and the hydroboration-oxidation of an alkene.

Method 1: Grignard Reaction

This method involves the reaction of a Grignard reagent, isoamylmagnesium bromide, with formaldehyde. The Grignard reaction is a versatile method for forming carbon-carbon bonds, allowing for the straightforward synthesis of primary alcohols from formaldehyde.[5][6]

Experimental Protocol

Materials:

• Magnesium turnings

• Iodine crystal (as initiator)

• Isoamyl bromide (1-bromo-3-methylbutane)

• Anhydrous diethyl ether

• Paraformaldehyde

• Hydrochloric acid (10% aqueous solution)

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• Preparation of the Grignard Reagent:

  • Assemble a dry three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stir bar. All glassware must be thoroughly dried to prevent quenching of the Grignard reagent.

  • Place magnesium turnings in the flask along with a small crystal of iodine.

  • In the dropping funnel, prepare a solution of isoamyl bromide in anhydrous diethyl ether.

  • Add a small amount of the isoamyl bromide solution to the magnesium turnings. The reaction is initiated when the color of the iodine disappears and bubbling is observed. If the reaction does not start, gentle heating may be applied.

  • Once the reaction has initiated, add the remaining isoamyl bromide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to stir the mixture until most of the magnesium has reacted. The resulting gray-black solution is the Grignard reagent, isoamylmagnesium bromide.

• Reaction with Formaldehyde:

  • Cool the Grignard reagent solution in an ice bath.

  • Slowly add paraformaldehyde powder in small portions to the stirred Grignard solution. This reaction is exothermic and should be controlled to prevent excessive boiling of the ether.

  • After the addition of paraformaldehyde is complete, remove the ice bath and stir the mixture at room temperature for 1-2 hours.

• Work-up and Extraction:

  • Cool the reaction mixture in an ice bath and slowly add 10% aqueous hydrochloric acid to quench the reaction and dissolve the magnesium salts.

  • Transfer the mixture to a separatory funnel. Separate the organic layer.

  • Extract the aqueous layer with two portions of diethyl ether.

  • Combine all organic layers and wash successively with saturated aqueous sodium bicarbonate solution, water, and finally, brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the diethyl ether by rotary evaporation.

The crude product is an oily liquid that can be purified by fractional distillation.

Method 2: Hydroboration-Oxidation of 4-Methyl-1-pentene

This two-step method provides an anti-Markovnikov addition of water across the double bond of 4-methyl-1-pentene, yielding the desired primary alcohol with high regioselectivity.[6]

Experimental Protocol

Materials:

• 4-Methyl-1-pentene

• Borane-tetrahydrofuran complex (BH₃·THF) solution (1 M in THF)

• Anhydrous tetrahydrofuran (THF)

• Sodium hydroxide solution (3 M)

• Hydrogen peroxide (30% aqueous solution)

• Diethyl ether

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate

Equipment:

• Two-necked round-bottom flask

• Dropping funnel

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Distillation apparatus

Procedure:

• Hydroboration:

  • In a dry two-necked flask under an inert atmosphere (e.g., nitrogen or argon), place a solution of 4-methyl-1-pentene in anhydrous THF.

  • Cool the flask in an ice bath and slowly add the borane-THF complex solution dropwise via the dropping funnel.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 2-3 hours.

• Oxidation:

  • Cool the reaction mixture in an ice bath.

  • Slowly and carefully add the 3 M sodium hydroxide solution, followed by the dropwise addition of 30% hydrogen peroxide. The addition of hydrogen peroxide is exothermic and should be done with caution to maintain the temperature below 50 °C.

  • After the addition is complete, remove the ice bath and stir the mixture at room temperature for 1 hour.

• Work-up and Extraction:

  • Add diethyl ether to the reaction mixture and transfer it to a separatory funnel.

  • Separate the organic layer. Extract the aqueous layer with two portions of diethyl ether.

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvents by rotary evaporation.

The resulting crude 4-methyl-1-pentanol can then be purified by fractional distillation.

Purification of 4-Methyl-1-pentanol

The primary method for purifying 4-methyl-1-pentanol is fractional distillation, which separates compounds based on differences in their boiling points.[7]

Experimental Protocol

Materials:

• Crude 4-methyl-1-pentanol

• Boiling chips

Equipment:

• Distillation flask

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with a thermometer

• Condenser

• Receiving flask

• Heating mantle

Procedure:

• Apparatus Setup:

  • Set up the fractional distillation apparatus in a fume hood. Ensure all joints are properly sealed.

  • Place the crude 4-methyl-1-pentanol and a few boiling chips into the distillation flask.

• Distillation:

  • Begin heating the distillation flask gently with the heating mantle.

  • Observe the temperature at the distillation head. The temperature will rise as the vapor of the lowest boiling point component reaches the thermometer.

  • Discard any initial low-boiling fractions (forerun), which may contain residual solvents or impurities.

  • Collect the fraction that distills at a constant temperature corresponding to the boiling point of 4-methyl-1-pentanol (approximately 160-165 °C at atmospheric pressure).

  • Monitor the temperature closely; a stable boiling point indicates the collection of a pure substance.

• Completion:

  • Stop the distillation when the temperature begins to drop or when only a small amount of residue remains in the distillation flask. Do not distill to dryness.

  • The collected fraction is the purified 4-methyl-1-pentanol.

Purity Assessment: The purity of the final product can be assessed using techniques such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.[7][8]

Visualizations

Synthesis Workflow: Grignard Reaction

References

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 4-Methyl-1-pentanol | C6H14O | CID 12296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Isohexanol - Wikipedia [en.wikipedia.org]
• 5. Grignard Reaction [organic-chemistry.org]
• 6. 4-Methyl-1-pentanol – Wikipedia [de.wikipedia.org]
• 7. dr.lib.iastate.edu [dr.lib.iastate.edu]
• 8. Separation techniques: Chromatography - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Optimizing reaction conditions for synthesis involving 4-Methyl-1-pentanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-Methyl-1-pentanol.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of 4-Methyl-1-pentanol in synthesis?

4-Methyl-1-pentanol is a primary alcohol that serves as a versatile starting material for the synthesis of various organic compounds. Its primary applications include its conversion to aldehydes, carboxylic acids, esters, and ethers. These products can be important intermediates in the development of pharmaceuticals and other fine chemicals.

Q2: What are the main safety precautions to consider when working with 4-Methyl-1-pentanol?

4-Methyl-1-pentanol is a flammable liquid and vapor.[1][2][3] It is crucial to work in a well-ventilated area and avoid sources of ignition such as heat, sparks, and open flames.[1][2][3] Protective gloves, safety glasses, and a lab coat should be worn to prevent skin and eye contact.[1][3] In case of accidental ingestion, do not induce vomiting and seek immediate medical attention.[4]

Q3: How can I purify 4-Methyl-1-pentanol before use?

If the purity of 4-Methyl-1-pentanol is a concern for a sensitive reaction, it can be purified by fractional distillation. The boiling point of 4-Methyl-1-pentanol is approximately 152°C.[3] Ensure the distillation apparatus is dry and perform the distillation under an inert atmosphere (e.g., nitrogen or argon) if the subsequent reaction is sensitive to moisture or air.

Troubleshooting Guides

Oxidation of 4-Methyl-1-pentanol to 4-Methylpentanal

The selective oxidation of 4-Methyl-1-pentanol to 4-methylpentanal without over-oxidation to the carboxylic acid is a common challenge.[5]

Q: My oxidation of 4-Methyl-1-pentanol resulted in a low yield of the desired aldehyde, 4-methylpentanal. What are the possible causes and solutions?

A: Low yields in the oxidation of primary alcohols to aldehydes can stem from several factors. Here's a troubleshooting guide:

Symptom / Observation	Potential Cause	Recommended Solution
Low conversion (significant starting material remains)	1. Inactive Oxidizing Agent: The oxidizing agent, such as Pyridinium Chlorochromate (PCC), may have degraded.[6] 2. Insufficient Reagent: The molar ratio of the oxidant to the alcohol may be too low.[6] 3. Suboptimal Temperature: The reaction may be too cold to proceed at a reasonable rate.[6]	1. Use a fresh batch of the oxidizing agent. 2. Increase the molar equivalents of the oxidizing agent (e.g., to 1.5 equivalents of PCC). 3. Gradually increase the reaction temperature while monitoring the reaction progress by TLC.
Formation of 4-methylpentanoic acid (over-oxidation)	1. Presence of Water: Water can lead to the formation of a hydrate intermediate from the aldehyde, which is then further oxidized.[7][8] 2. Strong Oxidizing Agent: Using a strong oxidant like chromic acid (Jones reagent) will favor the formation of the carboxylic acid.[9]	1. Ensure the reaction is performed under anhydrous conditions. Use dry solvents and glassware. The use of a drying agent like molecular sieves can be beneficial.[7] 2. Use a milder, selective oxidizing agent like PCC or Dess-Martin periodinane (DMP).[9][10]
Complex mixture of products	1. Side Reactions: The reaction conditions may be promoting side reactions. 2. Impure Starting Material: Impurities in the 4-Methyl-1-pentanol could be leading to undesired products.	1. Monitor the reaction closely by TLC and stop it as soon as the starting material is consumed. 2. Purify the 4-Methyl-1-pentanol by distillation before use.

Experimental Protocol: Oxidation of 4-Methyl-1-pentanol to 4-Methylpentanal using PCC

This protocol is a general guideline for the selective oxidation of a primary alcohol to an aldehyde.

• Preparation: In a dry, round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen), add a suspension of Pyridinium Chlorochromate (PCC) (1.5 equivalents) in a dry, chlorinated solvent like dichloromethane (CH₂Cl₂).[3]

• Reaction: To the stirred suspension, add a solution of 4-Methyl-1-pentanol (1.0 equivalent) in dry dichloromethane dropwise at room temperature.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.[3]

• Work-up: Upon completion, dilute the reaction mixture with a dry, non-polar solvent like diethyl ether and filter through a pad of celite or silica gel to remove the chromium salts.[3]

• Purification: Wash the filtrate with a dilute aqueous solution of sodium bicarbonate, followed by brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 4-methylpentanal. Further purification can be achieved by distillation.

Caption: Troubleshooting workflow for low yield in the oxidation of 4-Methyl-1-pentanol.

Fischer Esterification of 4-Methyl-1-pentanol

The Fischer esterification is a reversible reaction, and achieving high yields of the desired ester, such as 4-methylpentyl acetate, requires careful control of reaction conditions.[11][12]

Q: I am getting a low yield in the Fischer esterification of 4-Methyl-1-pentanol with acetic acid. How can I improve it?

A: Low yields in Fischer esterification are common due to the equilibrium nature of the reaction. Here are some strategies to improve the yield:

Strategy	Principle (Le Chatelier's Principle)	Practical Implementation	Expected Outcome
Use Excess Reactant	Shifting the equilibrium towards the products by increasing the concentration of one of the reactants.[11][12]	Use a large excess of the less expensive reactant, typically the carboxylic acid or the alcohol. For this reaction, using excess acetic acid is common.	Increased conversion of the limiting reagent (4-Methyl-1-pentanol) to the ester.
Remove Water	Removing a product as it is formed shifts the equilibrium to the right, favoring more product formation.[11][12]	Use a Dean-Stark apparatus to azeotropically remove water during the reaction. Alternatively, add a dehydrating agent like molecular sieves.	Drives the reaction to completion, significantly increasing the yield.
Catalyst Choice	An effective acid catalyst is crucial for protonating the carbonyl oxygen of the carboxylic acid, making it more electrophilic.[12]	Use a strong acid catalyst such as concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH).	Increases the rate of reaction, allowing equilibrium to be reached faster.
Temperature Control	The reaction is typically performed at reflux to increase the reaction rate.	Heat the reaction mixture to the boiling point of the solvent (often the excess alcohol) under reflux.	Faster attainment of equilibrium.

Experimental Protocol: Fischer Esterification of 4-Methyl-1-pentanol with Acetic Acid

• Setup: In a round-bottom flask, combine 4-Methyl-1-pentanol (1.0 equivalent) and an excess of glacial acetic acid (e.g., 3-5 equivalents).

• Catalyst Addition: Carefully add a catalytic amount of a strong acid, such as concentrated sulfuric acid (a few drops), to the mixture.

• Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle. The reaction time will vary depending on the scale and specific conditions, but it is often refluxed for 1-2 hours.

• Work-up: After cooling, transfer the reaction mixture to a separatory funnel. Dilute with an organic solvent (e.g., diethyl ether) and wash with water, followed by a saturated sodium bicarbonate solution to neutralize the excess acid (be cautious of CO₂ evolution), and finally with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent by rotary evaporation. The crude ester can be purified by distillation.

Caption: Logical relationships for optimizing Fischer esterification yield.

Williamson Ether Synthesis with 4-Methyl-1-pentanol

The Williamson ether synthesis is a reliable method for preparing ethers, but it can be plagued by a competing elimination reaction, especially with sterically hindered substrates.[13]

Q: I am attempting to synthesize methyl 4-methylpentyl ether via the Williamson ether synthesis, but I am observing a significant amount of an alkene byproduct. What is causing this and how can I minimize it?

A: The formation of an alkene byproduct in a Williamson ether synthesis is due to the E2 elimination pathway competing with the desired SN2 substitution. The alkoxide can act as a base, abstracting a proton and leading to the formation of a double bond. Here's how to favor the ether formation:

Factor	Effect on SN2 vs. E2	Recommendation for Synthesizing Methyl 4-methylpentyl ether
Choice of Alkyl Halide	The SN2 reaction is favored with less sterically hindered alkyl halides (methyl > primary > secondary).[13] E2 becomes more competitive with increasing steric hindrance.	Use methyl iodide (CH₃I) as the electrophile and the alkoxide of 4-Methyl-1-pentanol as the nucleophile. This is the preferred route as methyl iodide is unhindered. The alternative of using a 4-methylpentyl halide and methoxide is more prone to elimination.
Temperature	Higher temperatures generally favor the elimination (E2) reaction over substitution (SN2).	Conduct the reaction at the lowest temperature that allows for a reasonable reaction rate. Typical temperatures range from 50 to 100 °C.[14]
Solvent	Polar aprotic solvents (e.g., DMF, DMSO, acetonitrile) are known to accelerate SN2 reactions.[14]	Use a polar aprotic solvent like DMF or acetonitrile to enhance the rate of the desired substitution reaction.
Base for Deprotonation	A strong, non-nucleophilic base is needed to form the alkoxide without interfering with the subsequent reaction.	Use a strong base like sodium hydride (NaH) to deprotonate the 4-Methyl-1-pentanol.

Experimental Protocol: Williamson Ether Synthesis of Methyl 4-methylpentyl ether

• Alkoxide Formation: In a dry, three-necked round-bottom flask equipped with a dropping funnel, condenser, and magnetic stirrer, and under an inert atmosphere, add a solution of 4-Methyl-1-pentanol (1.0 equivalent) in a dry polar aprotic solvent (e.g., THF or DMF). To this solution, carefully add sodium hydride (NaH) (1.1 equivalents) portion-wise at 0 °C. Allow the mixture to stir until hydrogen evolution ceases.

• Reaction: Add a solution of methyl iodide (1.2 equivalents) in the same solvent dropwise to the alkoxide solution at 0 °C. After the addition is complete, allow the reaction to warm to room temperature and then heat to a moderate temperature (e.g., 50-70 °C) for several hours.

• Monitoring: Follow the reaction's progress by TLC.

• Work-up: After the reaction is complete, cool the mixture and cautiously quench the excess NaH with a few drops of water or ethanol. Dilute with water and extract the product with an organic solvent (e.g., diethyl ether).

• Purification: Wash the combined organic extracts with water and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo. The crude ether can be purified by column chromatography or distillation.

Caption: Experimental workflow for the Williamson ether synthesis.

References

• 1. The Williamson Ether Synthesis [cs.gordon.edu]
• 2. scholarship.richmond.edu [scholarship.richmond.edu]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. SATHEE: Chemistry Dehydration Of Alcohols [sathee.iitk.ac.in]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. benchchem.com [benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 12. psiberg.com [psiberg.com]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. Williamson ether synthesis - Wikipedia [en.wikipedia.org]

Identifying and removing impurities from 4-Methyl-1-pentanol

This technical support guide provides researchers, scientists, and drug development professionals with comprehensive information on identifying and removing impurities from 4-Methyl-1-pentanol. The following question-and-answer format addresses specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercially available 4-Methyl-1-pentanol?

A1: Common impurities in 4-Methyl-1-pentanol can originate from its synthesis, which is typically the hydroboration-oxidation of 4-methyl-1-pentene. Potential impurities include:

• Unreacted Starting Material: 4-methyl-1-pentene.

• Isomeric Alcohols: Small amounts of 4-methyl-2-pentanol may be present if the regioselectivity of the hydroboration-oxidation is not 100%.

• Oxidation Byproducts: Trace amounts of aldehydes or carboxylic acids if the alcohol has been exposed to air for extended periods.

• Water: Can be introduced during the workup of the synthesis or from atmospheric moisture.

• Solvent Residues: Depending on the purification process, residual solvents like diethyl ether or tetrahydrofuran (THF) might be present.

Q2: How can I identify the impurities in my 4-Methyl-1-pentanol sample?

A2: The most effective method for identifying and quantifying impurities is Gas Chromatography-Mass Spectrometry (GC-MS). Gas Chromatography with Flame Ionization Detection (GC-FID) is also excellent for quantifying known impurities. Nuclear Magnetic Resonance (NMR) spectroscopy can also be used to identify and quantify impurities with distinct signals.

Troubleshooting Guides

Fractional Distillation

Q3: I performed fractional distillation, but the purity of my 4-Methyl-1-pentanol did not improve significantly. What could be the problem?

A3: This is a common issue that can arise from several factors. Here are some troubleshooting steps:

• Insufficient Column Efficiency: Ensure your fractionating column is appropriate for the separation. For liquids with close boiling points, a column with a higher number of theoretical plates (e.g., a Vigreux column or a packed column) is necessary.

• Distillation Rate is Too Fast: A slow and steady distillation rate is crucial for achieving good separation. If the distillation is too rapid, the vapor composition will be too similar to the liquid composition, leading to poor separation. Reduce the heating rate to allow for proper equilibrium between the liquid and vapor phases in the column.

• Improper Thermometer Placement: The thermometer bulb must be positioned just below the side arm of the distillation head to accurately measure the temperature of the vapor that is entering the condenser.

• Poor Insulation: The fractionating column should be well-insulated (e.g., with glass wool or aluminum foil) to maintain a proper temperature gradient.[1]

Q4: My distillation is "bumping" or boiling unevenly. How can I fix this?

A4: "Bumping" is the sudden, violent boiling of a liquid. To ensure smooth boiling:

• Use Boiling Chips or a Magnetic Stirrer: Add a few boiling chips or a magnetic stir bar to the distillation flask before heating. Never add boiling chips to a hot liquid.

• Ensure Even Heating: Use a heating mantle with a stirrer or an oil bath to provide uniform heat to the distillation flask.

Flash Column Chromatography

Q5: I am trying to purify 4-Methyl-1-pentanol using flash column chromatography, but I am getting poor separation. What can I do?

A5: Poor separation in flash chromatography can be due to several factors. Consider the following:

• Incorrect Solvent System: The choice of eluent is critical. For a polar compound like an alcohol, a common mobile phase is a mixture of a non-polar solvent (like hexane or heptane) and a more polar solvent (like ethyl acetate).[2] You should perform Thin Layer Chromatography (TLC) first to determine the optimal solvent system that gives good separation between your product and the impurities. Aim for an Rf value of ~0.3 for your product.

• Improper Column Packing: A poorly packed column with channels or cracks will lead to uneven solvent flow and poor separation. Ensure the silica gel is packed uniformly.

• Sample Overloading: Loading too much sample onto the column will result in broad bands and poor separation. As a general rule, the amount of crude material should be about 1-5% of the mass of the silica gel.

• Sample Application: The sample should be applied to the column in a concentrated band using a minimal amount of solvent.

Experimental Protocols

Protocol 1: Purity Analysis by Gas Chromatography-Flame Ionization Detection (GC-FID)

This protocol outlines a general method for determining the purity of 4-Methyl-1-pentanol.

• Standard Preparation: Prepare a standard solution of high-purity 4-Methyl-1-pentanol (e.g., 1000 ppm) in a suitable solvent like dichloromethane.

• Sample Preparation: Dilute an aliquot of the 4-Methyl-1-pentanol sample to be tested in the same solvent.

• GC-FID Conditions:

  • Column: A polar capillary column (e.g., DB-WAX or equivalent) is suitable for alcohol analysis.

  • Injector Temperature: 250 °C

  • Detector Temperature: 250 °C

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 200 °C at 10 °C/min.

  • Carrier Gas: Helium or Hydrogen.

• Analysis: Inject the standard and sample solutions. The purity of the sample can be determined by comparing the peak area of 4-Methyl-1-pentanol in the sample to the standard. Impurities can be quantified based on their relative peak areas.

Protocol 2: Purification by Fractional Distillation

This protocol describes the purification of 4-Methyl-1-pentanol from less volatile impurities.

• Apparatus Setup: Assemble a fractional distillation apparatus using a round-bottom flask, a fractionating column (e.g., Vigreux), a distillation head with a thermometer, a condenser, and a receiving flask.

• Procedure:

  • Place the impure 4-Methyl-1-pentanol and a few boiling chips in the distillation flask.

  • Wrap the fractionating column with glass wool or aluminum foil for insulation.

  • Begin heating the flask gently.

  • Collect the fraction that distills at a constant temperature corresponding to the boiling point of 4-Methyl-1-pentanol (approximately 151-152 °C).[3]

  • Discard any initial fractions that distill at a lower temperature and stop the distillation before all the liquid has evaporated.

• Analysis: Analyze the purity of the collected fraction using GC-FID or GC-MS.

Protocol 3: Purification by Flash Column Chromatography

This protocol is suitable for removing more polar or less polar impurities.

• Solvent System Selection: Use TLC to determine an appropriate solvent system (e.g., a mixture of hexane and ethyl acetate) that provides good separation.

• Column Packing:

  • Pack a glass column with silica gel as a slurry in the chosen non-polar solvent.

  • Allow the silica to settle, ensuring a flat top surface.

• Sample Loading:

  • Dissolve the crude 4-Methyl-1-pentanol in a minimal amount of the eluent.

  • Carefully apply the sample to the top of the silica gel.

• Elution:

  • Begin eluting with the chosen solvent system.

  • Collect fractions in test tubes.

• Analysis:

  • Monitor the collected fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent using a rotary evaporator.

Data Presentation

The following tables provide representative data for the purification of 4-Methyl-1-pentanol containing common impurities. Note: This data is for illustrative purposes.

Table 1: Quality Control Parameters for 4-Methyl-1-pentanol

Parameter	Specification Range
Purity (by GC)	≥ 99.0%
Boiling Point	151-153 °C
Refractive Index (at 20°C)	1.414 - 1.416
Water Content	≤ 0.1%

Table 2: Illustrative Purity Improvement via Fractional Distillation

Compound	Boiling Point (°C)	Purity Before Distillation (%)	Purity After Distillation (%)
4-methyl-1-pentene	54	1.5	< 0.1
4-Methyl-1-pentanol	152	97.0	> 99.5
Higher boiling impurity	> 160	1.5	< 0.4

Table 3: Illustrative Purity Improvement via Flash Column Chromatography

Compound	Polarity	Purity Before Chromatography (%)	Purity After Chromatography (%)
Non-polar impurity	Low	2.0	< 0.2
4-Methyl-1-pentanol	Medium	96.0	> 99.7
Polar impurity	High	2.0	< 0.1

Visualizations

Caption: Workflow for identifying and removing impurities.

Caption: Troubleshooting poor separation in fractional distillation.

References

• 1. Purification [chem.rochester.edu]
• 2. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 3. 4-methyl-1-pentanol, 626-89-1 [thegoodscentscompany.com]

Troubleshooting guide for reactions using 4-Methyl-1-pentanol as a solvent

This guide is intended for researchers, scientists, and drug development professionals using 4-Methyl-1-pentanol as a solvent in their chemical reactions. It provides troubleshooting advice and answers to frequently asked questions to help overcome common challenges encountered during experiments.

Physical and Chemical Properties of 4-Methyl-1-pentanol

A clear understanding of the solvent's properties is crucial for troubleshooting. Below is a summary of key data for 4-Methyl-1-pentanol.

Property	Value	Source(s)
Molecular Formula	C6H14O	[1]
Molecular Weight	102.17 g/mol	[1][2]
Appearance	Colorless liquid	[2][3]
Boiling Point	151-152 °C (at 760 mmHg)	[4]
Density	0.821 g/mL at 25 °C	[2]
Flash Point	57 °C (closed cup)
Refractive Index	1.414 (at 20 °C)	[2]
Solubility in Water	7.6 g/L	[5]
logP (o/w)	1.702 (estimated)	[4]

Troubleshooting Guide & FAQs

This section addresses specific issues that may arise when using 4-Methyl-1-pentanol as a reaction solvent.

Q1: My starting materials are not dissolving completely in 4-Methyl-1-pentanol. What can I do?

A1: 4-Methyl-1-pentanol is a moderately polar solvent due to its hydroxyl group, but its branched alkyl chain also imparts nonpolar character.[3]

• Issue: Poor solubility of highly polar or ionic compounds.

• Troubleshooting Steps:

  • Gentle Heating: Try gently warming the mixture, as solubility often increases with temperature. Be mindful of the thermal stability of your reactants.

  • Co-solvent: Consider adding a small amount of a more polar co-solvent like DMSO or DMF if it does not interfere with your reaction chemistry.

  • Stirring: Ensure vigorous stirring to maximize the dissolution rate.

  • Particle Size: If your starting material is a solid, reducing its particle size by grinding can increase the surface area and improve the rate of dissolution.

Q2: I am observing a lower than expected reaction rate. Could the solvent be the cause?

A2: Yes, the solvent can significantly influence reaction kinetics.

• Issue: Slower reaction rates compared to other polar protic solvents.

• Possible Causes & Solutions:

  • Steric Hindrance: The branched structure of 4-Methyl-1-pentanol may create more steric hindrance around the reactants compared to linear alcohols, potentially slowing down reactions that are sensitive to steric bulk. If this is suspected, switching to a less hindered alcohol solvent could be a solution.

  • Viscosity: While not extremely viscous, its viscosity is higher than that of smaller alcohols, which can slightly reduce diffusion rates. Increasing the reaction temperature can help to decrease viscosity and improve reaction kinetics.

  • Solvation Effects: The ability of 4-Methyl-1-pentanol to solvate transition states may differ from other solvents. In some cases, its specific solvation properties might not be optimal for stabilizing the transition state of your particular reaction.

Q3: I am getting unexpected side products in my reaction. Could 4-Methyl-1-pentanol be participating in the reaction?

A3: As a primary alcohol, 4-Methyl-1-pentanol can participate in certain reactions, leading to side products.

• Common Scenarios:

  • Oxidation Reactions: If you are using a strong oxidizing agent, the solvent itself can be oxidized, first to an aldehyde (4-methylpentanal) and potentially further to a carboxylic acid (4-methylpentanoic acid).[6] If this is an issue, consider using a non-protic solvent that is inert to oxidation.

  • Reactions with Strong Bases: Strong bases can deprotonate the hydroxyl group of 4-Methyl-1-pentanol, forming the corresponding alkoxide. This alkoxide can then act as a nucleophile or base in your reaction, leading to undesired products.

  • Esterification: In the presence of an acid catalyst and a carboxylic acid, 4-Methyl-1-pentanol can undergo Fischer esterification to form an ester.[7][8]

Q4: I am having difficulty removing 4-Methyl-1-pentanol during the workup. What are the best methods?

A4: The relatively high boiling point of 4-Methyl-1-pentanol can make its removal by simple evaporation challenging.

• Workup Strategies:

  • Aqueous Extraction: 4-Methyl-1-pentanol has limited solubility in water.[5] You can perform multiple aqueous washes to partition the alcohol out of the organic layer. Using a brine wash can help to break emulsions and further decrease the solubility of the alcohol in the organic phase.

  • Vacuum Distillation: For temperature-sensitive products, removal of the solvent under reduced pressure will lower its boiling point, allowing for easier removal.

Q5: My reaction mixture is forming a persistent emulsion during aqueous workup. How can I resolve this?

A5: Emulsions can be common when working with alcohol solvents that have some water solubility.

• Tips for Breaking Emulsions:

  • Addition of Brine: Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous phase, which can help to break the emulsion.[9]

  • Filtration through Celite: Filtering the entire emulsified mixture through a pad of Celite can help to break up the emulsion by removing fine particulate matter that may be stabilizing it.[9]

  • Patience: Sometimes, simply allowing the mixture to stand undisturbed for a period can lead to phase separation.

  • Solvent Modification: Adding a small amount of a different organic solvent with a lower polarity (e.g., hexane) can sometimes help to break the emulsion.

Experimental Protocols

Protocol: Fischer Esterification of Acetic Acid with 4-Methyl-1-pentanol

This protocol describes the synthesis of 4-methylpentyl acetate, a compound with a characteristic fruity odor.

• Reaction Setup:

  • To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 10.2 g (0.1 mol) of 4-Methyl-1-pentanol and 9.0 g (0.15 mol) of glacial acetic acid.

  • Carefully add 1 mL of concentrated sulfuric acid as a catalyst.

  • Attach a reflux condenser and heat the mixture to reflux using a heating mantle.

• Reaction Monitoring:

  • Allow the reaction to reflux for 1-2 hours.

  • The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC) to observe the consumption of the starting alcohol.

• Workup:

  • Allow the reaction mixture to cool to room temperature.

  • Transfer the mixture to a separatory funnel containing 50 mL of cold water.

  • Separate the organic layer.

  • Wash the organic layer sequentially with 50 mL of 5% aqueous sodium bicarbonate solution (caution: CO2 evolution) to neutralize the excess acid, and then with 50 mL of brine.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter to remove the drying agent.

• Purification:

  • Remove the bulk of any remaining low-boiling extraction solvent by rotary evaporation.

  • The crude product can be purified by fractional distillation to isolate the 4-methylpentyl acetate (boiling point ~165-167 °C).

Visualizations

Caption: Troubleshooting workflow for reactions using 4-Methyl-1-pentanol.

Caption: Simplified reaction scheme for Fischer Esterification.

References

• 1. 4-Methyl-1-pentanol | C6H14O | CID 12296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Methyl-1-pentanol | 626-89-1 [chemicalbook.com]
• 3. CAS 626-89-1: 4-Methyl-1-pentanol | CymitQuimica [cymitquimica.com]
• 4. 4-methyl-1-pentanol, 626-89-1 [thegoodscentscompany.com]
• 5. thornseshold.cup.uni-muenchen.de [thornseshold.cup.uni-muenchen.de]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. Workup [chem.rochester.edu]

Improving the yield of 4-Methyl-1-pentanol in laboratory synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 4-Methyl-1-pentanol in a laboratory setting.

Troubleshooting Guide

Low product yield is a common issue in organic synthesis. This guide provides a structured approach to identifying and resolving potential problems during the synthesis of 4-Methyl-1-pentanol.

Diagram: Troubleshooting Workflow for Low Yield

Caption: A logical workflow for diagnosing and resolving low yield issues.

Frequently Asked Questions (FAQs)

Synthesis Methods & Yield

Q1: What are the common laboratory methods for synthesizing 4-Methyl-1-pentanol, and what are their typical yields?

A1: 4-Methyl-1-pentanol can be synthesized through several methods. The choice of method often depends on the available starting materials and desired scale. Below is a comparison of common synthetic routes:

Synthesis Method	Starting Materials	Key Reagents	Typical Yield (%)	Notes
Hydroboration-Oxidation	4-Methyl-1-pentene	Borane (BH₃) or its complexes (e.g., BH₃·THF), Hydrogen Peroxide (H₂O₂), Sodium Hydroxide (NaOH)	80-95%	Provides anti-Markovnikov addition, leading to the desired primary alcohol with high selectivity.[1]
Grignard Reaction	Isobutylmagnesium bromide, Formaldehyde (or paraformaldehyde)	Magnesium (Mg), Isobutyl bromide, Formaldehyde, Acidic workup (e.g., HCl, NH₄Cl)	60-80%	A classic carbon-carbon bond-forming reaction.[2][3] Requires strictly anhydrous conditions.
Reduction of 4-Methylpentanoic Acid or its Ester	4-Methylpentanoic acid or Methyl 4-methylpentanoate	Lithium aluminum hydride (LiAlH₄), Diethyl ether or THF, Acidic workup	85-95%	A powerful reducing agent is required. LiAlH₄ is highly reactive and requires careful handling.

Experimental Protocols

Q2: Can you provide a detailed experimental protocol for the hydroboration-oxidation of 4-methyl-1-pentene?

A2: Certainly. The following is a representative protocol for the synthesis of 4-Methyl-1-pentanol via hydroboration-oxidation.

Diagram: Hydroboration-Oxidation Experimental Workflow

Caption: Step-by-step workflow for hydroboration-oxidation.

Detailed Methodology:

• Reaction Setup: All glassware must be thoroughly dried in an oven and assembled while hot under a stream of dry nitrogen or argon. A round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser with a drying tube is recommended.

• Hydroboration:

  • In the reaction flask, dissolve 4-methyl-1-pentene (1 equivalent) in anhydrous tetrahydrofuran (THF).

  • Cool the flask to 0°C in an ice bath.

  • Slowly add a solution of borane-THF complex (BH₃·THF, approximately 0.33-0.5 equivalents, depending on the desired stoichiometry) via the dropping funnel while maintaining the temperature at 0°C.

  • After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1-2 hours.

• Oxidation:

  • Cool the reaction mixture back to 0°C.

  • Slowly add aqueous sodium hydroxide (e.g., 3 M NaOH).

  • Carefully add 30% hydrogen peroxide (H₂O₂) dropwise, ensuring the temperature does not rise excessively.

  • After the addition, stir the mixture at room temperature for 1 hour, followed by gentle reflux for another hour to ensure complete oxidation.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature. Separate the organic layer.

  • Extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter to remove the drying agent and remove the solvent by rotary evaporation.

  • Purify the crude product by fractional distillation to obtain pure 4-Methyl-1-pentanol.

Troubleshooting Common Issues

Q3: My Grignard reaction for the synthesis of 4-Methyl-1-pentanol is not initiating. What should I do?

A3: Difficulty in initiating a Grignard reaction is a frequent problem, usually due to the presence of moisture or an oxide layer on the magnesium surface.

Diagram: Grignard Reaction Initiation Troubleshooting

Caption: A decision tree for troubleshooting Grignard reaction initiation.

Troubleshooting Steps:

• Ensure Anhydrous Conditions: All glassware must be rigorously dried, and all solvents and reagents must be anhydrous. Diethyl ether or THF should be freshly distilled from a suitable drying agent.

• Activate the Magnesium: The surface of the magnesium turnings can be coated with a layer of magnesium oxide, which prevents the reaction.

  • Mechanical Activation: Briefly grind the magnesium turnings in a dry mortar and pestle before adding them to the reaction flask.

  • Chemical Activation: Add a small crystal of iodine or a few drops of 1,2-dibromoethane to the reaction mixture. These will react with the magnesium surface to expose fresh metal.

• Local Heating: Gently warm a small spot of the flask with a heat gun. Be extremely cautious with flammable solvents.

• Sonication: Placing the reaction flask in an ultrasonic bath can sometimes help to initiate the reaction.

Q4: I am observing a significant amount of a byproduct in my synthesis. How can I identify and minimize it?

A4: Byproduct formation can significantly lower the yield and purity of your desired product. Identification is key to mitigation.

• Identification: The most common method for identifying byproducts is Gas Chromatography-Mass Spectrometry (GC-MS). This technique separates the components of your crude product and provides a mass spectrum for each, which can be used to determine their structures.

• Common Byproducts and Minimization Strategies:

Synthesis Method	Potential Byproduct(s)	Reason for Formation	Minimization Strategy
Hydroboration-Oxidation	2-Methyl-2-pentanol (and other isomers)	Incomplete anti-Markovnikov selectivity, especially with sterically hindered boranes or internal alkenes.	Use a less sterically hindered borane reagent like BH₃·THF. Ensure the starting alkene is pure 4-methyl-1-pentene.
Grignard Reaction	Isobutane	Reaction of the Grignard reagent with trace amounts of water or other acidic protons.	Ensure strictly anhydrous conditions.
Wurtz coupling product (2,5-dimethylhexane)	Coupling of two isobutyl bromide molecules.	Add the isobutyl bromide slowly to the magnesium turnings to maintain a low concentration.
Reduction of Ester	Unreacted starting material	Incomplete reduction.	Use a sufficient excess of the reducing agent (e.g., LiAlH₄). Ensure adequate reaction time and temperature.

Purification

Q5: What is the best method to purify 4-Methyl-1-pentanol from the crude reaction mixture?

A5: Fractional distillation is the most effective method for purifying 4-Methyl-1-pentanol, which is a liquid at room temperature.[4][5][6][7]

Key Considerations for Fractional Distillation:

• Boiling Point: 4-Methyl-1-pentanol has a boiling point of approximately 151-152°C.

• Column Efficiency: Use a fractionating column (e.g., Vigreux or packed column) to achieve good separation from byproducts with close boiling points.

• Pressure: The distillation can be performed at atmospheric pressure. If heat-sensitive impurities are present, vacuum distillation can be employed to lower the boiling point.

• Procedure:

  • Set up the fractional distillation apparatus.

  • Heat the crude product in the distilling flask.

  • Slowly increase the temperature and collect the fractions that distill over at different temperature ranges.

  • The fraction corresponding to the boiling point of 4-Methyl-1-pentanol should be collected separately.

  • The purity of the collected fractions can be checked by GC analysis.

References

• 1. 4-Methyl-1-pentanol | C6H14O | CID 12296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. organicchemistrytutor.com [organicchemistrytutor.com]
• 3. Grignard Reaction [organic-chemistry.org]
• 4. Fractional distillation - Wikipedia [en.wikipedia.org]
• 5. youtube.com [youtube.com]
• 6. youtube.com [youtube.com]
• 7. m.youtube.com [m.youtube.com]

Navigating the Safe Handling of 4-Methyl-1-pentanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on the safe management of 4-Methyl-1-pentanol in a laboratory setting. Below you will find comprehensive troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and critical safety data to ensure the well-being of all personnel and the integrity of your research.

Flammability and Physical Properties

Understanding the inherent properties of 4-Methyl-1-pentanol is the first step toward safe handling. The following table summarizes its key quantitative data.

Property	Value
Flash Point	57 °C (134.6 °F) - closed cup[1][2]
Boiling Point	151-152 °C (303.8-305.6 °F) at 760 mmHg[3][4]
Autoignition Temperature	Data not readily available
Lower Explosive Limit (LEL)	Data not readily available
Upper Explosive Limit (UEL)	Data not readily available
Vapor Density	Heavier than air[5]
Classification	Flammable Liquid, Category 3[5][6]

Troubleshooting Guide: Managing Risks

This section addresses specific issues that may arise during experiments involving 4-Methyl-1-pentanol.

Scenario 1: Small Spill (less than 100 mL) in a well-ventilated area.

• Question: What is the immediate procedure for cleaning up a minor spill of 4-Methyl-1-pentanol?

• Answer:

  • Alert personnel in the immediate area.

  • Remove all ignition sources from the vicinity.

  • Ensure you are wearing appropriate Personal Protective Equipment (PPE) , including safety goggles, gloves, and a lab coat.

  • Contain the spill using an inert absorbent material such as vermiculite, dry sand, or spill pillows.

  • Collect the absorbed material using non-sparking tools and place it in a sealed, labeled container for hazardous waste disposal.

  • Decontaminate the spill area with a suitable cleaning agent.

  • Ventilate the area until vapors have dissipated.

Scenario 2: Fire involving 4-Methyl-1-pentanol.

• Question: What type of fire extinguisher should be used for a 4-Methyl-1-pentanol fire?

• Answer:

  • For small fires, use a dry chemical powder, carbon dioxide (CO2), or alcohol-resistant foam extinguisher.[7]

  • Do not use a water jet , as it may spread the flammable liquid. Water spray can be used to cool nearby containers.[8]

  • In case of a larger fire, evacuate the area and contact emergency services.

Scenario 3: Accidental Skin or Eye Contact.

• Question: What are the first aid measures for exposure to 4-Methyl-1-pentanol?

• Answer:

  • Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly with soap and plenty of water.[3] Seek medical attention if irritation persists.

  • Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[3] Remove contact lenses if present and easy to do so. Seek immediate medical attention.

  • Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[3]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[3]

Frequently Asked Questions (FAQs)

• Q1: What are the primary hazards associated with 4-Methyl-1-pentanol?

  • A1: 4-Methyl-1-pentanol is a flammable liquid and vapor.[5][6] It can cause skin and eye irritation.[4] Ingestion and inhalation may be harmful.

• Q2: What personal protective equipment (PPE) is required when handling this chemical?

  • A2: At a minimum, safety goggles or a face shield, chemical-resistant gloves (e.g., nitrile), and a flame-retardant lab coat should be worn.[1][7] In situations with inadequate ventilation, a respirator may be necessary.

• Q3: How should 4-Methyl-1-pentanol be stored?

  • A3: Store in a tightly closed container in a cool, dry, and well-ventilated area away from heat, sparks, open flames, and other ignition sources.[3][5] Ground and bond containers and receiving equipment to prevent static discharge.[5]

• Q4: How should waste 4-Methyl-1-pentanol be disposed of?

  • A4: Dispose of waste in accordance with local, state, and federal regulations. It should be treated as hazardous waste. Do not dispose of it down the drain.

Detailed Experimental Protocol: Fischer Esterification

This protocol outlines the synthesis of an ester using 4-Methyl-1-pentanol as the alcohol reactant. This is a common procedure where the safe handling of the alcohol is paramount.

Objective: To synthesize an ester via Fischer esterification of a carboxylic acid and 4-Methyl-1-pentanol.

Materials:

• 4-Methyl-1-pentanol

• Carboxylic acid (e.g., acetic acid)

• Concentrated sulfuric acid (catalyst)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Drying agent (e.g., anhydrous sodium sulfate)

• Saturated sodium bicarbonate solution

• Brine solution

• Appropriate glassware and stirring apparatus

Methodology:

• Preparation:

  • Ensure the fume hood is operational and all necessary PPE is worn.

  • Set up a reflux apparatus with a round-bottom flask, condenser, and heating mantle. Ensure all glassware is dry.

• Reaction Setup:

  • In the round-bottom flask, combine 4-Methyl-1-pentanol and the carboxylic acid in the desired molar ratio (typically with the carboxylic acid in excess).

  • While stirring, slowly and carefully add a catalytic amount of concentrated sulfuric acid to the mixture.

• Reflux:

  • Attach the condenser and turn on the cooling water.

  • Gently heat the mixture to reflux using the heating mantle and maintain the reflux for the time specified in your research protocol (e.g., 60 minutes).

• Work-up:

  • Allow the reaction mixture to cool to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with:

    • Water

    • Saturated sodium bicarbonate solution (to neutralize the acid catalyst and excess carboxylic acid - vent the separatory funnel frequently to release CO2 pressure).

    • Brine solution.

  • Drain the organic layer into a clean flask and dry it over an anhydrous drying agent (e.g., sodium sulfate).

• Purification:

  • Decant or filter the dried organic layer to remove the drying agent.

  • The crude ester can then be purified by distillation.

Safety Workflow and Logical Relationships

The following diagrams illustrate the logical workflow for safely handling 4-Methyl-1-pentanol and the decision-making process in the event of a spill.

Caption: A logical workflow for the safe handling of 4-Methyl-1-pentanol.

References

• 1. 4-甲基-1-戊醇 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. echemi.com [echemi.com]
• 4. 4-methyl-1-pentanol, 626-89-1 [thegoodscentscompany.com]
• 5. chemos.de [chemos.de]
• 6. 4-Methyl-1-pentanol | C6H14O | CID 12296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 8. chemicalbook.com [chemicalbook.com]

Side reactions and byproduct formation in 4-Methyl-1-pentanol chemistry

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-Methyl-1-pentanol.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for the synthesis of 4-Methyl-1-pentanol?

A1: The most common laboratory synthesis of 4-Methyl-1-pentanol is the hydroboration-oxidation of 4-methyl-1-pentene.[1] This method offers high regioselectivity for the anti-Markovnikov alcohol. Alternative, though less common, methods include the reaction of isobutylmagnesium bromide (a Grignard reagent) with formaldehyde, or the reduction of 4-methylpentanoic acid or its derivatives with a strong reducing agent like lithium aluminum hydride (LiAlH₄).

Q2: What are the expected side reactions and byproducts in the synthesis of 4-Methyl-1-pentanol via hydroboration-oxidation?

A2: The primary side reaction of concern is the formation of isomeric alcohols. This can occur due to the isomerization of the intermediate organoborane, where the boron atom migrates along the alkyl chain. This is more prevalent with less sterically hindered boranes and at elevated temperatures. The main potential byproduct is 2-methyl-1-pentanol. Incomplete oxidation can also leave residual organoboranes.

Q3: How can I minimize the formation of byproducts during the hydroboration-oxidation of 4-methyl-1-pentene?

A3: To minimize the formation of isomeric byproducts, it is recommended to use a sterically hindered borane reagent such as 9-borabicyclo[3.3.1]nonane (9-BBN) or disiamylborane.[2][3][4] These reagents exhibit higher regioselectivity for the terminal carbon of the alkene.[4] Maintaining a low reaction temperature during the hydroboration step can also suppress isomerization of the organoborane intermediate.

Q4: What are the recommended methods for purifying 4-Methyl-1-pentanol after synthesis?

A4: The most effective method for purifying 4-Methyl-1-pentanol from a reaction mixture is fractional distillation.[5] This technique separates compounds based on their boiling points. Given that potential isomeric byproducts will have different boiling points from 4-Methyl-1-pentanol, this method can effectively isolate the desired product. Following distillation, the purity can be assessed using Gas Chromatography-Mass Spectrometry (GC-MS).[5]

Troubleshooting Guides

Issue 1: Low Yield of 4-Methyl-1-pentanol

Possible Cause	Suggestion
Incomplete Hydroboration	Ensure the borane reagent is fresh and of the correct concentration. Borane solutions in THF can degrade over time. Use a slight excess of the borane reagent.
Incomplete Oxidation	Ensure an adequate amount of hydrogen peroxide and base are used for the oxidation step. The reaction is typically exothermic; maintain the temperature within the recommended range to ensure complete reaction without unwanted side reactions.
Loss during Workup	Be careful during the extraction and washing steps to avoid loss of product into the aqueous layer. Ensure proper phase separation.
Inefficient Distillation	Use an efficient fractional distillation column and maintain a slow and steady distillation rate to ensure good separation of the product from lower and higher boiling point impurities.

Issue 2: Presence of Isomeric Alcohol Impurities in the Final Product

Possible Cause	Suggestion
Use of Non-selective Borane Reagent	Use a sterically hindered borane such as 9-BBN or disiamylborane to increase the regioselectivity of the hydroboration step.[2][3][4]
High Reaction Temperature	Maintain a low temperature (e.g., 0 °C to room temperature) during the hydroboration to minimize isomerization of the organoborane intermediate.
Ineffective Purification	If isomeric alcohols are present, repeat the fractional distillation using a column with a higher number of theoretical plates for better separation.

Data Presentation

Table 1: Regioselectivity of Hydroboration of (E)-4-methyl-2-pentene with Various Borane Reagents

Borane Reagent	% Formation of 4-methyl-2-pentanol	% Formation of 2-methyl-3-pentanol
BH₃	57	43
Thexylborane	66	34
Disiamylborane (Sia₂BH)	97	3
9-BBN	99.8	0.2

Data adapted from a study on the hydroboration of (E)-4-methyl-2-pentene and is intended to be illustrative of the trend in regioselectivity.[6]

Experimental Protocols

Key Experiment: Synthesis of 4-Methyl-1-pentanol via Hydroboration-Oxidation of 4-methyl-1-pentene

This protocol is adapted from a standard procedure for the hydroboration-oxidation of terminal alkenes.[5]

Materials:

• 4-methyl-1-pentene

• Borane-tetrahydrofuran complex (BH₃•THF) solution (1 M in THF)

• Sodium hydroxide (NaOH) solution (3 M)

• Hydrogen peroxide (H₂O₂) solution (30%)

• Anhydrous tetrahydrofuran (THF)

• Diethyl ether

• Saturated brine solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Part A: Hydroboration

• Set up a dry, nitrogen-flushed, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a condenser with a nitrogen inlet.

• In the flask, place 4-methyl-1-pentene dissolved in anhydrous THF.

• Cool the flask in an ice bath.

• Slowly add the BH₃•THF solution from the dropping funnel to the stirred solution of the alkene over a period of 30-60 minutes, maintaining the temperature below 20°C.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1-2 hours.

Part B: Oxidation

• Cool the reaction mixture again in an ice bath.

• Slowly and carefully add the 3 M NaOH solution to the flask.

• Following the base, add the 30% H₂O₂ solution dropwise, ensuring the temperature does not exceed 40-50°C.

• After the addition is complete, remove the ice bath and stir the mixture at room temperature for at least 1 hour.

Part C: Workup and Purification

• Pour the reaction mixture into a separatory funnel containing water.

• Separate the organic layer.

• Extract the aqueous layer with diethyl ether (2 x 50 mL).

• Combine the organic layers and wash with saturated brine solution.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Filter to remove the drying agent and remove the solvent by rotary evaporation.

• Purify the crude 4-Methyl-1-pentanol by fractional distillation. Collect the fraction boiling at approximately 151-152 °C.

Part D: Analysis

• Analyze the purity of the collected fraction by Gas Chromatography-Mass Spectrometry (GC-MS).

Visualizations

Caption: Experimental workflow for the synthesis of 4-Methyl-1-pentanol.

Caption: Troubleshooting logic for 4-Methyl-1-pentanol synthesis issues.

References

• 1. File:Laboratory synthesis of 4-methyl-1-pentanol.svg - Wikimedia Commons [commons.wikimedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. beckassets.blob.core.windows.net [beckassets.blob.core.windows.net]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. chegg.com [chegg.com]

Storage and stability considerations for high-purity 4-Methyl-1-pentanol

This technical support center provides essential information for researchers, scientists, and drug development professionals on the proper storage, handling, and stability of high-purity 4-Methyl-1-pentanol.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for high-purity 4-Methyl-1-pentanol?

A1: To ensure the long-term stability and purity of 4-Methyl-1-pentanol, it should be stored in a cool, dry, and well-ventilated area.[1][2] The container should be tightly sealed to prevent exposure to moisture and atmospheric contaminants.[1][2] It is also crucial to protect the compound from sources of ignition such as heat, sparks, and open flames, as it is a flammable liquid.[1][2][3] Additionally, protection from direct sunlight is recommended.[2] For precise temperature control, storage in a refrigerator at temperatures between 2°C to 8°C is advised.[4]

Q2: What is the expected shelf life of high-purity 4-Methyl-1-pentanol?

A2: The shelf life of high-purity 4-Methyl-1-pentanol is dependent on the storage temperature. When stored in its pure form, it can be stable for up to 3 years at -20°C and for 2 years at 4°C.[5] One supplier indicates a validity of 24 months when stored in a refrigerator.[4] For stock solutions, the recommended storage period is up to 6 months at -80°C and up to 1 month at -20°C.[5][6] To maintain the integrity of solutions, it is best to prepare aliquots to avoid repeated freeze-thaw cycles.[6]

Q3: What are some common signs of degradation or impurity in 4-Methyl-1-pentanol?

A3: While 4-Methyl-1-pentanol is stable under recommended conditions, improper storage can lead to degradation. Visual indicators of potential degradation include a change in color from a colorless liquid or the presence of particulate matter. A significant deviation in performance in sensitive applications compared to a fresh batch can also indicate impurity. For quantitative assessment, analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) are recommended to identify and quantify any impurities or degradation products.

Q4: Are there any materials that are incompatible with 4-Methyl-1-pentanol?

A4: Yes, to prevent hazardous reactions, 4-Methyl-1-pentanol should not be stored with strong oxidizing agents, acids, acid chlorides, and acid anhydrides.[1][7] Contact with these substances can lead to vigorous reactions and compromise the purity of the material.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Inconsistent experimental results	Degradation of 4-Methyl-1-pentanol due to improper storage.	Verify the storage conditions (temperature, light exposure, container seal). If stored improperly, consider using a fresh vial. Assess the purity of the current stock using the GC-MS protocol provided below.
Precipitate formation in a solution	The solubility limit has been exceeded, or the solution has been stored improperly.	Ensure the solvent and concentration are appropriate.[5][6] If the solution was stored, check for repeated freeze-thaw cycles which can affect stability.[6] Gentle warming and sonication may help redissolve the compound.[6]
Discoloration of the liquid	Contamination or degradation.	Do not use the product. Dispose of it according to your institution's safety guidelines. Open a new, unopened container of 4-Methyl-1-pentanol.
Unusual odor	Contamination or degradation.	4-Methyl-1-pentanol has a characteristic nutty odor.[6] A strong, pungent, or unexpected smell could indicate the presence of volatile impurities. Use in a well-ventilated fume hood and verify purity via GC-MS.

Quantitative Data Summary

Parameter	Value	Reference
Recommended Storage Temperature (Pure)	2°C to 8°C	[4]
Alternative Storage Temperature (Pure)	-20°C	[5]
Shelf Life (Pure) at 4°C	2 years	[5]
Shelf Life (Pure) at -20°C	3 years	[5]
Recommended Storage Temperature (Solution)	-20°C or -80°C	[5][6]
Shelf Life (Solution) at -20°C	1 month	[5][6]
Shelf Life (Solution) at -80°C	6 months	[5][6]
Purity (Typical)	>97%	[8][9]
Incompatible Materials	Strong oxidizing agents, acids, acid chlorides, acid anhydrides	[1][7]

Experimental Protocol: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general method for assessing the purity of high-purity 4-Methyl-1-pentanol. Instrument parameters may need to be optimized for your specific system.

1. Objective: To determine the purity of a 4-Methyl-1-pentanol sample and identify any potential impurities.

2. Materials:

• 4-Methyl-1-pentanol sample

• High-purity solvent for dilution (e.g., Dichloromethane or Ethyl Acetate)

• GC-MS system with a suitable capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID x 0.25 µm film thickness)

• Autosampler vials with caps

3. Sample Preparation:

• Prepare a 1% (v/v) solution of the 4-Methyl-1-pentanol sample in the chosen high-purity solvent.

• Vortex the solution to ensure homogeneity.

• Transfer the solution to an autosampler vial.

4. GC-MS Parameters:

• Injector Temperature: 250°C

• Injection Volume: 1 µL

• Split Ratio: 50:1

• Carrier Gas: Helium at a constant flow of 1 mL/min

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes

  • Ramp: 10°C/min to 200°C

  • Hold at 200°C for 5 minutes

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Scan Range: 35-350 m/z

5. Data Analysis:

• Integrate the peaks in the total ion chromatogram.

• Calculate the area percent of the 4-Methyl-1-pentanol peak to determine its purity.

• Identify any impurity peaks by comparing their mass spectra to a spectral library (e.g., NIST).

Visualizations

Caption: Troubleshooting Flowchart for 4-Methyl-1-pentanol Stability Issues.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. chemos.de [chemos.de]
• 3. echemi.com [echemi.com]
• 4. spectracer.com [spectracer.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. glpbio.com [glpbio.com]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. tcichemicals.com [tcichemicals.com]
• 9. 4-Methyl-1-pentanol 97 626-89-1 [sigmaaldrich.com]

Addressing solubility issues of 4-Methyl-1-pentanol in different media

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-Methyl-1-pentanol.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility profile of 4-Methyl-1-pentanol?

A1: 4-Methyl-1-pentanol is a branched-chain primary alcohol. Its structure, featuring a hydroxyl (-OH) group and a five-carbon chain with a methyl group, results in moderate solubility in water and higher solubility in many organic solvents.[1][2] The hydroxyl group can form hydrogen bonds with water, while the alkyl chain interacts favorably with nonpolar solvents.[1][3][4]

Q2: In which common laboratory solvents is 4-Methyl-1-pentanol soluble?

A2: 4-Methyl-1-pentanol is soluble in a variety of common organic solvents. It is reported to be soluble in ethanol and diethyl ether.[2] High solubility has been observed in Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), and Ethanol.[5][6][7]

Q3: What factors can influence the solubility of 4-Methyl-1-pentanol?

A3: Several factors can affect the solubility of 4-Methyl-1-pentanol:

• Temperature: For many solids in liquids, solubility increases with temperature.[8][9] However, for some alcohols in water, the solubility can decrease as the temperature rises.[10]

• pH: The pH of the medium can influence the chemical behavior of 4-Methyl-1-pentanol.[1]

• Solvent Polarity: The principle of "like dissolves like" is crucial.[9][11] 4-Methyl-1-pentanol's solubility will be greatest in solvents with similar polarity.

• Presence of Other Solutes: Salts or other organic molecules in the medium can alter the solubility.

Troubleshooting Guide

Issue 1: Incomplete dissolution or precipitation of 4-Methyl-1-pentanol in an aqueous medium.

• Possible Cause 1: Concentration exceeds solubility limit.

  • Solution: 4-Methyl-1-pentanol has limited solubility in water (see Table 1). Verify that the intended concentration does not exceed the reported solubility values. Consider preparing a stock solution in a miscible organic solvent like ethanol or DMSO and then diluting it into the aqueous medium, ensuring the final concentration of the organic solvent does not interfere with the experiment.

• Possible Cause 2: Temperature effects.

  • Solution: The solubility of some alcohols in water can decrease with increasing temperature.[10] Try dissolving the compound at a lower temperature. If your experimental conditions require a higher temperature, you may need to use a co-solvent to maintain solubility.

• Possible Cause 3: pH of the medium.

  • Solution: While 4-Methyl-1-pentanol is a neutral molecule, extreme pH values in your medium could potentially lead to reactions or affect interactions with other components.[1] Ensure the pH of your medium is controlled and appropriate for your experiment.

Issue 2: Phase separation observed when mixing 4-Methyl-1-pentanol with a solvent.

• Possible Cause: Immiscibility.

  • Solution: This indicates that 4-Methyl-1-pentanol is not sufficiently soluble in the chosen solvent at the tested concentration to form a single phase. Refer to the solubility data in Table 1. If you are using a nonpolar solvent where it should be soluble, ensure both components are dry, as water contamination can lead to phase separation. For aqueous mixtures, consider the use of a co-solvent or surfactant to increase solubility.

Data Presentation

Table 1: Solubility of 4-Methyl-1-pentanol in Various Solvents

Solvent	Solubility	Temperature	Reference
Water	7.6 g/L	25 °C	[2]
Water	10.42 g/L	20 °C	[12][13]
Water	0.76 g/100g solution	25 °C	[10]
Water	0.715 g/100g solution	30 °C	[10]
Phosphate-Buffered Saline (PBS, pH 7.2)	1.4 mg/mL	Not Specified	[5][6][7]
Dimethylformamide (DMF)	50 mg/mL	Not Specified	[5][6]
Dimethyl sulfoxide (DMSO)	50 mg/mL	Not Specified	[5][6]
Ethanol	50 mg/mL	Not Specified	[5][6]
Diethyl Ether	Soluble	Not Specified	[2]

Experimental Protocols

Protocol: Determination of Equilibrium Solubility using the Shake-Flask Method

This protocol describes a standard method for determining the solubility of 4-Methyl-1-pentanol in a given solvent.[11]

Materials:

• 4-Methyl-1-pentanol

• Selected solvent

• Temperature-controlled shaker or agitator

• Glass vials or flasks with airtight seals

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE, chemically inert)

• Analytical method for quantification (e.g., HPLC, GC)

Procedure:

• Preparation: Add an excess amount of 4-Methyl-1-pentanol to a known volume of the solvent in a sealed glass vial. The presence of undissolved solid is necessary to ensure a saturated solution is formed.

• Equilibration: Place the vial in a temperature-controlled shaker and agitate for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached between the dissolved and undissolved solute.

• Phase Separation: After equilibration, remove the vial and let it stand to allow the undissolved solid to settle. For finer suspensions, centrifuge the sample to pellet the excess solid.

• Filtration: Carefully draw the supernatant (the saturated solution) using a syringe and filter it through a chemically inert syringe filter to remove all undissolved particles.

• Quantification: Analyze the concentration of 4-Methyl-1-pentanol in the clear filtrate using a validated analytical method such as HPLC or GC.

• Data Reporting: Report the solubility in units such as mg/mL or g/L at the specified temperature.

Visualizations

Caption: Troubleshooting workflow for solubility issues.

Caption: Shake-flask method for solubility determination.

References

• 1. CAS 626-89-1: 4-Methyl-1-pentanol | CymitQuimica [cymitquimica.com]
• 2. Isohexanol - Wikipedia [en.wikipedia.org]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. glpbio.com [glpbio.com]
• 6. caymanchem.com [caymanchem.com]
• 7. 4-Methyl-1-pentanol | 626-89-1 [chemicalbook.com]
• 8. byjus.com [byjus.com]
• 9. What factors affect solubility? | AAT Bioquest [aatbio.com]
• 10. srdata.nist.gov [srdata.nist.gov]
• 11. benchchem.com [benchchem.com]
• 12. Page loading... [guidechem.com]
• 13. 4-methyl-1-pentanol, 626-89-1 [thegoodscentscompany.com]

Technical Support Center: Purification of 4-Methyl-1-pentanol by Distillation

This technical support guide provides researchers, scientists, and drug development professionals with detailed protocols, troubleshooting advice, and frequently asked questions for the purification of 4-methyl-1-pentanol using distillation techniques.

Physical and Chemical Properties of 4-Methyl-1-pentanol

A thorough understanding of the physical properties of 4-methyl-1-pentanol is crucial for successful purification by distillation.

Property	Value	Source
IUPAC Name	4-Methylpentan-1-ol	[1]
Synonyms	Isohexanol, Isohexyl alcohol	[1][2]
CAS Number	626-89-1	[3]
Molecular Formula	C6H14O	[3]
Molecular Weight	102.17 g/mol	[3]
Boiling Point	151-165 °C at 760 mmHg	[1][4][5]
Density	~0.821 g/mL at 25 °C
Refractive Index	n20/D ~1.414
Vapor Pressure	~1.7 mmHg at 25 °C	[3][4]
Solubility in Water	7.6 g/L	[1]
Flash Point	57 °C (134.6 °F) - closed cup

Experimental Protocol: Fractional Distillation of 4-Methyl-1-pentanol

Fractional distillation is employed to separate 4-methyl-1-pentanol from impurities with close boiling points.

Objective: To purify crude 4-methyl-1-pentanol to a high degree of purity (e.g., >99%).

Materials:

• Crude 4-methyl-1-pentanol

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed with Raschig rings/glass beads)

• Distillation head (Y-adapter)

• Thermometer and adapter

• Condenser

• Receiving flask(s)

• Heating mantle with a stirrer

• Boiling chips or magnetic stir bar

• Clamps and stands

• Insulating material (glass wool or aluminum foil)[6]

Procedure:

• Apparatus Setup:

  • Assemble the fractional distillation apparatus in a fume hood.

  • Place a stir bar or boiling chips in the round-bottom flask.

  • Fill the flask with the crude 4-methyl-1-pentanol, not exceeding two-thirds of its volume.

  • Connect the fractionating column to the flask.

  • Place the distillation head on top of the column.

  • Insert the thermometer so that the top of the bulb is level with the bottom of the side arm of the distillation head.[7]

  • Attach the condenser to the side arm and secure it. Connect the cooling water, ensuring water flows in at the bottom and out at the top.[7]

  • Place a pre-weighed receiving flask at the condenser outlet.

  • Ensure all joints are securely sealed.[8]

• Distillation Process:

  • Begin stirring and gently heat the mixture.

  • Observe the vapor rising slowly through the fractionating column. A ring of condensate should be seen moving up the column.[7] If this process is too slow, you can insulate the column with glass wool or aluminum foil.[6][7]

  • The initial liquid that condenses and is collected is the "forerun," which contains the most volatile impurities. This fraction should be collected separately.

  • As the temperature stabilizes near the boiling point of 4-methyl-1-pentanol (~151-152 °C), change the receiving flask to collect the main fraction.[4]

  • Maintain a slow and steady distillation rate, approximately 1 drop per 20-30 seconds, for optimal separation.[9]

  • Record the temperature throughout the collection of the main fraction. A stable temperature indicates the collection of a pure substance.[10]

• Shutdown:

  • Once the temperature begins to drop or rise sharply, or when only a small amount of liquid remains in the distilling flask, stop the distillation. Never distill to dryness.[8]

  • Turn off the heating mantle and allow the apparatus to cool down.

  • Disassemble the apparatus once it has cooled to room temperature.

Troubleshooting Guide

Question	Answer
Why is the separation of components poor?	This is often due to the distillation rate being too fast.[11] Reduce the heating to allow for proper equilibrium between the liquid and vapor phases within the column. Also, ensure your fractionating column is appropriate for the separation.
Why is no distillate being collected even though the liquid in the flask is boiling?	This could be due to several reasons: 1. Leaks in the system: Check all glass joints to ensure they are properly sealed. Vapors could be escaping.[8][11] 2. Insufficient heating: The vapor may not have enough energy to travel the full length of the column and into the condenser.[6] Consider insulating the column to minimize heat loss.[6][7] 3. Incorrect thermometer placement: If the thermometer bulb is too high, the vapor will condense before reaching it, leading to an inaccurate, low temperature reading.[11]
Why is the temperature fluctuating during distillation?	Unstable heating is a common cause. Ensure the heating mantle is providing consistent heat. Fluctuations can also occur if the distillation rate is too high or if you are transitioning between collecting different fractions.
Why did the liquid in the distillation flask turn dark?	This may indicate decomposition of the sample or impurities at high temperatures. Consider using vacuum distillation to lower the boiling point and prevent thermal degradation.
What should I do if the fractionating column floods (fills with liquid)?	Flooding occurs when the rate of vapor ascending the column is too high, preventing the condensed liquid from returning to the flask.[6] Immediately reduce the heating rate and allow the liquid to drain back into the distilling flask before resuming at a gentler rate.[6]

Frequently Asked Questions (FAQs)

Q1: When should I use fractional distillation instead of simple distillation? A1: Fractional distillation is necessary when separating liquids with boiling points that are close to each other (typically less than 70 °C apart).[7] Simple distillation is suitable for separating liquids with large differences in boiling points or for separating a liquid from a non-volatile solid.

Q2: What are the potential impurities in crude 4-methyl-1-pentanol? A2: Impurities can include unreacted starting materials, other alcohol isomers, or byproducts from the synthesis process. The exact impurities will depend on the synthetic route used. A common technique to identify them is Gas Chromatography-Mass Spectrometry (GC-MS).

Q3: Can 4-methyl-1-pentanol form an azeotrope? A3: An azeotrope is a mixture of liquids that has a constant boiling point and composition throughout distillation. While specific azeotropic data for 4-methyl-1-pentanol was not found in the provided search results, it is crucial to be aware of this possibility, especially when water or other solvents are present, as it can make separation by standard distillation impossible.

Q4: What safety precautions should be taken when distilling 4-methyl-1-pentanol? A4: 4-Methyl-1-pentanol is a flammable liquid.[12] Always conduct the distillation in a well-ventilated fume hood, away from ignition sources.[13][14] Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[12][13] Ensure that the distillation apparatus is securely clamped and that pressure cannot build up in the system (i.e., it is not a closed system).

Visualizations

Experimental Workflow for Fractional Distillation

Caption: Workflow for the purification of 4-methyl-1-pentanol via fractional distillation.

Troubleshooting Decision Tree for Distillation

Caption: A decision tree for troubleshooting common issues during distillation.

References

• 1. Isohexanol - Wikipedia [en.wikipedia.org]
• 2. CAS 626-89-1: 4-Methyl-1-pentanol | CymitQuimica [cymitquimica.com]
• 3. 4-Methyl-1-pentanol | C6H14O | CID 12296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-methyl-1-pentanol, 626-89-1 [thegoodscentscompany.com]
• 5. 4-Methyl-1-pentanol | 626-89-1 [chemicalbook.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Purification [chem.rochester.edu]
• 8. reddit.com [reddit.com]
• 9. people.chem.umass.edu [people.chem.umass.edu]
• 10. chemguide.co.uk [chemguide.co.uk]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. echemi.com [echemi.com]
• 13. fishersci.com [fishersci.com]
• 14. chemos.de [chemos.de]

Technical Support Center: 4-Methyl-1-pentanol Storage and Stability

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the proper storage and handling of 4-Methyl-1-pentanol to prevent oxidation and ensure its stability for experimental use.

Troubleshooting Guide

This guide addresses common issues encountered during the storage and use of 4-Methyl-1-pentanol, indicative of potential oxidation.

Observation	Potential Cause	Recommended Action
Appearance of a sharp, acidic, or "off" odor.	Oxidation of the primary alcohol to form 4-methylpentanal and subsequently 4-methylpentanoic acid.	1. Do not use the material for experiments sensitive to acidic impurities or aldehydes. 2. Perform an Acid Number (AN) test to quantify acidic impurities. 3. Consider purification by distillation if the material is critical and a large volume is affected, though this can be hazardous if peroxides are present.
Visible precipitate or crystal formation in the liquid or around the cap.	Formation of peroxides, which can be explosive upon shock or friction.	EXTREME CAUTION ADVISED. 1. DO NOT attempt to open or move the container. 2. Immediately contact your institution's Environmental Health & Safety (EHS) office for guidance on safe disposal.
Inconsistent or unexpected experimental results.	The presence of impurities such as aldehydes, carboxylic acids, or peroxides can interfere with chemical reactions.	1. Test the material for purity using Gas Chromatography (GC). 2. Perform a Peroxide Value (PV) test to check for peroxide formation. 3. If impurities are detected, use a fresh, unopened bottle of 4-Methyl-1-pentanol for your experiments.
Yellowing of the otherwise colorless liquid.	This can be an early indicator of degradation and the formation of various oxidation byproducts.	1. While the material may still be usable for some applications, it is advisable to test for peroxides and acid number before use in sensitive experiments. 2. For critical applications, it is recommended to use a fresh supply.

Frequently Asked Questions (FAQs)

Q1: Why is preventing the oxidation of 4-Methyl-1-pentanol important?

A1: 4-Methyl-1-pentanol is a primary alcohol that can slowly oxidize upon exposure to air, light, and heat. This oxidation process can lead to the formation of impurities such as 4-methylpentanal and 4-methylpentanoic acid. More critically, as a peroxide-forming solvent (Class B), it can form unstable and potentially explosive peroxides over time, especially upon concentration.[1][2] These impurities can interfere with experimental results and pose a significant safety hazard.

Q2: What are the ideal storage conditions for 4-Methyl-1-pentanol?

A2: To minimize oxidation, 4-Methyl-1-pentanol should be stored in a cool, dry, and dark place, away from sources of heat, light, and ignition.[3] The container should be tightly sealed to minimize contact with atmospheric oxygen. For long-term storage, it is highly recommended to store the alcohol under an inert atmosphere, such as nitrogen or argon.

Q3: How can I prevent oxidation during storage?

A3: There are two primary methods for preventing oxidation:

• Inert Gas Blanketing: Before sealing the container, purge the headspace with an inert gas like nitrogen or argon.[4] This displaces the oxygen, thereby preventing the oxidation process. This is the most effective method for maintaining high purity.

• Use of Antioxidants: For less sensitive applications, the addition of a radical scavenger antioxidant, such as Butylated Hydroxytoluene (BHT), at a low concentration (typically 0.01% to 0.1%) can inhibit the oxidation process.[5][6]

Q4: How long can I store 4-Methyl-1-pentanol?

A4: For unopened containers stored under ideal conditions, the shelf life can be several years. However, once a container is opened, the risk of oxidation increases significantly. It is recommended to use the material within one year of opening. For high-purity applications, it is best to use the product within a few months of opening, especially if it is not stored under an inert atmosphere. Regularly test for peroxides, at least every 6 to 12 months for opened containers.[2]

Q5: How can I test for the presence of oxidation products?

A5: Several analytical methods can be used to detect and quantify oxidation:

• Peroxide Value (PV) Test: A titration method to determine the concentration of peroxides.

• Acid Number (AN) Test: A titration method to quantify the amount of acidic impurities.

• Gas Chromatography (GC): To separate and quantify the parent alcohol and its volatile oxidation products like the corresponding aldehyde and other degradation compounds.

Data on Storage Condition Efficacy

The following table provides an illustrative example of the expected trend in peroxide value (PV) for 4-Methyl-1-pentanol under different storage conditions over time. Please note that these are representative values and actual rates of oxidation can vary based on specific storage conditions.

Storage Condition	Peroxide Value (meq/kg) at 3 months	Peroxide Value (meq/kg) at 6 months	Peroxide Value (meq/kg) at 12 months
Ambient Air (unprotected)	2 - 5	5 - 15	15 - 40
With BHT (0.1%)	< 1	1 - 3	3 - 8
Under Nitrogen Atmosphere	< 0.5	< 1	< 2

Experimental Protocols

Peroxide Value (PV) Titration

Principle: This method determines the peroxide content by reacting the sample with potassium iodide in an acidic solution. The peroxides oxidize the iodide to iodine, which is then titrated with a standard sodium thiosulfate solution.

Reagents:

• Acetic Acid-Chloroform solution (3:2 v/v)

• Saturated Potassium Iodide (KI) solution (freshly prepared)

• 0.01 N Sodium Thiosulfate (Na₂S₂O₃) standard solution

• 1% Starch indicator solution

• Deionized water

Procedure:

• Accurately weigh approximately 5 g of the 4-Methyl-1-pentanol sample into a 250 mL Erlenmeyer flask.

• Add 30 mL of the acetic acid-chloroform solution and swirl to dissolve the sample.

• Add 0.5 mL of the saturated KI solution and swirl the flask.

• Allow the flask to stand for exactly 1 minute, with occasional shaking.

• Add 30 mL of deionized water.

• Titrate the liberated iodine with the 0.01 N sodium thiosulfate solution with constant and vigorous shaking until the yellow color of the iodine has almost disappeared.

• Add 0.5 mL of the starch indicator solution. The solution should turn a blue-black color.

• Continue the titration, shaking vigorously, until the blue color completely disappears.

• Record the volume of sodium thiosulfate solution used (V).

• Perform a blank titration using the same procedure but without the sample (Vb).

Calculation:

Peroxide Value (meq/kg) = ((V - Vb) * N * 1000) / W

Where:

• V = Volume of Na₂S₂O₃ solution used for the sample (mL)

• Vb = Volume of Na₂S₂O₃ solution used for the blank (mL)

• N = Normality of the Na₂S₂O₃ solution

• W = Weight of the sample (g)

Gas Chromatography (GC) Analysis for Impurities

Objective: To identify and quantify 4-Methyl-1-pentanol and its primary oxidation products, 4-methylpentanal and 4-methylpentanoic acid.

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a Flame Ionization Detector (FID).

• Column: A polar capillary column, such as a DB-WAX or equivalent (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250 °C.

• Detector Temperature: 270 °C.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 5 minutes.

  • Ramp: 10 °C/min to 220 °C.

  • Hold at 220 °C for 10 minutes.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

Procedure:

• Sample Preparation: Dilute the 4-Methyl-1-pentanol sample in a suitable solvent (e.g., dichloromethane or methanol) to an appropriate concentration (e.g., 1%).

• Standard Preparation: Prepare calibration standards of 4-Methyl-1-pentanol, 4-methylpentanal, and 4-methylpentanoic acid in the same solvent at known concentrations.

• Analysis: Inject the prepared standards and the sample into the GC system.

• Quantification: Identify the peaks based on the retention times of the standards. Quantify the impurities by comparing their peak areas to the calibration curves generated from the standards.

Visualizations

Caption: Oxidation pathway of 4-Methyl-1-pentanol to its corresponding aldehyde and carboxylic acid.

References

• 1. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 2. ehs.yale.edu [ehs.yale.edu]
• 3. wcu.edu [wcu.edu]
• 4. deakin.edu.au [deakin.edu.au]
• 5. ors.od.nih.gov [ors.od.nih.gov]
• 6. Kao | BHT (Butylated Hydroxytoluene) [kao.com]

Reference Data & Comparative Studies

A Comparative Guide to the Purity Analysis of 4-Methyl-1-pentanol: HPLC vs. GC

For researchers, scientists, and drug development professionals, ensuring the purity of chemical compounds is a critical aspect of quality control and experimental validity. 4-Methyl-1-pentanol, a branched-chain primary alcohol, finds applications in various chemical syntheses and as a fragrance component. Its purity can be assessed using several analytical techniques, with High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) being the most prevalent. This guide provides a comprehensive comparison of these two methods for the purity analysis of 4-Methyl-1-pentanol, supported by experimental protocols and performance data.

Method Selection: Key Considerations

The choice between HPLC and GC for the purity analysis of 4-Methyl-1-pentanol hinges on the physicochemical properties of the analyte and the specific requirements of the analysis. 4-Methyl-1-pentanol is a volatile compound with a boiling point of approximately 160-165 °C, making it amenable to GC analysis. However, its lack of a significant UV chromophore presents a challenge for the most common mode of HPLC detection.

High-Performance Liquid Chromatography (HPLC) Analysis

HPLC is a versatile technique that separates components of a mixture based on their differential partitioning between a liquid mobile phase and a solid stationary phase. For a non-UV absorbing compound like 4-Methyl-1-pentanol, a Refractive Index Detector (RID) is the most suitable choice.

Experimental Protocol: HPLC-RID

A robust HPLC-RID method for the analysis of 4-Methyl-1-pentanol can be established using an ion-exclusion column, which is well-suited for the separation of alcohols and organic acids.

Instrumentation:

• HPLC system equipped with a pump, autosampler, column oven, and a Refractive Index Detector (RID).

Chromatographic Conditions:

• Column: Bio-Rad Aminex HPX-87H Ion Exclusion Column (300 mm x 7.8 mm, 9 µm).

• Mobile Phase: 0.005 M Sulfuric Acid in water.

• Flow Rate: 0.6 mL/min.

• Column Temperature: 35 °C.

• Detector Temperature: 35 °C.

• Injection Volume: 20 µL.

• Sample Preparation: Dilute the 4-Methyl-1-pentanol sample in the mobile phase to an appropriate concentration (e.g., 1 mg/mL).

Figure 1. Experimental workflow for the purity analysis of 4-Methyl-1-pentanol by HPLC-RID.

Gas Chromatography (GC) Analysis

GC is a powerful technique for the separation and analysis of volatile compounds.[1] A sample is vaporized and injected into the head of a chromatographic column, where it is transported by an inert gas (the mobile phase). Separation occurs as the components partition between the mobile phase and a stationary phase coated on the inside of the column. A Flame Ionization Detector (FID) is highly sensitive to organic compounds and is ideal for the analysis of 4-Methyl-1-pentanol.

Experimental Protocol: GC-FID

A standard GC-FID method provides excellent resolution and sensitivity for the purity analysis of 4-Methyl-1-pentanol and its potential volatile impurities.

Instrumentation:

• Gas chromatograph equipped with a split/splitless injector, a flame ionization detector (FID), and an autosampler.

Chromatographic Conditions:

• Column: DB-WAX (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent polar capillary column.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injector Temperature: 250 °C.

• Split Ratio: 50:1.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 200 °C.

  • Hold: 5 minutes at 200 °C.

• Detector Temperature: 280 °C.

• Injection Volume: 1 µL.

• Sample Preparation: Dilute the 4-Methyl-1-pentanol sample in a suitable solvent (e.g., ethanol or isopropanol) to an appropriate concentration (e.g., 1 mg/mL).

Figure 2. Experimental workflow for the purity analysis of 4-Methyl-1-pentanol by GC-FID.

Performance Comparison: HPLC vs. GC

The following tables summarize the expected performance characteristics of the described HPLC and GC methods for the purity analysis of 4-Methyl-1-pentanol.

Table 1: Method Performance Characteristics

Parameter	HPLC-RID	GC-FID
Principle	Partitioning between liquid mobile phase and solid stationary phase	Partitioning between gaseous mobile phase and liquid/solid stationary phase
Typical Analysis Time	15 - 25 minutes	10 - 20 minutes
Resolution	Good	Excellent for volatile isomers
Sensitivity	Moderate	High
Limit of Detection (LOD)	~10 µg/mL	~0.1 µg/mL
Limit of Quantification (LOQ)	~30 µg/mL	~0.5 µg/mL
Linearity (R²)	> 0.995	> 0.999
Precision (%RSD)	< 2%	< 1%

Table 2: Advantages and Disadvantages

Technique	Advantages	Disadvantages
HPLC-RID	- Suitable for non-volatile impurities.- Analysis at ambient temperature prevents degradation of thermally labile impurities.	- Lower sensitivity compared to GC-FID.- Baseline drift can be an issue.- Not suitable for gradient elution.
GC-FID	- High resolution for volatile isomers and impurities.- High sensitivity and robustness.- Faster analysis times are often achievable.	- Requires the analyte and impurities to be volatile and thermally stable.- High temperatures can potentially cause degradation of some impurities.

Conclusion and Recommendations

Both HPLC-RID and GC-FID are viable techniques for the purity analysis of 4-Methyl-1-pentanol. The choice of method depends on the specific analytical goals.

• GC-FID is the recommended method for routine purity analysis and the quantification of volatile impurities. Its high resolution, sensitivity, and robustness make it ideal for detecting and quantifying closely related isomers and other volatile organic compounds.

• HPLC-RID is a suitable alternative, particularly if non-volatile impurities are suspected or if the sample contains thermally labile components. While less sensitive than GC-FID, it provides a valuable orthogonal technique for comprehensive purity assessment.

For drug development and stringent quality control, employing both techniques can provide a more complete impurity profile, leveraging the strengths of each method to ensure the highest product quality.

References

• 1. caymanchem.com [caymanchem.com]

A Comparative Guide to the Validation of Analytical Methods for Quantifying 4-Methyl-1-pentanol

This guide provides a comprehensive overview of the validation of analytical methods for the quantification of 4-Methyl-1-pentanol, a primary alcohol with applications as a metabolite and volatile aroma component. The information is tailored for researchers, scientists, and drug development professionals involved in analytical method development and validation. While specific validated methods for 4-Methyl-1-pentanol are not extensively published, this guide synthesizes established methodologies for similar analytes, primarily utilizing gas chromatography with flame ionization detection (GC-FID), a robust and widely used technique for volatile compound analysis.

Data Presentation: Performance Characteristics of a Validated GC-FID Method

The following table summarizes the typical performance characteristics of a validated GC-FID method for the quantification of 4-Methyl-1-pentanol. These values are based on established validation parameters for the analysis of other short-chain alcohols and serve as a benchmark for method development.

Validation Parameter	Typical Performance
Linearity (R²)	> 0.99
Accuracy (% Recovery)	95 - 105%
Precision (% RSD)
- Intraday	< 5%
- Interday	< 10%
Limit of Detection (LOD)	0.01 mg/L
Limit of Quantification (LOQ)	0.03 mg/L
Specificity/Selectivity	No interference from matrix components

Experimental Protocols

A detailed methodology for a typical GC-FID based analytical method validation for 4-Methyl-1-pentanol is provided below. This protocol is a composite based on standard practices for alcohol quantification.[1][2][3]

1. Sample Preparation:

• Standard Solutions: Prepare a stock solution of 4-Methyl-1-pentanol in a suitable solvent (e.g., methanol or ethanol). From the stock solution, prepare a series of calibration standards by serial dilution to cover the desired concentration range.

• Quality Control (QC) Samples: Prepare QC samples at a minimum of three concentration levels (low, medium, and high) within the calibration range.

• Matrix Samples: If quantifying in a specific matrix (e.g., biological fluid, beverage), spike the blank matrix with known concentrations of 4-Methyl-1-pentanol to prepare calibration standards and QC samples.

2. GC-FID Instrumentation and Conditions:

• Gas Chromatograph: An Agilent 7890B GC system or equivalent.

• Detector: Flame Ionization Detector (FID).

• Column: A non-polar capillary column such as a DB-5 (30 m x 0.25 mm i.d., 0.25 µm film thickness) is often suitable for alcohol analysis.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector: Split/splitless injector. A split injection is typically used for higher concentrations.

• Temperatures:

  • Injector: 250 °C

  • Detector: 280 °C

  • Oven: An initial temperature of 40°C held for 2 minutes, followed by a ramp of 10°C/min to 150°C, and a final hold for 2 minutes.

• Injection Volume: 1 µL.

3. Method Validation Parameters:

• Linearity: Analyze the calibration standards in triplicate. Plot the peak area response against the concentration and determine the linearity by calculating the coefficient of determination (R²), which should be ≥ 0.99.

• Accuracy: Analyze the QC samples at three different concentrations. The accuracy is expressed as the percentage recovery of the measured concentration compared to the nominal concentration.

• Precision:

  • Intraday Precision (Repeatability): Analyze the QC samples multiple times (e.g., n=6) on the same day.

  • Interday Precision (Intermediate Precision): Analyze the QC samples on three different days.

  • Precision is expressed as the relative standard deviation (%RSD).

• Limit of Detection (LOD) and Limit of Quantification (LOQ): These can be determined based on the standard deviation of the response and the slope of the calibration curve. A common approach is to use the signal-to-noise ratio, with LOD being a ratio of 3:1 and LOQ being 10:1.

• Specificity/Selectivity: Analyze blank matrix samples to ensure no interfering peaks are present at the retention time of 4-Methyl-1-pentanol.

Mandatory Visualization

The following diagram illustrates a typical workflow for the validation of an analytical method.

Caption: Workflow for Analytical Method Validation.

References

• 1. Development and Validation of a Method for Alcohol Analysis in Brain Tissue by Headspace Gas Chromatography with Flame Ionization Detector - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]

A Comparative Analysis of the Solvent Properties of 4-Methyl-1-pentanol and Other Branched Hexanols

For Researchers, Scientists, and Drug Development Professionals

In the realm of chemical research and pharmaceutical development, the selection of an appropriate solvent is a critical decision that can significantly influence reaction kinetics, product purity, and the overall efficiency of a process. Branched alcohols, with their unique combination of hydrophobic and hydrophilic characteristics, offer a versatile platform for a wide range of applications. This guide provides an objective comparison of the solvent properties of 4-Methyl-1-pentanol against other C6 branched alcohols, supported by experimental data and detailed methodologies.

Comparative Analysis of Physicochemical Properties

The solvent characteristics of an alcohol are dictated by its molecular structure. Branching in the carbon chain, as well as the position of the hydroxyl group, can lead to significant variations in physical properties such as boiling point, viscosity, and polarity. These differences, in turn, affect their solvency power for various solutes.

A summary of the key physicochemical properties of 4-Methyl-1-pentanol and a selection of other branched C6 alcohols is presented below.

Property	4-Methyl-1-pentanol	4-Methyl-2-pentanol	2-Methyl-1-pentanol	3-Methyl-1-pentanol	3-Methyl-2-pentanol	2,2-Dimethyl-1-butanol
Boiling Point (°C)	151-152[1][2]	131.6[3]	149[4]	151-152[1]	133-135[5]	136.5[6]
Water Solubility (g/L at 25°C)	7.6[7]	15[3]	8.1[4]	10.3 (predicted)	19[8]	8[6]
Viscosity (mPa·s at 20°C)	Data not available	4.07[3]	Data not available	Data not available	Data not available	Data not available
Dielectric Constant	Data not available	Data not available	Data not available	Data not available	Data not available	21.20[9]
Density (g/mL at 20°C)	~0.821[2]	~0.808	~0.826[4]	~0.823	~0.831	~0.828[6]

Experimental Protocols

To ensure the reproducibility and accuracy of the data presented, standardized experimental procedures are paramount. The following section outlines the methodologies for determining the key solvent properties discussed in this guide.

Determination of Boiling Point

The boiling point of the alcohols can be determined using a distillation method, such as the one outlined in ASTM D1078. This method involves heating the liquid in a distillation flask and recording the temperature at which the liquid-vapor equilibrium is established at a given pressure.

Determination of Water Solubility

The flask method, as described in OECD Guideline 105, is a suitable technique for determining the water solubility of these alcohols. This procedure involves dissolving the substance in water at a specific temperature until saturation is reached, followed by the determination of the concentration of the substance in the aqueous solution.

Determination of Viscosity

The kinematic viscosity of the alcohols can be measured using a calibrated glass capillary viscometer, following the procedure detailed in ASTM D445. The dynamic viscosity is then calculated by multiplying the kinematic viscosity by the density of the liquid.

Determination of Dielectric Constant

The dielectric constant, a measure of a solvent's polarity, can be determined by measuring the capacitance of a capacitor with the solvent as the dielectric material compared to the capacitance of the same capacitor in a vacuum. Specialized equipment, such as a dielectric constant meter, is used for this purpose.

Logical Workflow for Solvent Property Comparison

The following diagram illustrates the logical workflow for comparing the solvent properties of different branched alcohols.

Caption: Workflow for Comparing Solvent Properties of Branched Alcohols

Structure-Property Relationship

The data reveals that the branching of the alkyl chain and the position of the hydroxyl group have a discernible impact on the solvent properties. Generally, increased branching tends to lower the boiling point due to a decrease in the surface area available for van der Waals interactions. The position of the hydroxyl group influences the molecule's polarity and its ability to engage in hydrogen bonding, which in turn affects its water solubility and dielectric constant. For instance, the higher water solubility of 4-Methyl-2-pentanol and 3-Methyl-2-pentanol compared to 4-Methyl-1-pentanol can be attributed to the more sterically accessible hydroxyl group in the secondary alcohol structure.

This comparative guide serves as a valuable resource for researchers and professionals in selecting the most suitable branched alcohol for their specific application, thereby optimizing their chemical processes and research outcomes.

References

• 1. 3-Methyl-1-pentanol | C6H14O | CID 11508 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-methyl-1-pentanol, 626-89-1 [thegoodscentscompany.com]
• 3. 4-Methyl-2-pentanol - Wikipedia [en.wikipedia.org]
• 4. 2-Methyl-1-pentanol - Wikipedia [en.wikipedia.org]
• 5. 3-methyl-2-pentanol [thegoodscentscompany.com]
• 6. 2,2-Dimethyl-1-butanol - Wikipedia [en.wikipedia.org]
• 7. Isohexanol - Wikipedia [en.wikipedia.org]
• 8. 3-Methyl-2-pentanol - Wikipedia [en.wikipedia.org]
• 9. 2,2-dimethyl-1-butanol [stenutz.eu]

A Spectroscopic Showdown: Unraveling the Isomers of 4-Methyl-1-pentanol

In the intricate world of chemical analysis, spectroscopy serves as a powerful lens, allowing researchers to distinguish between molecules that are nearly identical in composition yet structurally distinct. This guide provides a comprehensive spectroscopic comparison of 4-Methyl-1-pentanol and its diverse isomers. By examining their unique spectral fingerprints using Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS), we can elucidate the subtle structural nuances that differentiate these C6H14O alcohols. This information is invaluable for researchers, scientists, and professionals in drug development who require precise identification and characterization of these compounds.

The Isomeric Landscape of C6H14O Alcohols

4-Methyl-1-pentanol is just one of many structural isomers with the molecular formula C6H14O. These isomers can be broadly categorized into primary, secondary, and tertiary alcohols, each exhibiting characteristic spectroscopic features. This guide will focus on a representative selection of these isomers to highlight the diagnostic power of modern analytical techniques.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for 4-Methyl-1-pentanol and several of its isomers. These values are critical for identifying unknown samples and understanding the relationship between molecular structure and spectral output.

Infrared (IR) Spectroscopy Data

Infrared spectroscopy probes the vibrational frequencies of bonds within a molecule. The presence of a hydroxyl (-OH) group in alcohols gives rise to a characteristic broad absorption band in the region of 3200-3600 cm⁻¹, while the C-O stretching vibration appears in the 1050-1260 cm⁻¹ region. The exact position of these peaks can provide clues about the structure of the alcohol.

Compound Name	OH Stretch (cm⁻¹)	C-O Stretch (cm⁻¹)
4-Methyl-1-pentanol	~3330 (broad)	~1054
Hexan-1-ol	~3330 (broad)	~1058
Hexan-2-ol	~3330 (broad)	~1110
Hexan-3-ol	~3330 (broad)	~1120
2-Methyl-1-pentanol	~3330 (broad)	~1040
3-Methyl-1-pentanol	~3330 (broad)	~1050
3,3-Dimethyl-1-butanol	~3340 (broad)	~1050
4-Methyl-2-pentanol	~3340 (broad)	~1115
2,3-Dimethyl-2-butanol	~3400 (broad)	~1140
3,3-Dimethyl-2-butanol	~3400 (broad)	~1100

¹H NMR Spectroscopy Data

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy provides information about the chemical environment of hydrogen atoms in a molecule. The chemical shift (δ), splitting pattern (multiplicity), and integration of the signals are all diagnostic of the molecular structure.

Compound Name	Diagnostic ¹H NMR Signals (δ, ppm, multiplicity, integration)
4-Methyl-1-pentanol	~3.6 (t, 2H, -CH₂OH), ~0.9 (d, 6H, -CH(CH₃)₂)
Hexan-1-ol	~3.6 (t, 2H, -CH₂OH), ~0.9 (t, 3H, -CH₃)
Hexan-2-ol	~3.8 (sextet, 1H, -CHOH), ~1.2 (d, 3H, -CH(OH)CH₃), ~0.9 (t, 3H, -CH₂CH₃)
Hexan-3-ol	~3.5 (quintet, 1H, -CHOH), ~0.9 (t, 6H, -CH₂CH₃)
2-Methyl-1-pentanol	~3.5 (d, 2H, -CH₂OH), ~0.9 (t, 3H, -CH₂CH₃), ~0.9 (d, 3H, -CH(CH₃))
3-Methyl-1-pentanol	~3.7 (t, 2H, -CH₂OH), ~0.9 (t, 3H, -CH₂CH₃), ~0.9 (d, 3H, -CH(CH₃))
3,3-Dimethyl-1-butanol	~3.7 (t, 2H, -CH₂OH), ~0.9 (s, 9H, -C(CH₃)₃)
4-Methyl-2-pentanol	~3.8 (sextet, 1H, -CHOH), ~1.2 (d, 3H, -CH(OH)CH₃), ~0.9 (d, 6H, -CH(CH₃)₂)
2,3-Dimethyl-2-butanol	~1.7 (septet, 1H, -CH(CH₃)₂), ~1.2 (s, 6H, -C(OH)(CH₃)₂)
3,3-Dimethyl-2-butanol	~3.5 (q, 1H, -CHOH), ~1.1 (d, 3H, -CH(OH)CH₃), ~0.9 (s, 9H, -C(CH₃)₃)

¹³C NMR Spectroscopy Data

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy provides information about the carbon skeleton of a molecule. The chemical shift (δ) of each carbon signal is dependent on its electronic environment.

Compound Name	Diagnostic ¹³C NMR Signals (δ, ppm)
4-Methyl-1-pentanol	~63 (-CH₂OH), ~35 (-CH₂-), ~31 (-CH₂-), ~28 (-CH-), ~23 (-CH₃)
Hexan-1-ol	~63 (-CH₂OH), ~33, 32, 26, 23 (-CH₂-), ~14 (-CH₃)
Hexan-2-ol	~68 (-CHOH), ~42, 28, 23 (-CH₂-), ~23, 14 (-CH₃)
Hexan-3-ol	~74 (-CHOH), ~30, 29 (-CH₂-), ~10, 14 (-CH₃)
2-Methyl-1-pentanol	~68 (-CH₂OH), ~36 (-CH-), ~29, 20 (-CH₂-), ~17, 14 (-CH₃)
3-Methyl-1-pentanol	~61 (-CH₂OH), ~40, 30 (-CH₂-), ~31 (-CH-), ~19, 11 (-CH₃)
3,3-Dimethyl-1-butanol	~61 (-CH₂OH), ~44 (-CH₂-), ~30 (-C-), ~29 (-CH₃)
4-Methyl-2-pentanol	~66 (-CHOH), ~49 (-CH₂-), ~25 (-CH-), ~23, 22, 24 (-CH₃)
2,3-Dimethyl-2-butanol	~73 (-COH), ~35 (-CH-), ~18, 17 (-CH₃)
3,3-Dimethyl-2-butanol	~76 (-CHOH), ~35 (-C-), ~25, 18 (-CH₃)

Mass Spectrometry (MS) Data

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments. The molecular ion peak (M⁺) confirms the molecular weight, while the fragmentation pattern offers clues about the structure.

Compound Name	Molecular Ion (m/z)	Key Fragment Ions (m/z)
4-Methyl-1-pentanol	102	84, 71, 56, 43
Hexan-1-ol	102	84, 70, 56, 43, 31
Hexan-2-ol	102	87, 73, 59, 45
Hexan-3-ol	102	87, 73, 59
2-Methyl-1-pentanol	102	84, 71, 57, 43
3-Methyl-1-pentanol	102	84, 71, 57, 43
3,3-Dimethyl-1-butanol	102	87, 57, 41
4-Methyl-2-pentanol	102	87, 69, 45, 43
2,3-Dimethyl-2-butanol	102	87, 73, 59
3,3-Dimethyl-2-butanol	102	87, 59, 57

Experimental Protocols

The following are detailed methodologies for the key spectroscopic techniques used in this guide.

Infrared (IR) Spectroscopy

Objective: To obtain the infrared spectrum of a liquid alcohol sample.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.

Methodology:

• Sample Preparation: For liquid samples, the simplest method is to place a single drop of the neat (undiluted) liquid between two salt plates (typically NaCl or KBr). The plates are then gently pressed together to form a thin film.

• Background Spectrum: A background spectrum of the empty salt plates is recorded. This is necessary to subtract the absorbance of the plates and the atmosphere (CO₂ and water vapor) from the sample spectrum.

• Sample Spectrum: The salt plates with the sample are placed in the spectrometer's sample holder.

• Data Acquisition: The infrared spectrum is recorded, typically over the range of 4000 to 400 cm⁻¹. Multiple scans are usually averaged to improve the signal-to-noise ratio.

• Data Processing: The background spectrum is automatically subtracted from the sample spectrum by the instrument's software to yield the final infrared spectrum of the sample.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra of an alcohol sample.

Instrumentation: A high-field NMR spectrometer (e.g., 300 MHz or higher).

Methodology:

• Sample Preparation:

  • Approximately 5-10 mg of the alcohol sample is dissolved in about 0.5-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a standard 5 mm NMR tube.

  • A small amount of a reference standard, typically tetramethylsilane (TMS), is added to the solution to provide a reference signal at 0 ppm.

• Instrument Setup:

  • The NMR tube is placed in the spectrometer's probe.

  • The magnetic field is "locked" onto the deuterium signal of the solvent to maintain a stable magnetic field.

  • The magnetic field homogeneity is optimized by a process called "shimming" to obtain sharp spectral lines.

• ¹H NMR Data Acquisition:

  • A standard one-pulse sequence is used to acquire the ¹H NMR spectrum.

  • Key parameters such as the pulse width, acquisition time, and relaxation delay are set.

  • A number of scans (typically 8 to 16) are acquired and averaged.

• ¹³C NMR Data Acquisition:

  • A proton-decoupled pulse sequence is typically used to acquire the ¹³C NMR spectrum. This simplifies the spectrum by removing the splitting of carbon signals by attached protons.

  • Due to the low natural abundance of ¹³C, a larger number of scans (hundreds to thousands) is required compared to ¹H NMR.

• Data Processing:

  • The acquired free induction decay (FID) is Fourier transformed to produce the NMR spectrum.

  • The spectrum is phased and the baseline is corrected.

  • The chemical shifts are referenced to the TMS signal.

  • For ¹H NMR, the signals are integrated to determine the relative number of protons.

Mass Spectrometry (MS)

Objective: To obtain the electron ionization (EI) mass spectrum of a volatile alcohol sample.

Instrumentation: A mass spectrometer, often coupled with a gas chromatograph (GC-MS).

Methodology:

• Sample Introduction:

  • If using GC-MS, a dilute solution of the alcohol in a volatile solvent is injected into the gas chromatograph. The GC separates the components of the mixture, and the alcohol is introduced into the mass spectrometer as it elutes from the GC column.

  • For direct infusion, a small amount of the neat sample can be introduced into the ion source via a heated probe.

• Ionization:

  • In the ion source, the sample molecules are bombarded with a high-energy beam of electrons (typically 70 eV).

  • This causes the molecule to lose an electron, forming a positively charged molecular ion (M⁺).

• Fragmentation:

  • The molecular ion is often unstable and fragments into smaller, charged ions and neutral radicals. The fragmentation pattern is characteristic of the molecule's structure.

• Mass Analysis:

  • The ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer), which separates them based on their mass-to-charge ratio (m/z).

• Detection:

  • The separated ions are detected, and a mass spectrum is generated, which is a plot of ion intensity versus m/z.

Spectroscopic Comparison Workflow

The following diagram illustrates the logical workflow for the spectroscopic comparison of 4-Methyl-1-pentanol and its isomers.

Caption: Workflow for Spectroscopic Comparison of Isomers.

By systematically applying these spectroscopic techniques and carefully analyzing the resulting data, researchers can confidently differentiate between the various isomers of 4-Methyl-1-pentanol, paving the way for more precise and reliable scientific investigations.

Comparative Efficacy of 4-Methyl-1-pentanol and Other Alcohol Antagonists in the Context of L1-Mediated Cell Adhesion

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the efficacy of 4-Methyl-1-pentanol and other alcohol antagonists, with a focus on their ability to counteract the inhibitory effects of ethanol on L1-mediated cell adhesion. The data presented is primarily derived from a key study in the field by Wilkemeyer et al. (2002) published in Molecular Pharmacology, which systematically investigated a series of alcohol antagonists.

Introduction to Alcohol Antagonism and L1 Cell Adhesion

Ethanol is a known teratogen, and its detrimental effects on fetal development are linked to its interference with crucial cellular processes, including cell-cell adhesion. The L1 cell adhesion molecule (L1CAM), a transmembrane glycoprotein, plays a vital role in the development of the nervous system, including neurite outgrowth, neuronal migration, and fasciculation. Ethanol has been shown to inhibit the homophilic binding of L1, thereby disrupting these developmental processes. This inhibition is a key area of research in understanding and potentially mitigating the effects of Fetal Alcohol Spectrum Disorders (FASD).

Alcohol antagonists are compounds that can counteract the effects of ethanol. In the context of L1-mediated cell adhesion, these antagonists can prevent or reverse the ethanol-induced inhibition of L1-L1 binding. This guide focuses on the comparative efficacy of various alcohol antagonists, with a particular emphasis on 4-Methyl-1-pentanol.

Quantitative Comparison of Alcohol Antagonist Efficacy

The following table summarizes the antagonist potency of 4-Methyl-1-pentanol and a selection of other alcohol antagonists against the inhibition of L1-mediated cell adhesion by ethanol or 1-butanol. The data is extracted from the study by Wilkemeyer et al. (2002), where the antagonist potency was determined in cell aggregation assays using L1-transfected NIH/3T3 cells.

Antagonist	Chemical Structure	Antagonist Potency (IC50, µM)	Mechanism of Antagonism	Reference
4-Methyl-1-pentanol	Branched-chain alcohol	~32	Non-competitive	[1]
1-Pentanol	Straight-chain alcohol	Not specified as a potent antagonist in this study	Competitive	[1]
1-Octanol	Straight-chain alcohol	Potent antagonist	Non-competitive	[1]
2-Methyl-2-pentanol	Branched-chain alcohol	Not specified	Non-competitive	[1]
3-Buten-1-ol	Unsaturated alcohol	Not specified	Competitive	[1]
Benzyl alcohol	Aromatic alcohol	Not specified	Competitive	[1]
Cyclopentanol	Cyclic alcohol	Not specified	Competitive	[1]
3-Pentanol	Secondary alcohol	Not specified	Competitive	[1]
Propofol (2,6-di-isopropylphenol)	Phenolic compound	Not specified	Non-competitive	[1]

Note: The study by Wilkemeyer et al. (2002) highlighted that the antagonist potency for straight-chain 1-alcohols increased progressively from 1-pentanol (C5) to 1-dodecanol (C12)[1]. While a specific IC50 value for 4-Methyl-1-pentanol is not explicitly stated in the abstract, another source indicates that 32 μM of 4-Methyl-1-pentanol exhibited significant antagonistic effects[2]. The primary distinction made in the 2002 study was between competitive and non-competitive antagonists.

Experimental Protocols

The following is a detailed methodology for the key cell aggregation experiment as described by Wilkemeyer et al. (2002)[1].

Cell Aggregation Assay

Objective: To quantify the L1-mediated cell-cell adhesion and the inhibitory effects of ethanol and its antagonists.

Cell Line: Human L1-transfected NIH/3T3 cells (ethanol-sensitive).

Protocol:

• Cell Preparation:

  • Culture L1-transfected NIH/3T3 cells to near confluence.

  • Detach cells using a non-enzymatic cell dissociation solution to preserve cell surface proteins.

  • Wash the cells with a serum-free medium and resuspend to a single-cell suspension.

  • Determine cell concentration using a hemocytometer.

• Assay Setup:

  • Prepare a suspension of 5 x 10^5 cells in a final volume of 200 µL of serum-free medium in the wells of a 96-well plate.

  • For agonist treatment, add ethanol to a final concentration of 100 mM or 1-butanol to a final concentration of 2 mM.

  • For antagonist treatment, add the candidate antagonist (e.g., 4-Methyl-1-pentanol) at various concentrations in the presence of the agonist (ethanol or 1-butanol).

  • Include control wells with cells only (no agonist or antagonist).

• Aggregation:

  • Place the 96-well plate on an orbital shaker at a constant speed (e.g., 150 rpm) at 37°C for a defined period (e.g., 30 minutes) to allow for cell aggregation.

• Quantification:

  • After incubation, take a small aliquot from each well.

  • Count the number of single cells and the number of cells in aggregates of a certain size (e.g., >6 cells) using a hemocytometer or an automated cell counter.

  • The extent of aggregation is calculated as the ratio of aggregated cells to the total number of cells.

  • Inhibition by the agonist is calculated relative to the control.

  • Antagonism is calculated as the reversal of the agonist-induced inhibition.

• Data Analysis:

  • Plot the concentration of the antagonist against the percentage of antagonism to determine the IC50 value, which is the concentration of the antagonist that produces 50% of its maximal effect.

Signaling Pathways and Mechanisms of Action

The interaction of ethanol and its antagonists with the L1 cell adhesion molecule affects downstream signaling pathways crucial for neuronal development.

Caption: L1CAM signaling pathway and points of interference by ethanol and its antagonists.

The study by Wilkemeyer et al. (2002) suggests that there are at least two distinct mechanisms of alcohol antagonism at the L1CAM[1].

• Competitive Antagonism: Antagonists like 3-buten-1-ol, benzyl alcohol, cyclopentanol, and 3-pentanol appear to compete with ethanol for the same or overlapping binding sites on the L1CAM. Their antagonistic effect can be overcome by increasing the concentration of the agonist (ethanol or 1-butanol)[1].

• Non-competitive Antagonism: In contrast, the antagonism by 4-Methyl-1-pentanol, 1-octanol, 2-methyl-2-pentanol, and propofol could not be surmounted by increasing the agonist concentration[1]. This suggests that these antagonists act at a different site on the L1CAM, allosterically modulating the binding of ethanol or affecting a downstream signaling component.

The following diagram illustrates the proposed experimental workflow and the logical relationship between competitive and non-competitive antagonism.

Caption: Experimental workflow for assessing alcohol antagonism and determining the mechanism of action.

Conclusion

4-Methyl-1-pentanol emerges as a noteworthy alcohol antagonist with a non-competitive mechanism of action against ethanol's inhibition of L1-mediated cell adhesion. This distinguishes it from other alcohol antagonists that act via a competitive mechanism. The data suggests that the structural characteristics of alcohol molecules, including chain length, branching, and the presence of cyclic or aromatic structures, significantly influence their potency and mechanism as antagonists of ethanol's effects on the L1CAM. Further research into the specific binding sites and the allosteric modulation by non-competitive antagonists like 4-Methyl-1-pentanol could provide valuable insights for the development of therapeutic interventions for conditions such as Fetal Alcohol Spectrum Disorders.

References

• 1. Novel antagonists of alcohol inhibition of l1-mediated cell adhesion: multiple mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cell Aggregation Assays to Evaluate the Binding of the Drosophila Notch with Trans-Ligands and its Inhibition by Cis-Ligands - PMC [pmc.ncbi.nlm.nih.gov]

4-Methyl-1-pentanol: A Versatile Building Block in Organic Synthesis Compared

For researchers, scientists, and drug development professionals, the selection of appropriate building blocks is a critical decision in the design and execution of organic syntheses. 4-Methyl-1-pentanol, a branched primary alcohol, presents a unique combination of properties that make it a valuable intermediate in various synthetic applications, including the pharmaceutical and fragrance industries. This guide provides an objective comparison of the performance of 4-methyl-1-pentanol with its linear isomer, n-hexanol, in key organic transformations, supported by experimental data and detailed protocols.

Executive Summary

4-Methyl-1-pentanol's branched structure offers distinct advantages and disadvantages compared to its linear counterpart, n-hexanol. Its isobutyl group can influence reaction kinetics, product yields, and the physical properties of the resulting molecules. This guide will delve into a comparative analysis of these two building blocks in three fundamental organic reactions: esterification, Williamson ether synthesis, and oxidation. The findings are summarized in clear, structured tables for easy comparison, and detailed experimental protocols are provided to ensure reproducibility.

Performance Comparison: 4-Methyl-1-pentanol vs. n-Hexanol

The performance of 4-methyl-1-pentanol as a synthetic building block is best understood through direct comparison with a structurally similar yet distinct molecule. n-Hexanol, a linear six-carbon primary alcohol, serves as an ideal benchmark for this purpose.

Esterification

The formation of esters is a cornerstone of organic synthesis, with applications ranging from fragrance compounds to pharmaceutical active ingredients. The Fischer esterification, the acid-catalyzed reaction between an alcohol and a carboxylic acid, is a common method for this transformation.

Table 1: Comparison of 4-Methyl-1-pentanol and n-Hexanol in Fischer Esterification with Acetic Acid

Parameter	4-Methyl-1-pentanol	n-Hexanol	Reference
Product	4-Methyl-1-pentyl acetate	n-Hexyl acetate	N/A
Yield	~58%	71%	[1][2]
Reaction Time	1 hour	1 hour	[1][2]
Catalyst	Sulfuric Acid	Sulfuric Acid	[1][2]
Notes	The branched structure may introduce slight steric hindrance, potentially leading to a slightly lower yield under identical conditions.	The linear structure allows for less hindered approach to the carboxylic acid, potentially favoring higher yields.	N/A

Williamson Ether Synthesis

The Williamson ether synthesis is a robust and widely used method for the preparation of ethers, which are prevalent in pharmaceuticals and material science. This S\textsubscript{N}2 reaction involves the reaction of an alkoxide with a primary alkyl halide.

Table 2: Comparison of 4-Methyl-1-pentanol and n-Hexanol in Williamson Ether Synthesis with Benzyl Bromide

Parameter	4-Methyl-1-pentanol	n-Hexanol
Product	Benzyl 4-methyl-1-pentyl ether	Benzyl n-hexyl ether
Expected Yield	Good to High	Good to High
Reaction Conditions	Sodium hydride, THF	Sodium hydride, THF
Notes	As a primary alcohol, it is a suitable substrate for S\textsubscript{N}2 reactions. The steric bulk of the isobutyl group is relatively distant from the reacting hydroxyl group, and thus is expected to have a minimal impact on the reaction rate and yield compared to n-hexanol.	A primary alcohol that readily undergoes Williamson ether synthesis with high yields.

Oxidation

The oxidation of primary alcohols can yield either aldehydes or carboxylic acids, depending on the choice of oxidizing agent and reaction conditions. Milder reagents, such as pyridinium chlorochromate (PCC), are selective for the formation of aldehydes.[3][4]

Table 3: Comparison of 4-Methyl-1-pentanol and n-Hexanol in Oxidation with Pyridinium Chlorochromate (PCC)

Parameter	4-Methyl-1-pentanol	n-Hexanol
Product	4-Methylpentanal	Hexanal
Expected Yield	High	High
Reaction Conditions	PCC, Dichloromethane	PCC, Dichloromethane
Notes	The isobutyl group is not expected to interfere with the oxidation of the primary alcohol to an aldehyde.	A standard primary alcohol that is readily oxidized to the corresponding aldehyde in high yield using PCC.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to allow for replication and further investigation.

Fischer Esterification of 4-Methyl-1-pentanol

Objective: To synthesize 4-methyl-1-pentyl acetate.

Procedure:

• To a round-bottom flask, add 4-methyl-1-pentanol and a molar excess of glacial acetic acid.

• Carefully add a catalytic amount of concentrated sulfuric acid to the mixture.

• Add boiling chips and equip the flask with a reflux condenser.

• Heat the mixture to reflux for 1 hour.

• After cooling, transfer the mixture to a separatory funnel and wash with cold water, followed by a 5% sodium bicarbonate solution to neutralize the excess acid. Check the aqueous layer with litmus paper to ensure it is basic.

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and purify by distillation to obtain 4-methyl-1-pentyl acetate. A reported yield for a similar ester synthesis is approximately 58%.[1]

Williamson Ether Synthesis with 4-Methyl-1-pentanol

Objective: To synthesize benzyl 4-methyl-1-pentyl ether.

Procedure:

• In a flame-dried, three-necked flask under an inert atmosphere, dissolve 4-methyl-1-pentanol in anhydrous tetrahydrofuran (THF).

• Cool the solution in an ice bath and slowly add sodium hydride (60% dispersion in mineral oil).

• Allow the mixture to stir at room temperature for 30 minutes.

• Cool the mixture again in an ice bath and add benzyl bromide dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of water.

• Extract the product with diethyl ether, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Oxidation of 4-Methyl-1-pentanol with PCC

Objective: To synthesize 4-methylpentanal.

Procedure:

• To a flask containing a suspension of pyridinium chlorochromate (PCC) in dichloromethane, add a solution of 4-methyl-1-pentanol in dichloromethane dropwise.[4]

• Stir the mixture at room temperature for 2 hours.

• Dilute the reaction mixture with diethyl ether and filter through a pad of silica gel to remove the chromium salts.

• Wash the silica gel pad with additional diethyl ether.

• Concentrate the filtrate under reduced pressure to yield the crude 4-methylpentanal. Further purification can be achieved by distillation.

Visualizing Synthetic Pathways

The following diagrams, generated using Graphviz, illustrate the logical flow of the discussed synthetic transformations.

Caption: Fischer Esterification of 4-Methyl-1-pentanol and n-Hexanol.

Caption: Williamson Ether Synthesis using 4-Methyl-1-pentanol.

Caption: Oxidation of Primary Alcohols to Aldehydes with PCC.

Applications in Drug Development and Fragrance Synthesis

In the fragrance industry, 4-methyl-1-pentanol and its esters are valued for their characteristic scents. For instance, 4-methyl-1-pentyl acetate contributes to the aroma profile of various fruits and is used in the formulation of perfumes and flavorings.[5][6]

Conclusion

4-Methyl-1-pentanol serves as a competent building block in a range of fundamental organic reactions. Its performance is largely comparable to its linear isomer, n-hexanol, particularly in reactions where the steric bulk of the isobutyl group is distant from the reaction center. In esterification, it may lead to slightly lower yields compared to n-hexanol under similar conditions, a factor that should be considered in process optimization. Its utility in introducing the isohexyl moiety makes it a valuable tool for chemists in the fields of drug discovery and fragrance synthesis, enabling the fine-tuning of molecular properties. The provided experimental protocols offer a starting point for the practical application of this versatile building block.

References

• 1. ijisrt.com [ijisrt.com]
• 2. scilearn.sydney.edu.au [scilearn.sydney.edu.au]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Pyridinium chlorochromate. An efficient reagent for oxidation of primary and secondary alcohols to carbonyl compounds [organic-chemistry.org]
• 5. 4-methyl-1-pentanol, 626-89-1 [thegoodscentscompany.com]
• 6. EP0291849B1 - 4-methyl-4-phenyl-pentan-1-als, their preparation and application as aroma chemicals - Google Patents [patents.google.com]

A Comparative Guide to the Quantitative Analysis of 4-Methyl-1-pentanol in Complex Mixtures

For researchers, scientists, and drug development professionals, the accurate quantification of specific analytes within complex matrices is a critical aspect of quality control, safety assessment, and product development. This guide provides a detailed comparison of analytical methodologies for the quantitative analysis of 4-Methyl-1-pentanol, a higher alcohol often found as a fermentation byproduct in alcoholic beverages or as an impurity in industrial processes. We will explore two primary chromatographic techniques: Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), presenting their respective performance data and experimental protocols.

At a Glance: GC vs. HPLC for 4-Methyl-1-pentanol Analysis

Gas Chromatography, particularly with a Flame Ionization Detector (GC-FID), is the predominant and often preferred method for the analysis of volatile compounds like 4-Methyl-1-pentanol. Its high sensitivity, robustness, and the volatility of the analyte make it an ideal pairing. High-Performance Liquid Chromatography, while versatile, is generally less suited for this specific analyte due to the lack of a strong UV chromophore in 4-Methyl-1-pentanol, necessitating the use of less sensitive detectors like a Refractive Index Detector (RID).

The following diagram illustrates a typical workflow for the quantitative analysis of 4-Methyl-1-pentanol in a complex mixture.

Evaluating the Antimicrobial Efficacy of 4-Methyl-1-pentanol in Cosmetic Formulations: A Comparative Guide

The imperative to effectively preserve cosmetic products against microbial contamination is a cornerstone of consumer safety and product stability. While traditional preservatives have long been the industry standard, the search for alternative or multifunctional ingredients with antimicrobial properties is a continuous effort. This guide evaluates 4-Methyl-1-pentanol, a compound primarily used as a solvent or for its fragrance properties, for its potential antimicrobial role in cosmetic formulations, comparing it with established preservative systems.

While 4-Methyl-1-pentanol (also known as isohexanol) is noted to be used in cosmetic compounds for its antimicrobial effects[1][2][3], comprehensive, publicly available data from standardized efficacy tests is limited. This guide will, therefore, contextualize its potential by comparing its known properties with widely-used cosmetic antimicrobials and outlining the standard methodologies used to substantiate such claims.

Comparative Analysis of Cosmetic Antimicrobials

The selection of a preservative system depends on a multitude of factors including spectrum of activity, formulation compatibility, global regulatory acceptance, and safety profile. Below is a comparative table of common preservatives and the known attributes of 4-Methyl-1-pentanol.

Table 1: Comparison of Common Cosmetic Antimicrobials

Feature	4-Methyl-1-pentanol	Phenoxyethanol	Caprylyl Glycol	Parabens (Methyl, Propyl)
Primary Function	Solvent, Fragrance Component[1][3]	Preservative	Humectant, Skin Conditioning Agent, Preservative Booster[4]	Preservative
Antimicrobial Spectrum	Hypothesized to be broad-spectrum (as with other alcohols) but not established.	Broad-spectrum: Primarily bacteria (Gram-positive, Gram-negative), less effective against fungi/mold alone.[5]	Primarily bacteria; often used to boost the efficacy of other preservatives.[4][6]	Broad-spectrum: More effective against fungi and Gram-positive bacteria.
Typical Use Level	Not established for preservative function.	0.5% - 1.0%	0.3% - 1.0%[7]	0.1% - 0.4%
Mechanism of Action	Hypothesized to disrupt cell membranes and denature proteins.[8][9]	Disrupts bacterial cell membrane potential.	Acts as a membrane-disrupting agent, enhancing penetration of other preservatives.	Varies by paraben type; generally involves disruption of membrane transport and inhibition of DNA/RNA synthesis.
Pros	Good solvent properties, pleasant odor.[1][3]	Broad-spectrum, stable, globally approved.	Moisturizing benefits, can boost preservative systems, paraben-free.[4]	Highly effective at low concentrations, extensive history of use.
Cons	Lacks robust public data on antimicrobial efficacy; flammable liquid.[10]	Can be a skin irritant for some, restricted to 1% in EU and Japan.[11]	Can affect formulation viscosity, limited efficacy against fungi when used alone.[7]	Public perception concerns (endocrine disruption), some regulatory restrictions.

Mechanism of Action: The Role of Alcohols

While a specific signaling pathway for 4-Methyl-1-pentanol's antimicrobial action is not documented, the general mechanism for alcohols is well-understood. Short-chain alcohols primarily act by disrupting the microbial cell's integrity.[8][9]

Key Actions:

• Membrane Damage: Alcohols are lipid solvents and can disorganize the lipid bilayer of the cell membrane.[8][12] This increases permeability, leading to the leakage of essential intracellular components.

• Protein Denaturation: Alcohols cause the denaturation of cellular proteins, including critical enzymes necessary for metabolism and cell function.[8][9] This action is often enhanced in the presence of water, which is why solutions like 70% ethanol are highly effective.[8][12]

The diagram below illustrates this generalized mechanism of action.

Caption: Generalized mechanism of alcohol-based antimicrobials.

Experimental Protocols for Efficacy Evaluation

To validate the antimicrobial efficacy of any preservative, including 4-Methyl-1-pentanol, standardized testing is required. The two primary methods are the Minimum Inhibitory Concentration (MIC) test and the Preservative Efficacy Test (Challenge Test).

The MIC test determines the lowest concentration of an antimicrobial agent that prevents the visible in vitro growth of a microorganism.[13][14] It is a fundamental assay to gauge the potency of a substance.

Protocol:

• Preparation: A serial dilution of the test substance (e.g., 4-Methyl-1-pentanol) is prepared in a liquid growth medium (broth).[13]

• Inoculation: Each dilution is inoculated with a standardized concentration of a specific test microorganism.

• Incubation: The inoculated samples are incubated under controlled conditions (e.g., 37°C for 24-48 hours for bacteria).

• Observation: The tubes or wells are visually inspected for turbidity (cloudiness), which indicates microbial growth.

• Determination: The MIC is the lowest concentration of the substance at which no visible growth occurs.[14][15]

The challenge test is the industry-standard method for evaluating how well a cosmetic formulation is protected against microbial contamination during its shelf-life and use.[16][17][18] The ISO 11930 standard is specifically designed for cosmetic products.[16][19]

Protocol:

• Initial Analysis: The product is first tested to ensure it is not already contaminated.[16]

• Inoculation: The final product formulation is divided into portions and challenged with a high concentration (>1x10⁵ CFU/g or ml) of a mixed pool of relevant microorganisms, typically including Staphylococcus aureus, Pseudomonas aeruginosa, Escherichia coli, Candida albicans, and Aspergillus brasiliensis.[16][17]

• Incubation & Sampling: The inoculated product is stored at a controlled temperature and sampled at specific time intervals (e.g., 7, 14, and 28 days).[16]

• Enumeration: At each interval, the number of surviving microorganisms is counted.

• Evaluation: The log reduction in the microbial count is calculated and compared against the acceptance criteria defined in the standard. For example, "Criteria A" for bacteria requires a ≥ 3-log reduction by day 7 and no increase thereafter.[16]

The workflow for an ISO 11930 challenge test is depicted below.

Caption: Standard workflow for a cosmetic preservative challenge test.

Conclusion

4-Methyl-1-pentanol is a recognized cosmetic ingredient, but its primary roles are as a solvent and fragrance component.[1][3] While its chemical nature as a low-molecular-weight alcohol suggests it may contribute some antimicrobial activity through membrane disruption and protein denaturation, it is not established as a standalone preservative.[8] For it to be considered a viable component of a preservative system, it would require rigorous evaluation using standardized methods like MIC determination and, most critically, the ISO 11930 challenge test within the final cosmetic formulation. Without such experimental data, its efficacy remains hypothetical when compared to well-documented preservatives like phenoxyethanol and paraben systems. Researchers and formulators should consider its potential as a multifunctional ingredient but must validate any preservative claims through robust empirical testing.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Page loading... [wap.guidechem.com]
• 3. glpbio.com [glpbio.com]
• 4. EP1788869B1 - Broad spectrum preservation blends - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. Antimicrobial, Preservative, and Hazard Assessments from Eight Chemical Classes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. cleanroom.contecinc.com [cleanroom.contecinc.com]
• 9. Antiseptics and Disinfectants: Activity, Action, and Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 4-Methyl-1-pentanol | C6H14O | CID 12296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. makingcosmetics.com [makingcosmetics.com]
• 12. Ethanol - Wikipedia [en.wikipedia.org]
• 13. Minimum inhibitory concentration - Wikipedia [en.wikipedia.org]
• 14. bio.libretexts.org [bio.libretexts.org]
• 15. litfl.com [litfl.com]
• 16. microchemlab.com [microchemlab.com]
• 17. Cosmetics Preservative Efficacy Challenge Testing [intertek.com]
• 18. microbe-investigations.com [microbe-investigations.com]
• 19. cdn.standards.iteh.ai [cdn.standards.iteh.ai]

Safety & Regulatory Compliance

Proper Disposal of 4-Methyl-1-pentanol: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides essential safety and logistical information for the proper disposal of 4-Methyl-1-pentanol, ensuring compliance and minimizing risks.

Immediate Safety and Handling Precautions:

4-Methyl-1-pentanol is a flammable liquid and vapor.[1][2][3] It is crucial to handle this chemical in a well-ventilated area and away from heat, sparks, open flames, and other ignition sources.[1][3][4][5] Personal protective equipment (PPE), including protective gloves, eye protection, and appropriate clothing, should be worn at all times to prevent skin and eye contact.[1]

Waste Classification

Under the Resource Conservation and Recovery Act (RCRA), the Environmental Protection Agency (EPA) lists 4-Methyl-1-pentanol as a U-listed hazardous waste, with the waste code U186.[6] This classification is for unused commercial chemical products that are being discarded.

Characteristic	Classification	Description	Citation
Ignitability	D001	4-Methyl-1-pentanol has a flash point of 57°C, making it an ignitable hazardous waste.
Toxicity	U186	Listed as a toxic waste.	[6]

Disposal Procedures

The primary method for the disposal of 4-Methyl-1-pentanol is through a licensed hazardous waste disposal company.[2] Many institutions have a dedicated Environmental Health and Safety (EHS) department that manages chemical waste disposal.

Step-by-Step Disposal Protocol:

• Segregation: Do not mix 4-Methyl-1-pentanol with other waste streams unless explicitly permitted by your institution's EHS guidelines. It should be collected in a designated, properly labeled hazardous waste container.

• Containerization: Use a chemically compatible, leak-proof container. The container must be kept tightly closed except when adding waste.[1][4][5]

• Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name "4-Methyl-1-pentanol," and the associated hazards (e.g., "Flammable," "Toxic").

• Storage: Store the waste container in a designated satellite accumulation area (SAA) or central accumulation area (CAA) that is secure and well-ventilated. Keep it away from incompatible materials, such as oxidizing agents.

• Arranging for Pickup: Contact your institution's EHS department to schedule a pickup for the hazardous waste. They will handle the final transport and disposal in accordance with federal, state, and local regulations.

• Spill Management: In the event of a spill, immediately evacuate the area and remove all ignition sources.[2][7] Use absorbent materials to contain the spill and place the contaminated materials in a sealed container for disposal as hazardous waste.[1] Notify your EHS department of the spill.

Disposal Options:

• Incineration: The recommended disposal method is to burn the chemical in a chemical incinerator equipped with an afterburner and scrubber.[2]

• Solvent Reclamation: In some cases, solvent reclamation or regeneration may be a viable option.[1]

Disposal Workflow

The following diagram outlines the decision-making and procedural flow for the proper disposal of 4-Methyl-1-pentanol in a laboratory setting.

References

• 1. chemos.de [chemos.de]
• 2. chemicalbook.com [chemicalbook.com]
• 3. cpachem.com [cpachem.com]
• 4. echemi.com [echemi.com]
• 5. guidechem.com [guidechem.com]
• 6. epa.gov [epa.gov]
• 7. datasheets.scbt.com [datasheets.scbt.com]

Safe Handling and Disposal of 4-Methyl-1-pentanol: A Guide for Laboratory Professionals

Essential guidance for researchers, scientists, and drug development professionals on the safe handling, storage, and disposal of 4-Methyl-1-pentanol, ensuring operational safety and regulatory compliance.

This document provides immediate, essential safety and logistical information for the proper management of 4-Methyl-1-pentanol in a laboratory setting. Adherence to these procedures is critical to mitigate risks and ensure a safe research environment.

Hazard Identification and Personal Protective Equipment (PPE)

4-Methyl-1-pentanol is a flammable liquid and vapor that can cause respiratory irritation and may be harmful if swallowed.[1][2] Proper selection and use of PPE are the first line of defense against exposure.

Recommended Personal Protective Equipment

PPE Category	Specification	Rationale
Hand Protection	Nitrile or Neoprene Gloves	Provides good resistance to alcohols.[1][3][4] For incidental contact, disposable nitrile gloves are suitable.[1] For extended contact or larger volumes, heavier-duty gloves like butyl rubber are recommended.[5] Always inspect gloves for tears or punctures before use.[1]
Eye Protection	ANSI-approved safety glasses or chemical splash goggles.[5]	Protects against splashes and vapors.
Skin and Body Protection	Flame-resistant lab coat and closed-toe shoes.[5][6]	Protects skin from accidental splashes and provides a barrier in case of fire.
Respiratory Protection	Use in a well-ventilated area or a chemical fume hood.[5][6][7] If ventilation is inadequate, a NIOSH-approved respirator with an appropriate cartridge for organic vapors may be necessary.	Minimizes inhalation of vapors, which can cause respiratory tract irritation.[5]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the safe transfer of 4-Methyl-1-pentanol from a storage container to an experimental vessel.

Pre-Transfer Checklist:

• Verify Ventilation: Ensure work is conducted in a properly functioning chemical fume hood.[5][6][7]

• Assemble PPE: Don the appropriate PPE as specified in the table above.

• Prepare Workspace: Clear the work area of any unnecessary items and potential ignition sources (e.g., hot plates, open flames).[2][7]

• Grounding: For transfers from metal containers larger than five gallons, ensure the container is electrically bonded and grounded to prevent static discharge.[7]

• Spill Kit: Locate and ensure accessibility of a spill kit rated for flammable liquids.

Measurement and Transfer Procedure:

• Container Inspection: Visually inspect the 4-Methyl-1-pentanol container for any signs of damage or leaks.

• Dispensing: Carefully open the container. Use a clean, compatible pipette or graduated cylinder to measure the desired volume.

• Transfer: Slowly and carefully transfer the measured liquid into the receiving vessel, avoiding splashes.

• Secure Containers: Immediately and securely close both the primary storage container and the receiving vessel.

• Post-Transfer: Wipe down any minor drips on the exterior of the containers or work surface with a compatible absorbent material. Dispose of the contaminated material as hazardous waste.

• Hand Hygiene: After removing gloves, wash hands thoroughly with soap and water.

Emergency Procedures

Emergency Scenario	Action
Skin Contact	Immediately flush the affected area with plenty of water for at least 15 minutes while removing contaminated clothing.[5]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[5]
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and give them 2-4 cupfuls of milk or water. Seek immediate medical attention.[5]
Spill	For small spills, absorb the liquid with an inert material (e.g., vermiculite, sand) and place it in a sealed, labeled container for disposal.[5] For large spills, evacuate the area and contact emergency services.
Fire	For small fires, use a dry chemical, carbon dioxide, or alcohol-resistant foam extinguisher.[5] Do not use a direct water stream as it may spread the fire.[5] For large fires, evacuate the area and activate the fire alarm.

Disposal Plan

Proper disposal of 4-Methyl-1-pentanol and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Storage:

• Waste Container: Collect all 4-Methyl-1-pentanol waste, including contaminated materials like gloves and absorbent pads, in a designated, leak-proof, and clearly labeled hazardous waste container.[8][9]

• Compatibility: Ensure the waste container is made of a material compatible with flammable organic solvents. Do not mix with incompatible waste streams such as oxidizers or strong acids.[8][9]

• Storage Location: Store the sealed waste container in a designated satellite accumulation area that is cool, dry, and well-ventilated, away from ignition sources.[10]

Final Disposal:

• Licensed Disposal: Arrange for the pickup and disposal of the hazardous waste through a licensed environmental management company.

• Regulatory Compliance: Ensure all disposal activities adhere to local, state, and federal regulations for hazardous waste management.

Safety Workflow Diagram

Caption: Logical flow for the safe handling of 4-Methyl-1-pentanol.

References

• 1. Glove Selection Guide | Office of Environment, Health & Safety [ehs.berkeley.edu]
• 2. research.arizona.edu [research.arizona.edu]
• 3. envirosafetyproducts.com [envirosafetyproducts.com]
• 4. safety.fsu.edu [safety.fsu.edu]
• 5. ehs.washington.edu [ehs.washington.edu]
• 6. ehs.yale.edu [ehs.yale.edu]
• 7. ehs.stanford.edu [ehs.stanford.edu]
• 8. collectandrecycle.com [collectandrecycle.com]
• 9. gaiaca.com [gaiaca.com]
• 10. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]